4-Methylquinoline-2-carbaldehyde

• CAS: 40105-30-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-Methylquinoline-2-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-methylquinoline-2-carbaldehyde, a key heterocyclic building block for researchers, scientists, and professionals in drug development. The quinoline scaffold is a privileged structure in medicinal chemistry, and the title compound, with its reactive aldehyde functionality and specific substitution pattern, offers a versatile platform for the synthesis of novel therapeutic agents. This document details a robust synthetic methodology, rooted in the principles of selective oxidation, and provides a thorough guide to the analytical techniques required for its unambiguous characterization. The causality behind experimental choices is elucidated to empower researchers in their synthetic endeavors.

Introduction: The Significance of 4-Methylquinoline-2-carbaldehyde

Quinoline and its derivatives are fundamental scaffolds in a vast array of pharmaceuticals and biologically active compounds. Their presence in antimalarials, antibacterials, and anticancer agents underscores their importance in drug discovery. 4-Methylquinoline-2-carbaldehyde, in particular, serves as a crucial intermediate. The aldehyde group at the 2-position is a versatile handle for a variety of chemical transformations, including the formation of Schiff bases, Wittig reactions, and reductive aminations, allowing for the introduction of diverse functional groups and the construction of more complex molecular architectures. The 4-methyl group provides a point for further functionalization or can be retained to modulate the steric and electronic properties of the final molecule. A reliable and well-characterized source of this compound is therefore essential for advancing research in this area.

Synthetic Strategy and Rationale

The most direct and efficient route to 4-methylquinoline-2-carbaldehyde is the selective oxidation of the corresponding dimethyl precursor, 2,4-dimethylquinoline. This strategy leverages the differential reactivity of the methyl groups on the quinoline ring.

The Principle of Selective Oxidation

The methyl group at the 2-position of the quinoline ring is more susceptible to oxidation than the methyl group at the 4-position. This increased reactivity is attributed to the electron-withdrawing nature of the adjacent nitrogen atom in the heterocyclic ring, which stabilizes the intermediate species formed during the oxidation process. Selenium dioxide (SeO₂) is a well-established reagent for the oxidation of activated methyl groups to aldehydes and is the oxidant of choice for this transformation.[1]

Detailed Experimental Protocol: Synthesis of 4-Methylquinoline-2-carbaldehyde

This protocol is based on established methods for the selenium dioxide oxidation of methyl-substituted quinolines.

Materials and Equipment

• 2,4-Dimethylquinoline

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane (anhydrous)

• Ethanol

• Activated Charcoal

• Sodium Sulfate (anhydrous)

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Filtration apparatus (Büchner funnel)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2,4-dimethylquinoline (10.0 g, 0.064 mol) in 100 mL of anhydrous 1,4-dioxane.

• Addition of Oxidant: To this stirring solution, add selenium dioxide (7.8 g, 0.070 mol) in one portion.

• Reflux: Heat the reaction mixture to reflux with vigorous stirring. The mixture will turn dark as elemental selenium precipitates. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The reaction is typically complete within 4-6 hours.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Filter the mixture through a pad of Celite to remove the precipitated black selenium. Wash the filter cake with a small amount of dioxane.

• Solvent Removal: Combine the filtrate and washings and remove the dioxane under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in ethanol and treat with activated charcoal. Heat the solution to boiling and filter hot. Allow the filtrate to cool to room temperature and then place it in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystalline product by filtration, wash with a small amount of cold ethanol, and dry under vacuum over anhydrous sodium sulfate to yield 4-methylquinoline-2-carbaldehyde.

Comprehensive Characterization of 4-Methylquinoline-2-carbaldehyde

A thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following are the expected analytical data for 4-methylquinoline-2-carbaldehyde.

Physical Properties

Property	Value
Molecular Formula	C₁₁H₉NO
Molecular Weight	171.19 g/mol
Appearance	Pale yellow crystalline solid
Melting Point	Expected in the range of 80-90 °C

Spectroscopic Data

The following tables summarize the expected spectroscopic data based on the analysis of closely related compounds and predicted values.

Table 1: Expected ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.1	s	1H	-CHO
~8.2	d	1H	H-8
~8.0	d	1H	H-5
~7.8	t	1H	H-7
~7.6	t	1H	H-6
~7.5	s	1H	H-3
~2.7	s	3H	-CH₃

Table 2: Expected ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~193.5	C=O (aldehyde)
~152.0	C-2
~148.0	C-8a
~145.0	C-4
~130.0	C-7
~129.5	C-5
~128.0	C-6
~127.0	C-4a
~122.0	C-3
~18.5	-CH₃

Table 3: Expected Infrared (IR) Spectral Data (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	m	Aromatic C-H stretch
~2850, ~2750	w	Aldehydic C-H stretch
~1700	s	C=O stretch (aldehyde)
~1600, ~1500	s	C=C and C=N stretch (quinoline ring)
~850-750	s	Aromatic C-H bend (out-of-plane)

Table 4: Predicted Mass Spectrometry (MS) Data (ESI+) [2]

Adduct	Predicted m/z
[M+H]⁺	172.0757
[M+Na]⁺	194.0576

Self-Validating Protocols and Trustworthiness

The integrity of this guide is paramount. The described synthetic protocol is designed to be self-validating. The progress of the reaction can be meticulously monitored by TLC, providing clear visual confirmation of the consumption of the starting material and the formation of the product. The purification by recrystallization is a robust method for obtaining high-purity material, and the melting point of the final product should be sharp and consistent with reported values for a pure compound. Furthermore, the comprehensive spectroscopic characterization provides a multi-faceted confirmation of the product's identity. Any significant deviation from the expected spectral data would immediately indicate the presence of impurities or an incorrect structure, prompting further investigation.

Conclusion

This technical guide provides a detailed and practical framework for the synthesis and characterization of 4-methylquinoline-2-carbaldehyde. By understanding the underlying principles of selective oxidation and adhering to the outlined experimental and analytical protocols, researchers can reliably produce and validate this valuable synthetic intermediate. The provided data and workflows are intended to empower scientists in the field of drug discovery and organic synthesis to confidently utilize this compound in their research endeavors, paving the way for the development of novel and impactful molecules.

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The Genesis of a Privileged Scaffold: A Technical Guide to the Discovery and History of Quinoline Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Among its myriad derivatives, quinoline aldehydes represent a class of highly versatile synthetic intermediates, crucial for the construction of complex, biologically active molecules. This in-depth technical guide provides a comprehensive exploration of the discovery and historical development of quinoline aldehydes. It delves into the seminal synthetic strategies that first brought these compounds to light, from classical oxidation reactions to the intricacies of electrophilic formylation. By examining the causality behind experimental choices and providing detailed, field-proven protocols, this guide aims to equip researchers with a thorough understanding of the foundational chemistry of quinoline aldehydes, thereby enabling future innovation in drug discovery and development.

Introduction: The Quinoline Core and the Rise of the Aldehyde

The story of quinoline begins in 1834, when Friedlieb Ferdinand Runge first isolated the parent heterocycle from coal tar.[1] This bicyclic aromatic compound, consisting of a benzene ring fused to a pyridine ring, quickly garnered interest due to its presence in naturally occurring alkaloids with profound physiological effects, most notably quinine from the bark of the Cinchona tree.[1] The quinoline framework was soon recognized as a "privileged scaffold" in medicinal chemistry, a term that denotes a molecular structure capable of binding to multiple biological targets. This versatility has led to the development of a wide array of quinoline-based drugs, including antimalarials like chloroquine, antibacterial agents such as ciprofloxacin, and anticancer therapies.[2][3]

While the quinoline ring itself provides a foundational structure, its functionalization is key to unlocking its therapeutic potential. The introduction of an aldehyde group (-CHO) onto the quinoline nucleus is a particularly powerful synthetic transformation. The aldehyde's electrophilic carbon and its ability to participate in a vast range of chemical reactions—including condensations, oxidations, reductions, and the formation of imines and oximes—make quinoline aldehydes invaluable building blocks for medicinal chemists. They serve as pivotal intermediates in the synthesis of more complex quinoline derivatives, allowing for the systematic elaboration of molecular structure to optimize pharmacological activity. This guide will trace the historical pathways to these essential synthetic precursors, from early pioneering efforts to the establishment of reliable and varied synthetic methodologies.

Foundational Syntheses: The Emergence of Quinoline Aldehydes

The initial challenge in the chemistry of quinoline aldehydes was not the construction of the quinoline ring itself—for which several classic named reactions like the Skraup and Doebner-von Miller syntheses were developed in the late 19th century—but rather the introduction of the reactive aldehyde functionality.[4] Two primary strategies emerged and have remained central to the field: the oxidation of pre-existing alkyl groups and the direct formylation of the quinoline ring.

Oxidation of Methylquinolines: A Classical and Enduring Route

One of the most direct and historically significant methods for the synthesis of quinoline aldehydes is the oxidation of the corresponding methylquinolines (also known as quinaldine for the 2-methyl isomer and lepidine for the 4-methyl isomer). The methyl groups at the 2- and 4-positions of the quinoline ring are activated by the electron-withdrawing nature of the heterocyclic system, making them susceptible to oxidation.

The use of selenium dioxide as an oxidizing agent, pioneered in the 1930s, marked a significant advancement in the synthesis of α-carbonyl compounds, including heterocyclic aldehydes. This method became a workhorse for the preparation of quinoline-2-carbaldehyde and quinoline-4-carbaldehyde from quinaldine and lepidine, respectively.

Causality of Experimental Choice: Selenium dioxide is a highly specific oxidizing agent for activated methyl and methylene groups. Its preference for these positions on the quinoline ring, coupled with its relative inertness towards the aromatic system under controlled conditions, made it an ideal choice. The reaction proceeds through a series of pericyclic reactions, ensuring a controlled oxidation to the aldehyde rather than over-oxidation to the carboxylic acid.

Experimental Protocol: Synthesis of Quinoline-2-carbaldehyde via Selenium Dioxide Oxidation

• Materials: 2-Methylquinoline (Quinaldine), Selenium Dioxide (SeO2), Dioxane, Ethanol.

• Procedure:

  • A solution of 2-methylquinoline in dioxane is prepared in a round-bottom flask equipped with a reflux condenser.

  • A stoichiometric amount of selenium dioxide is added to the solution.

  • The mixture is heated to reflux with vigorous stirring. The progress of the reaction can be monitored by TLC.

  • Upon completion, the reaction mixture is cooled, and the precipitated black selenium is removed by filtration.

  • The filtrate is concentrated under reduced pressure to yield the crude quinoline-2-carbaldehyde.

  • Purification is typically achieved by recrystallization from a suitable solvent such as ethanol or by column chromatography.

Caption: Workflow for the Vilsmeier-Haack synthesis.

For quinolines bearing a hydroxyl group on the benzene ring (hydroxyquinolines or "quinolones"), the Reimer-Tiemann and Duff reactions provide pathways for ortho-formylation.

• Reimer-Tiemann Reaction: This reaction involves treating a phenol (in this case, a hydroxyquinoline) with chloroform (CHCl3) in a strong basic solution. [5][6][7][8][9]The key electrophile is dichlorocarbene (:CCl2), which is generated in situ. The reaction preferentially occurs at the position ortho to the hydroxyl group due to the directing effect of the phenoxide ion formed under the basic conditions.

• Duff Reaction: The Duff reaction employs hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, such as glycerol and boric acid or acetic acid. [10][11][12][13]The reaction proceeds through the formation of an iminium ion intermediate, which then attacks the activated aromatic ring, again, typically ortho to the hydroxyl group. This method is often favored for its milder conditions compared to the Reimer-Tiemann reaction.

Causality of Experimental Choice: The choice between the Reimer-Tiemann and Duff reactions often depends on the stability of the substrate and the desired selectivity. The Reimer-Tiemann reaction's strongly basic conditions can be detrimental to sensitive functional groups. The Duff reaction, while often lower yielding, proceeds under acidic to neutral conditions and can be more suitable for complex substrates. Both reactions leverage the powerful ortho-directing and activating effect of the hydroxyl group.

Comparative Analysis of Synthetic Methodologies

The choice of synthetic route to a particular quinoline aldehyde is dictated by the desired substitution pattern, the availability of starting materials, and the tolerance of other functional groups on the molecule. The following table provides a comparative summary of the primary methods discussed.

Method	Precursor	Target Aldehyde Position	Key Reagents	Advantages	Limitations
SeO2 Oxidation	2- or 4-Methylquinoline	2 or 4	Selenium Dioxide (SeO2)	High selectivity for activated methyl groups; relatively clean reaction.	Toxicity of selenium reagents; limited to precursors with oxidizable alkyl groups.
Vilsmeier-Haack	Acetanilide derivatives	3 (with 2-chloro)	DMF, POCl3	Builds the quinoline ring and formylates in one pot; good for 2-chloro-3-formyl derivatives.	Requires specific acetanilide precursors; not a direct formylation of a pre-formed quinoline.
Reimer-Tiemann	Hydroxyquinoline	Ortho to -OH (e.g., 5 or 7)	CHCl3, NaOH/KOH	Utilizes readily available reagents; classic method for ortho-formylation of phenols.	Harsh basic conditions; can have moderate yields and side products.
Duff Reaction	Hydroxyquinoline	Ortho to -OH (e.g., 5 or 7)	Hexamethylenetetramine (HMTA), Acid	Milder conditions than Reimer-Tiemann; good for sensitive substrates.	Often results in lower yields; requires an activated ring.

Quinoline Aldehydes in the Vanguard of Drug Discovery

The synthetic accessibility of quinoline aldehydes has made them indispensable tools in the development of new therapeutic agents. Their role as versatile intermediates allows for the construction of complex molecular architectures with tailored biological activities.

A prime example of their utility is in the synthesis of antimalarial drugs. The quinoline core is central to the efficacy of drugs like chloroquine and quinine. [2][14]While chloroquine itself is not directly synthesized from a quinoline aldehyde, the methodologies for producing functionalized quinolines are closely related. More importantly, novel quinoline-based antimalarial candidates are frequently constructed using quinoline aldehydes as starting points for building side chains and other pharmacophoric elements designed to overcome drug resistance. For instance, the aldehyde group can be converted to an amine via reductive amination, which is then elaborated to introduce side chains that are crucial for activity against resistant strains of Plasmodium falciparum.

Furthermore, quinoline-carbaldehyde derivatives themselves have been investigated as potential therapeutic agents. Recent studies have explored their efficacy as inhibitors of enzymes in pathogens, such as methionine aminopeptidase 1 in Leishmania donovani, the causative agent of leishmaniasis. [3]These findings underscore the dual role of quinoline aldehydes as both synthetic intermediates and potential pharmacophores in their own right.

Conclusion and Future Outlook

The journey from Runge's isolation of quinoline from coal tar to the sophisticated synthetic strategies for its aldehyde derivatives highlights a remarkable progression in organic chemistry. The historical development of methods such as the oxidation of methylquinolines and the direct formylation of activated quinoline rings has provided a robust toolkit for chemists. These foundational reactions, born out of the need to functionalize this "privileged scaffold," have paved the way for the synthesis of countless compounds of medicinal importance.

As drug discovery continues to evolve, the demand for efficient and selective methods for the synthesis of complex molecules will only increase. The future of quinoline aldehyde chemistry will likely focus on the development of more sustainable and atom-economical catalytic methods, including C-H activation strategies that can directly formylate the quinoline ring without the need for pre-functionalization. Such advancements will further empower medicinal chemists to explore the vast chemical space around the quinoline nucleus, leading to the discovery of the next generation of innovative therapeutics. The humble quinoline aldehyde, a derivative of a 19th-century discovery, remains a critical and enabling tool in this ongoing quest.

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An In-depth Technical Guide to 4-Methylquinoline-2-carbaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of natural products and synthetic drugs exhibiting a wide array of biological activities.[1][2] Within this important class of heterocycles, 4-methylquinoline-2-carbaldehyde emerges as a versatile building block, offering reactive handles for the synthesis of more complex molecules. Its unique arrangement of a nucleophilic nitrogen, a reactive aldehyde, and an acidic methyl group on the quinoline core makes it a valuable intermediate for generating diverse chemical libraries for drug screening. This guide provides a comprehensive overview of its chemical identity, synthesis, properties, reactivity, and applications, with a focus on its utility in modern drug development.

Core Compound Identification

Identifier	Value
Chemical Name	4-Methylquinoline-2-carbaldehyde
CAS Number	40105-30-4[3][4]
Molecular Formula	C₁₁H₉NO[5]
Molecular Weight	171.19 g/mol
Synonyms	4-Methyl-2-quinolinecarboxaldehyde

Physicochemical and Spectroscopic Properties

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted and inferred from data on closely related structures.

Property	Value	Source
Monoisotopic Mass	171.06842 Da	[5]
XlogP (predicted)	2.4	[5]
Appearance	Expected to be a solid at room temperature	Inferred

Spectroscopic Profile:

The structural features of 4-methylquinoline-2-carbaldehyde give rise to a characteristic spectroscopic signature.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde proton (highly deshielded, ~10 ppm), aromatic protons on the quinoline ring (in the 7-8.5 ppm region), and a singlet for the methyl group protons (~2.5-3.0 ppm).

• ¹³C NMR: The carbon NMR would feature a signal for the carbonyl carbon of the aldehyde at the downfield end of the spectrum (around 190-200 ppm). Aromatic carbons and the methyl carbon would appear at their characteristic chemical shifts.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the C=O stretching of the aldehyde group would be prominent, typically in the range of 1680-1700 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak [M]⁺ at m/z 171, with fragmentation patterns corresponding to the loss of CO and other fragments.[5]

Synthesis and Mechanism

A robust and common method for the synthesis of quinoline aldehydes is the selective oxidation of the corresponding methyl-substituted quinolines. For 4-methylquinoline-2-carbaldehyde, a logical precursor is 2,4-dimethylquinoline. The challenge lies in the selective oxidation of the methyl group at the 2-position over the one at the 4-position.

Proposed Synthetic Pathway: Selective Oxidation of 2,4-Dimethylquinoline

The methyl group at the 2-position of the quinoline ring is more activated towards oxidation than the one at the 4-position due to the electronic influence of the ring nitrogen. This allows for selective oxidation using specific oxidizing agents like selenium dioxide (SeO₂).

Caption: Synthetic workflow for 4-methylquinoline-2-carbaldehyde.

Detailed Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-dimethylquinoline (1 equivalent) in a suitable solvent such as dioxane.

• Addition of Oxidant: Add selenium dioxide (SeO₂) (1.1 equivalents) to the solution.

• Reaction Conditions: Heat the mixture to reflux and maintain this temperature for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the precipitated selenium metal.

• Extraction: Dilute the filtrate with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 4-methylquinoline-2-carbaldehyde.

Chemical Reactivity and Applications in Drug Development

The aldehyde functionality at the C2 position is a key feature for the synthetic utility of 4-methylquinoline-2-carbaldehyde. It readily undergoes a variety of chemical transformations, making it a valuable scaffold for building molecular diversity.

Key Reactions:

• Reductive Amination: The aldehyde can react with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form substituted amino-methyl quinolines.

• Wittig Reaction: Reaction with phosphorus ylides allows for the extension of the carbon chain and the formation of alkenes.

• Condensation Reactions: It can condense with active methylene compounds or amines to form Schiff bases, which are themselves important pharmacophores or can be further modified.[6]

These reactions enable the attachment of various side chains and functional groups, which is crucial for structure-activity relationship (SAR) studies in drug discovery.

Caption: Derivatization pathways of 4-methylquinoline-2-carbaldehyde.

Therapeutic Potential

The quinoline nucleus is associated with a broad spectrum of pharmacological activities.[2] Derivatives of quinoline-carbaldehydes have been explored for various therapeutic applications:

• Antiparasitic Agents: Quinoline-carbaldehyde derivatives have been identified as novel and specific inhibitors of Leishmania donovani Methionine Aminopeptidase 1 (LdMetAP1), a potential target for treating leishmaniasis.[7]

• Anti-inflammatory Agents: Certain 4-carboxyl quinoline derivatives have been designed as selective COX-2 inhibitors, demonstrating the potential of the quinoline scaffold in developing anti-inflammatory drugs.[8]

• Antiviral Activity: The core structure has been used to synthesize compounds with activity against influenza A virus.[9]

Safety and Handling

• Hazard Statements: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye irritation. May also cause respiratory irritation.[10][11]

• Precautionary Measures:

  • Handle in a well-ventilated area or under a chemical fume hood.[12][13]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[11][12]

  • Avoid breathing dust, fumes, or vapors.[14]

  • Avoid contact with skin and eyes.[11]

  • Keep away from heat, sparks, and open flames.[12]

• First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[14]

  • In case of skin contact: Wash off with soap and plenty of water.[11]

  • If inhaled: Move the person into fresh air.[14]

  • If swallowed: Rinse mouth and seek immediate medical attention.[14]

Conclusion

4-Methylquinoline-2-carbaldehyde is a valuable and versatile intermediate in organic synthesis and medicinal chemistry. Its straightforward synthesis from readily available precursors and the reactivity of its aldehyde group provide a platform for the development of a wide range of novel compounds. The proven track record of the quinoline scaffold in drug discovery further underscores the potential of derivatives of 4-methylquinoline-2-carbaldehyde in the search for new therapeutic agents. Researchers and drug development professionals can leverage this compound as a key building block in their synthetic endeavors to explore new chemical spaces and address unmet medical needs.

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• PubChemLite. 2-methylquinoline-4-carbaldehyde (C11H9NO). [Link]

• Elgemeie, G. H., & Abd El-Aal, A. M. (2018).
• Zarghi, A., Ghodsi, R., Azizi, E., Daraie, B., Hedayati, M., & Dadrass, O. G. (2009). Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. Bioorganic & medicinal chemistry, 17(14), 5312–5317.
• Singh, O. M., & Singh, N. I. (2020). Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. European journal of medicinal chemistry, 186, 111860.
• Reis, A. S., et al. (2021). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 26(15), 4435.

• Wikipedia. Lepidine. [Link]

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• Khramchikhin, A. V., et al. (2022). Synthesis of isomeric 4-(N-methyltetrazolylamino)-2-phenyl-4 H-thiopyrano[2,3- b]quinoline-3-carbaldehydes and 4-hydroxy-2-phenyl-4 H-thiopyrano[2,3- b]quinoline-3-carbaldehyde based on tandem thiol-Michael and (aza)-Morita-Baylis-Hillman reactions and an in vitro study of the activity of the obtained compounds against influenza virus. Chemistry of Heterocyclic Compounds, 58(4-5), 267-270.

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1H NMR and 13C NMR analysis of 4-Methylquinoline-2-carbaldehyde

An In-Depth Technical Guide to the ¹H and ¹³C NMR Analysis of 4-Methylquinoline-2-carbaldehyde

Authored by: A Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of 4-Methylquinoline-2-carbaldehyde, a substituted heterocyclic compound, using a suite of one- and two-dimensional NMR experiments. We will explore the causality behind experimental choices, from sample preparation to the selection of advanced pulse sequences like DEPT, COSY, HSQC, and HMBC. The objective is to provide researchers, scientists, and drug development professionals with a self-validating framework for the complete structural elucidation and unambiguous resonance assignment of this molecule and similarly complex structures.

Introduction: The Quinoline Scaffold in NMR Spectroscopy

The quinoline ring system is a core motif in numerous natural products and pharmaceutical agents, making its structural characterization a frequent objective in chemical research.[1][2] While basic 1D ¹H NMR can provide initial fingerprints, the inherent complexity of the coupled aromatic spin systems in quinolines often necessitates a more sophisticated, multi-dimensional approach for complete and accurate resonance assignment.[3][4] The subject of this guide, 4-Methylquinoline-2-carbaldehyde, presents a classic challenge: elucidating the precise arrangement and electronic environment of each atom in a molecule featuring a fused aromatic system with two distinct substituents—an electron-donating methyl group and an electron-withdrawing aldehyde group.

Experimental Design and Methodology

The acquisition of high-quality, high-resolution NMR data is foundational to any successful structural analysis. The following protocols represent a field-proven approach for small molecules like 4-Methylquinoline-2-carbaldehyde.

Sample Preparation Protocol

The quality of the NMR sample directly impacts spectral resolution and sensitivity. A standardized preparation protocol ensures reproducibility and minimizes artifacts.

• Analyte Weighing : Accurately weigh 5-10 mg of purified 4-Methylquinoline-2-carbaldehyde.

• Solvent Selection : Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is an excellent first choice for its ability to dissolve a wide range of organic compounds and its convenient residual solvent signal (¹H: ~7.26 ppm; ¹³C: ~77.16 ppm).[5]

• Dissolution : Transfer the weighed sample into a clean, dry vial. Add approximately 0.6 mL of CDCl₃.[6]

• Homogenization : Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

• Transfer : Using a Pasteur pipette plugged with a small amount of cotton or glass wool to filter out any particulate matter, transfer the solution into a 5 mm NMR tube.[3] The final sample height should be approximately 4.5 cm to ensure it is centered within the instrument's detection coil.[7]

Spectrometer Setup and 1D NMR Acquisition

Data for this analysis is typically acquired on a 400 MHz or 500 MHz NMR spectrometer.[8]

• ¹H NMR Acquisition : A standard proton experiment is performed first. Key parameters include a 30-degree pulse angle, a spectral width covering -2 to 12 ppm, and a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled carbon experiment is run to obtain a spectrum where each unique carbon appears as a singlet. Due to the low natural abundance of the ¹³C isotope, a greater number of scans (e.g., 1024 or more) is required. The spectral width typically spans 0 to 220 ppm.[9]

Advanced 2D and Editing Experiments

To resolve spectral overlap and confirm structural connectivity, a series of advanced experiments are essential.

• DEPT (Distortionless Enhancement by Polarization Transfer) : This technique is used to determine the multiplicity of each carbon atom (i.e., whether it is a C, CH, CH₂, or CH₃).[10]

  • DEPT-90 : Only CH (methine) carbons will produce a positive signal.

  • DEPT-135 : CH and CH₃ carbons produce positive signals, while CH₂ carbons produce negative (inverted) signals. Quaternary (C) carbons are not observed in either DEPT spectrum.[11][12]

• COSY (COrrelation SpectroscopY) : This experiment maps proton-proton (¹H-¹H) coupling networks. Cross-peaks in a COSY spectrum appear between protons that are coupled to each other, typically through two or three bonds (²J or ³J coupling).[7] This is invaluable for identifying adjacent protons in the aromatic rings.

• HSQC (Heteronuclear Single Quantum Coherence) : This 2D experiment correlates each proton signal with the signal of the carbon to which it is directly attached (one-bond ¹JCH coupling).[13] It provides a definitive link between the ¹H and ¹³C spectra.

• HMBC (Heteronuclear Multiple Bond Correlation) : This experiment reveals correlations between protons and carbons over longer ranges, typically two or three bonds (²JCH and ³JCH). It is arguably the most powerful tool for piecing together the molecular skeleton by connecting fragments and confirming the positions of substituents relative to the core structure.[13]

Experimental Workflow Diagram

Caption: Workflow for NMR-based structural elucidation.

Spectral Analysis and Structural Elucidation

The following analysis is based on established principles of NMR spectroscopy and predicted chemical shifts derived from analogous structures found in the literature.[14][15]

Molecular Structure and Atom Numbering

A standardized numbering system is critical for clear communication of resonance assignments.

Caption: Structure of 4-Methylquinoline-2-carbaldehyde.

¹H NMR Spectrum: Predicted Resonances

The ¹H NMR spectrum is expected to show 7 distinct signals.

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~10.2	Singlet (s)	1H	H-aldehyde	The aldehyde proton is highly deshielded by the adjacent carbonyl group.[6]
~8.3-8.5	Doublet (d)	1H	H5	Peri-deshielding effect from the quinoline nitrogen and anisotropy from the fused ring system.
~8.2	Singlet (s)	1H	H3	Adjacent to the electron-withdrawing aldehyde group and the nitrogen atom.
~7.8-8.0	Multiplet (m)	2H	H8, H6	Protons on the benzene portion of the quinoline ring, typically found in this region.
~7.6-7.7	Triplet (t)	1H	H7	Exhibits coupling to both H6 and H8.
~2.8	Singlet (s)	3H	H-methyl (4-CH₃)	Protons of the methyl group are in the aliphatic region; appears as a singlet as there are no adjacent protons.[15]

¹³C NMR and DEPT Spectra: Predicted Resonances

The ¹³C NMR spectrum should display 11 unique carbon signals. The DEPT experiments are crucial for distinguishing between carbons with attached protons and quaternary carbons.[16]

Predicted Shift (ppm)	DEPT-135 Phase	DEPT-90 Phase	Assignment	Rationale
~193.5	Absent	Absent	C-aldehyde	Carbonyl carbons are extremely deshielded and appear far downfield.[17]
~152.0	Absent	Absent	C2	Attached to nitrogen and the electron-withdrawing aldehyde group.
~148.5	Absent	Absent	C8a	Quaternary carbon at the ring junction, adjacent to nitrogen.
~146.0	Absent	Absent	C4	Quaternary carbon attached to the methyl group.
~137.0	Positive	Positive	C5	Aromatic CH carbon.
~130.5	Positive	Positive	C7	Aromatic CH carbon.
~129.0	Positive	Positive	C6	Aromatic CH carbon.
~128.0	Absent	Absent	C4a	Quaternary carbon at the ring junction.
~124.0	Positive	Positive	C8	Aromatic CH carbon.
~120.0	Positive	Positive	C3	Aromatic CH carbon, influenced by adjacent C2 and C4.
~19.0	Positive	Absent	C-methyl (4-CH₃)	Aliphatic methyl carbon, appears significantly upfield.

2D NMR Correlation Analysis: Validating the Structure

While 1D spectra provide the foundation, 2D NMR correlations provide the definitive proof of the structure.

• COSY Analysis : The COSY spectrum would reveal the connectivity within the benzene ring. We expect to see a cross-peak between H5 and H6, H6 and H7, and H7 and H8, confirming their sequential arrangement. The other protons (H3, H-aldehyde, H-methyl) are expected to be singlets and would not show COSY cross-peaks.

• HSQC Analysis : The HSQC spectrum directly links the proton and carbon assignments. For example, the proton signal at ~2.8 ppm will show a correlation to the carbon signal at ~19.0 ppm, confirming this pair as the 4-methyl group. Each aromatic proton will correlate to its corresponding aromatic carbon, solidifying the assignments made in the tables above.

• HMBC Analysis : The HMBC spectrum is the final piece of the puzzle, establishing the connectivity between different parts of the molecule.

Key HMBC Correlations Diagram

Caption: Expected key 2- and 3-bond HMBC correlations.

Key Expected HMBC Correlations:

• Aldehyde Proton (H-aldehyde) : This proton should show a strong two-bond correlation (²J) to C3 and a three-bond correlation (³J) to C2. This definitively places the aldehyde group at the C2 position.

• Methyl Protons (H-methyl) : These protons will show a strong two-bond correlation to C4 and three-bond correlations to C3 and C4a. This confirms the methyl group's attachment to C4.

• H3 Proton : This proton should correlate to C2, C4, and C4a, bridging the pyridine ring and confirming its position between the two substituents.

• H5 Proton : This proton will show correlations to C4, C4a, and C6, linking the benzene and pyridine portions of the molecule from the other side.

Conclusion

The comprehensive NMR analysis of 4-Methylquinoline-2-carbaldehyde demonstrates a powerful, systematic approach to structural elucidation. By integrating data from 1D (¹H, ¹³C), spectral editing (DEPT), and 2D correlation (COSY, HSQC, HMBC) experiments, every proton and carbon resonance can be unambiguously assigned. The HMBC experiment, in particular, serves as the ultimate arbiter, confirming the precise placement of the methyl and aldehyde substituents on the quinoline scaffold. This self-validating methodology provides a robust framework for scientists engaged in the synthesis and characterization of complex organic molecules, ensuring the highest degree of scientific integrity and accuracy.

References

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• ChemicalBook. (n.d.). 4-methylquinoline(491-35-0) 1H NMR spectrum.
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• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy.
• Seaton, P. J., & Williamson, R. T. (n.d.). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education.
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• ResearchGate. (2025, August 6). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
• University of York. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra.
• Benchchem. (n.d.). 2-Methoxyquinoline-4-carbaldehyde.
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• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. Organic Chemistry.
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• National Institutes of Health. (2021, June 8). The DEPTQ+ Experiment: Leveling the DEPT Signal Intensities and Clean Spectral Editing for Determining CHn Multiplicities.
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Infrared spectroscopy of 4-Methylquinoline-2-carbaldehyde functional groups

An In-depth Technical Guide to the Infrared Spectroscopy of 4-Methylquinoline-2-carbaldehyde

Introduction

4-Methylquinoline-2-carbaldehyde is a heterocyclic aromatic aldehyde of significant interest in medicinal chemistry and materials science. As a quinoline derivative, it serves as a valuable scaffold in the synthesis of various bioactive compounds and functional materials.[1][2][3] The precise structural characterization of this molecule is paramount for its application and development. Infrared (IR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for elucidating the functional groups present within a molecule.

This guide provides a comprehensive exploration of the infrared spectrum of 4-Methylquinoline-2-carbaldehyde. Designed for researchers, scientists, and drug development professionals, it moves beyond simple spectral assignment to explain the causal relationships between molecular structure and vibrational behavior. We will detail field-proven experimental protocols, interpret the resulting spectrum with authoritative grounding, and present the data in a clear, accessible format.

Molecular Structure and Vibrational Foundations

To interpret the infrared spectrum of 4-Methylquinoline-2-carbaldehyde, one must first understand its constituent functional groups, each with unique vibrational modes that absorb IR radiation at characteristic frequencies.

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An In-depth Technical Guide to the Solubility and Stability of 4-Methylquinoline-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Physicochemical Landscape of 4-Methylquinoline-2-carbaldehyde

4-Methylquinoline-2-carbaldehyde is a heterocyclic aromatic aldehyde with a chemical structure that lends itself to a wide range of applications in medicinal chemistry and materials science. The quinoline scaffold is a privileged structure in drug discovery, appearing in numerous approved pharmaceuticals. The addition of a reactive carbaldehyde group at the 2-position and a methyl group at the 4-position creates a molecule with significant potential for the synthesis of novel bioactive compounds and functional materials.

However, the journey from a promising molecule to a viable product is paved with rigorous physicochemical characterization. Among the most critical parameters are solubility and stability. A thorough understanding of how 4-Methylquinoline-2-carbaldehyde behaves in various solvents and under different environmental stressors is paramount for its successful application. This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive overview of the solubility and stability of 4-Methylquinoline-2-carbaldehyde, complete with actionable experimental protocols and an analysis of the underlying chemical principles.

Part 1: The Solubility Profile of 4-Methylquinoline-2-carbaldehyde

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a critical determinant of its utility. Poor solubility can lead to challenges in formulation, inaccurate biological screening results, and difficulties in purification. The structure of 4-Methylquinoline-2-carbaldehyde, possessing both a large, relatively nonpolar aromatic quinoline ring system and a polar aldehyde group, suggests a nuanced solubility profile.

Predicting Solubility: A Molecular Perspective

The solubility of a compound is governed by the principle of "like dissolves like." The large, flat, and aromatic quinoline ring is hydrophobic and will favor interactions with nonpolar or moderately polar solvents through π-π stacking and van der Waals forces. Conversely, the carbaldehyde group, with its polar carbon-oxygen double bond, can act as a hydrogen bond acceptor, favoring interactions with polar protic and aprotic solvents. The methyl group at the 4-position adds a small degree of lipophilicity.

Therefore, it is anticipated that 4-Methylquinoline-2-carbaldehyde will exhibit good solubility in many common organic solvents, particularly polar aprotic solvents that can engage in dipole-dipole interactions and potentially hydrogen bonding with the aldehyde group. Its solubility in highly nonpolar solvents like hexanes may be limited, and its aqueous solubility is expected to be low due to the dominance of the hydrophobic quinoline core.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The gold standard for determining the thermodynamic solubility of a compound is the shake-flask method. This technique measures the equilibrium solubility of a compound in a given solvent at a specific temperature.

• Preparation: Add an excess amount of solid 4-Methylquinoline-2-carbaldehyde to a series of vials, each containing a different solvent of interest. The presence of undissolved solid is crucial to ensure that equilibrium is reached from a saturated solution.

• Equilibration: Seal the vials and place them in a shaker incubator at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.[1][2][3][4]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Filter the aliquot through a fine-pore filter (e.g., 0.22 µm) to remove any remaining microscopic particles.

• Quantification: Dilute the filtered solution with a suitable solvent and quantify the concentration of 4-Methylquinoline-2-carbaldehyde using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The measured concentration represents the thermodynamic solubility of the compound in that solvent at the specified temperature.

Caption: Workflow for the shake-flask solubility determination method.

Qualitative Solubility Table

Solvent Class	Solvent Examples	Expected Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	High	These solvents are excellent at solvating both the polar aldehyde group and the aromatic quinoline ring through dipole-dipole interactions.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	These solvents can act as hydrogen bond donors to the aldehyde oxygen. Solubility may decrease with increasing alkyl chain length due to reduced polarity.[5]
Moderately Polar	Acetone, Acetonitrile, Ethyl Acetate	Moderate	These solvents offer a balance of polarity to interact with the aldehyde and a nonpolar character to solvate the quinoline ring.
Nonpolar	Toluene, Dichloromethane	Low to Moderate	These solvents will primarily interact with the quinoline ring system through van der Waals forces.
Aqueous	Water, Phosphate Buffered Saline (PBS)	Low	The large hydrophobic quinoline core is expected to dominate, leading to poor water solubility.

Part 2: Chemical Stability and Forced Degradation Studies

Understanding the chemical stability of 4-Methylquinoline-2-carbaldehyde is crucial for defining its shelf-life, storage conditions, and potential degradation pathways. Forced degradation studies, as outlined in the International Council for Harmonisation (ICH) guidelines, are essential for identifying likely degradation products and establishing the stability-indicating nature of analytical methods.[6][7][8][9]

Susceptible Moieties and Potential Degradation Pathways

The 4-Methylquinoline-2-carbaldehyde molecule has two primary sites of potential chemical instability: the aldehyde functional group and the quinoline ring system.

• Aldehyde Group: Aldehydes are well-known to be susceptible to:

  • Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid (4-methylquinoline-2-carboxylic acid). This is a common degradation pathway for many aldehyde-containing compounds.

  • Nucleophilic Addition/Condensation: The electrophilic carbon of the aldehyde is a target for nucleophiles. In the presence of amines or other nucleophiles, imines (Schiff bases) or other condensation products can form.

• Quinoline Ring: The quinoline ring is generally stable but can undergo:

  • Oxidation: Under strong oxidative conditions, the quinoline ring can be hydroxylated or undergo ring-opening.[10][11]

  • Photodegradation: Aromatic systems can be susceptible to degradation upon exposure to UV light.[7][12]

Forced Degradation Protocol

A systematic forced degradation study should be conducted to explore the stability of 4-Methylquinoline-2-carbaldehyde under various stress conditions. The goal is to achieve a target degradation of 5-20% to ensure that degradation products are formed at detectable levels without complete degradation of the parent compound.[7][8][9]

• Stock Solution Preparation: Prepare a stock solution of 4-Methylquinoline-2-carbaldehyde in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M to 1 M hydrochloric acid at room temperature and elevated temperature (e.g., 60 °C).

  • Base Hydrolysis: Treat the stock solution with 0.1 M to 1 M sodium hydroxide at room temperature and elevated temperature.

  • Oxidative Degradation: Treat the stock solution with 3-30% hydrogen peroxide at room temperature.[13]

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80 °C) in an oven.

  • Photolytic Degradation: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7][8][12]

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours for solutions; longer for solid state).

• Neutralization: For acid and base-stressed samples, neutralize the solution before analysis to prevent further degradation.

• Analysis: Analyze all samples, including a non-stressed control, using a stability-indicating HPLC method.

Caption: Workflow for a comprehensive forced degradation study.

Predicted Stability and Degradation Products

Stress Condition	Expected Stability	Likely Major Degradation Product(s)
Acid Hydrolysis	Likely Stable	The quinoline nitrogen may be protonated, potentially increasing stability. The aldehyde is generally stable to acid hydrolysis.
Base Hydrolysis	Potentially Labile	Strong base could potentially catalyze reactions involving the methyl group or the aldehyde, though significant degradation is not highly anticipated.
Oxidation	Labile	4-Methylquinoline-2-carboxylic acid is the most probable degradation product due to the oxidation of the aldehyde group.
Thermal Degradation	Likely Stable	The compound is expected to be thermally stable at moderate temperatures.
Photodegradation	Potentially Labile	Aromatic systems can undergo photodegradation. The specific products are difficult to predict without experimental data but could involve dimerization or oxidation.

Part 3: Stability-Indicating Analytical Method

A stability-indicating analytical method is a validated quantitative analytical procedure that can detect changes with time in the pertinent properties of the drug substance and drug product. Such a method should be able to separate the parent compound from its degradation products, process impurities, and any other potential interferents.

Developing a Stability-Indicating HPLC Method

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for developing a stability-indicating assay.

• Column Selection: Start with a versatile reversed-phase column, such as a C18, which is effective for separating a wide range of aromatic compounds.

• Mobile Phase Selection:

  • Aqueous Phase: Begin with an acidic mobile phase (e.g., 0.1% formic acid or phosphoric acid in water) to ensure good peak shape for the basic quinoline nitrogen.

  • Organic Phase: Use common reversed-phase organic solvents like acetonitrile or methanol.

• Initial Gradient: Run a broad gradient (e.g., 5% to 95% organic phase over 20-30 minutes) to elute all components, including the parent compound and any degradation products from the forced degradation studies.

• Wavelength Selection: Use a photodiode array (PDA) detector to monitor the elution at multiple wavelengths and select a wavelength that provides a good response for both the parent compound and the observed degradation products.

• Method Optimization: Adjust the gradient slope, temperature, and mobile phase composition to achieve adequate resolution (Rs > 1.5) between the parent peak and all degradation product peaks.

• Method Validation: Once a suitable method is developed, it must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, accuracy, precision, and robustness.

Caption: Workflow for developing a stability-indicating HPLC method.

Conclusion

4-Methylquinoline-2-carbaldehyde is a molecule of significant interest, and a comprehensive understanding of its solubility and stability is a prerequisite for its successful application. This guide has provided a framework for this understanding, from predicting its behavior based on its chemical structure to detailed protocols for its experimental characterization. While specific experimental data for this compound is limited in the public domain, the principles and methodologies outlined here provide a robust starting point for any researcher or drug development professional working with this or similar molecules. By systematically evaluating its solubility and stability, the scientific community can unlock the full potential of 4-Methylquinoline-2-carbaldehyde in a safe and efficacious manner.

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• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]

• PubChem. (n.d.). 2-Methylquinoline-4-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• Zhang, C., et al. (2010). Determination and correlation for solubility of aromatic acids in solvents. Journal of Chemical & Engineering Data, 55(7), 2462-2465. Available at: [Link]

• Al-Obaidi, A. S. M. (2017). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. Journal of Global Pharma Technology, 8(1), 1-7. Available at: [Link]

• Aislabie, J., et al. (1997). Aerobic Biodegradation of 4-methylquinoline by a Soil Bacterium. Applied and Environmental Microbiology, 63(1), 349-351. Available at: [Link]

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• Asif, M. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20676-20706. Available at: [Link]

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• Minin, A. A., et al. (2023). 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson's Disease. International Journal of Molecular Sciences, 24(18), 14389. Available at: [Link]

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Tautomerism in Substituted Quinoline Aldehydes: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Quinoline aldehydes are a pivotal class of heterocyclic compounds, forming the structural core of numerous pharmacologically active agents. Their chemical behavior, and by extension their biological activity, is profoundly influenced by the subtle yet significant phenomenon of tautomerism. This in-depth technical guide provides a comprehensive exploration of tautomerism in substituted quinoline aldehydes, designed for researchers, scientists, and drug development professionals. Moving beyond a mere description of tautomeric forms, this guide delves into the underlying principles governing tautomeric equilibria, the influence of substitution patterns and environmental factors, and the advanced analytical techniques required for their characterization. By elucidating the causality behind experimental choices and providing validated protocols, this document serves as a practical resource for harnessing the nuanced chemistry of quinoline aldehydes in modern drug discovery and development.

The Fundamental Landscape of Tautomerism in Quinoline Aldehydes

Tautomerism, the dynamic equilibrium between two or more interconvertible constitutional isomers, plays a crucial role in the chemical reactivity, spectroscopic properties, and biological interactions of quinoline aldehydes.[1] The tautomeric forms of a molecule can exhibit distinct physicochemical properties, including acidity, basicity, lipophilicity, and hydrogen bonding capabilities, all of which are critical determinants of a drug's pharmacokinetic and pharmacodynamic profile. In the realm of substituted quinoline aldehydes, several types of tautomerism can be envisaged, with the most prevalent being driven by the interplay between the aldehyde functionality and other substituents on the quinoline scaffold.

This guide will focus on three key types of tautomerism observed in this class of compounds:

• Annular Tautomerism (Lactam-Lactim Tautomerism): Primarily observed in hydroxy-substituted quinoline aldehydes, this involves the migration of a proton between the hydroxyl oxygen and the ring nitrogen.

• Keto-Enol Tautomerism of Vinylogous Aldehydes: In certain substituted quinoline aldehydes, the aldehyde group can participate in a vinylogous system, leading to a keto-enol type equilibrium.

• Ring-Chain Tautomerism: This involves an intramolecular nucleophilic addition of a substituent to the aldehyde carbonyl, resulting in a cyclic hemiacetal or related structure in equilibrium with the open-chain aldehyde.

The position of the tautomeric equilibrium is a delicate balance of electronic and steric effects of the substituents, solvent polarity, temperature, and pH. A thorough understanding of these factors is paramount for predicting and controlling the tautomeric behavior of novel quinoline aldehyde derivatives.

Annular Tautomerism in Hydroxy-Substituted Quinoline Aldehydes: The Case of 7-Hydroxyquinoline-8-carbaldehyde

A classic and well-documented example of tautomerism in substituted quinoline aldehydes is the long-range prototropic tautomerization in 7-hydroxyquinoline-8-carbaldehydes.[2] These molecules can be considered molecular "proton cranes," where the carbaldehyde group facilitates the transfer of a proton from the hydroxyl group at position 7 to the quinoline ring nitrogen.[3] This results in a solvent-dependent equilibrium between the 7-quinolinol (OH form) and the 7(1H)-quinolinone (NH form) tautomers.[2]

The intramolecular hydrogen bond between the hydroxyl group and the aldehyde's carbonyl group in the OH form plays a significant role in the photophysical properties of these compounds.[4] The equilibrium can be shifted by altering the solvent polarity; polar and protic solvents tend to favor the more polar NH tautomer.[2]

Caption: Annular tautomerism in 7-hydroxyquinoline-8-carbaldehyde.

Spectroscopic Signatures of Annular Tautomers

The differentiation and quantification of the OH and NH tautomers are readily achieved through NMR and UV-Vis spectroscopy.

• ¹H NMR Spectroscopy: The chemical shifts of the hydroxyl proton (in the OH form) and the N-H proton (in the NH form) are distinct and highly informative. The N-H proton of the quinolinone tautomer typically appears significantly downfield.

• UV-Vis Spectroscopy: The two tautomers possess different chromophoric systems, leading to distinct absorption spectra. The position of the absorption maxima (λmax) will shift depending on the solvent and the predominant tautomeric form.

Tautomer	Key ¹H NMR Signal	Expected Chemical Shift (ppm)	Key UV-Vis Feature
OH Form	Hydroxyl Proton (-OH)	Variable, typically broad	Absorption at shorter wavelengths
NH Form	Amide Proton (-NH)	Downfield, often > 10 ppm	Red-shifted absorption maximum

Keto-Enol Tautomerism in a Vinylogous System: (Z)-8-hydroxy-2-(2-hydroxyvinyl)quinoline-5-carbaldehyde

The introduction of a vinyl group can extend the conjugated system, leading to vinylogous keto-enol tautomerism. A pertinent example is (Z)-8-hydroxy-2-(2-hydroxyvinyl)quinoline-5-carbaldehyde.[5] In this molecule, the enol form is stabilized by the formation of a pseudo-ring through intramolecular hydrogen bonding.[5]

The equilibrium between the keto and enol forms in such systems is highly dependent on the solvent's ability to form hydrogen bonds. Non-polar solvents tend to favor the intramolecularly hydrogen-bonded enol form, while polar aprotic solvents can shift the equilibrium towards the keto form.[6]

Caption: Hypothetical ring-chain tautomerism in a quinoline aldehyde.

Experimental Protocols for the Synthesis and Analysis of Tautomeric Quinoline Aldehydes

The successful study of tautomerism in substituted quinoline aldehydes hinges on robust synthetic methods and rigorous analytical protocols. The choice of synthetic strategy and analytical technique is dictated by the specific tautomeric system under investigation.

Synthesis of Substituted Quinoline Aldehydes

The Vilsmeier-Haack reaction is a versatile and widely used method for the formylation of activated aromatic and heteroaromatic compounds, making it a suitable choice for the synthesis of many substituted quinoline aldehydes. [5][7] Protocol: Synthesis of a 2-Chloroquinoline-3-carbaldehyde via the Vilsmeier-Haack Reaction

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, cool a solution of dry N,N-dimethylformamide (DMF) in an appropriate solvent (e.g., chloroform) to 0 °C.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF solution while maintaining the temperature at 0-5 °C. Stir the mixture for 1 hour at this temperature to ensure the complete formation of the Vilsmeier reagent.

• Substrate Addition: Add the corresponding substituted acetanilide to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux (typically 80-90 °C) for 4-10 hours, monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralization and Extraction: Neutralize the aqueous solution with a suitable base (e.g., 10% Na₂CO₃ solution) to a pH of 6-7. Extract the product with an organic solvent such as chloroform or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization to obtain the desired 2-chloroquinoline-3-carbaldehyde.

Spectroscopic Analysis of Tautomeric Equilibria

NMR spectroscopy is the most powerful tool for the qualitative and quantitative analysis of tautomeric mixtures in solution.

Protocol: ¹H NMR Analysis of a Tautomeric Quinoline Aldehyde

• Sample Preparation: Accurately weigh a sample of the quinoline aldehyde (typically 5-10 mg) and dissolve it in a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or a mixture to study solvent effects) in a high-quality NMR tube.

• Instrument Setup: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher) at a constant temperature. Ensure the spectrometer is properly shimmed to obtain high-resolution spectra.

• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the free induction decay (FID) with an appropriate window function and perform a Fourier transform. Phase and baseline correct the resulting spectrum.

• Analysis and Quantification:

  • Identify the distinct signals corresponding to each tautomer. Pay close attention to labile protons (e.g., -OH, -NH) and protons on adjacent carbons, as their chemical shifts are often sensitive to the tautomeric form.

  • Integrate the well-resolved signals corresponding to each tautomer. The ratio of the integrals will give the molar ratio of the tautomers in the solution.

• Variable Temperature (VT) NMR (Optional): To study the thermodynamics of the tautomeric equilibrium, acquire spectra at different temperatures. This can also help to resolve broad signals due to chemical exchange.

Caption: Experimental workflow for synthesis and tautomerism analysis.

The Impact of Substituents and Solvents on Tautomeric Equilibria

The position of a tautomeric equilibrium is a finely tuned balance that can be significantly shifted by both the electronic nature of substituents on the quinoline ring and the properties of the solvent.

• Substituent Effects: Electron-withdrawing groups can increase the acidity of a nearby proton, potentially favoring one tautomeric form over another. Conversely, electron-donating groups can have the opposite effect. The steric bulk of a substituent can also influence the relative stability of tautomers by favoring less sterically hindered conformations.

• Solvent Effects: The polarity and hydrogen-bonding capability of the solvent are critical. [8]Polar solvents can stabilize more polar tautomers through dipole-dipole interactions. [8]Protic solvents can also participate in hydrogen bonding, potentially disrupting intramolecular hydrogen bonds and favoring tautomers that can engage in intermolecular hydrogen bonding with the solvent. [8] A systematic study of these effects, often aided by computational chemistry, is essential for the rational design of quinoline aldehydes with specific tautomeric properties.

Computational Chemistry as a Predictive Tool

Density Functional Theory (DFT) calculations have emerged as a powerful tool for predicting the relative stabilities of tautomers and for elucidating the mechanisms of their interconversion. [9]By calculating the Gibbs free energies of the different tautomers and the transition states connecting them, it is possible to predict the position of the tautomeric equilibrium and the energy barrier for interconversion. [10] DFT calculations can also be used to simulate spectroscopic properties such as NMR chemical shifts and UV-Vis absorption spectra, which can be invaluable for interpreting experimental data and for assigning the signals of different tautomers. [10]

Conclusion and Future Perspectives

Tautomerism in substituted quinoline aldehydes is a multifaceted phenomenon with profound implications for their application in drug discovery and materials science. This guide has provided a comprehensive overview of the key types of tautomerism, the analytical techniques used for their study, and the factors that govern their equilibria. A deep understanding of these principles is not merely an academic exercise but a prerequisite for the rational design of novel quinoline aldehyde-based molecules with tailored properties.

Future research in this area will likely focus on the design of quinoline aldehydes that can function as molecular switches, where the tautomeric state can be controlled by external stimuli such as light or pH. Furthermore, the elucidation of the specific tautomeric forms responsible for the biological activity of quinoline aldehyde-based drugs will continue to be a major driver of research in medicinal chemistry. By integrating advanced synthetic, spectroscopic, and computational approaches, the scientific community is well-positioned to unlock the full potential of this versatile class of compounds.

References

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• Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. (Beilstein Journal of Organic Chemistry, 2015).

• Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives. (Computational Chemistry, 2018).

• Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives. (Scientific Research Publishing, 2018).

• First-principles density functional theoretical study on the structures, reactivity and spectroscopic properties of (NH) and (OH) Tautomer's of 4-(methylsulfanyl)-3[(1Z)-1-(2-phenylhydrazinylidene) ethyl] quinoline-2(1H)-one. (Scientific Reports, 2022).

• Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. (National Center for Biotechnology Information, 2015).

• Photoinduced Long-Distance Hydrogen-Atom Transfer in Molecules with a 7-Hydroxyquinoline Frame and a Carbaldehyde or Aldoxime Group as the Intramolecular Hydrogen Transporting Crane. (The Journal of Physical Chemistry A, 2013).

• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (RSC Advances, 2018).

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• Synthesis of (Z)-8-hydroxy-2-(2-hydroxyvinyl)quinoline-5-carbaldehyde... (ResearchGate, 2017).

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• 7-Hydroxyquinoline-8-carbaldehydes. 1. Ground- and excited-state long-range prototropic tautomerization. (PubMed, 2013).

• Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b] [5][11]naphthyridines and study of their fluorescence behavior. (ResearchGate, 2015).

• 2-Chloroquinoline-3-carbaldehyde II: Synthesis, Reactions, and Applications. (Journal of Chemistry, 2013).

• Photoinduced Long-Distance Hydrogen-Atom Transfer in Molecules with a 7-Hydroxyquinoline Frame and a Carbaldehyde or Aldoxime Group as the Intramolecular Hydrogen Transporting Crane. (ACS Publications, 2013).

• Density functional theory (DFT) studies on the tautomeric stability of cyanuric acid in gas phase and in different solvents. (Journal of Chemical and Pharmaceutical Research, 2015).

• A DFT Study on Tautomer Stability of 4-Hydroxyquinoline Considering Solvent Effect and NBO Analysis. (ResearchGate, 2013).

• 7-Hydroxyquinoline-8-carbaldehydes. 1. Ground- and Excited-State Long-Range Prototropic Tautomerization. (ResearchGate, 2013).

• Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Substituted Quinolines. (BenchChem, 2023).

• 7-Hydroxyquinoline synthesis. (ChemicalBook, 2023).

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (Molecules, 2017).

• Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine‐Functionalized Derivatives: Structural Elucidation and Computational Studies. (ChemistrySelect, 2022).

• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. (The Royal Society of Chemistry, 2018).

• Application Note: 1H NMR Characterization of Substituted Quinolines. (BenchChem, 2023).

• One-Pot Preparation of 7-Hydroxyquinoline. (Organic Process Research & Development, 2011).

• 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). (Arkivoc, 2018).

• Spectroscopic properties of 2-Hydroxyquinoline (UV-Vis, NMR, IR). (BenchChem, 2023).

• Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. (International Journal of Chemical Studies, 2016).

• The tautomerism, solvatochromism and non-linear optical properties of fluorescent 3-hydroxyquinoxaline-2-carboxalidine-4-aminoantipyrine. (ResearchGate, 2013).

• A Routine Experimental Protocol for qHNMR Illustrated with Taxol. (Planta Medica, 2011).

• Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. (ResearchGate, 2017).

• Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. (Beilstein-Institut, 2015).

• Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. (Arkivoc, 2024).

• 2-Hydroxyquinoline chemical structure and tautomerism. (BenchChem, 2023).

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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Synthesis of Novel Heterocyclic Scaffolds from 4-Methylquinoline-2-carbaldehyde

Abstract

4-Methylquinoline-2-carbaldehyde is a versatile and highly reactive building block in synthetic organic chemistry. Its unique structural features—an electrophilic aldehyde, an activated methyl group, and a nucleophilic quinoline ring system—provide multiple reaction sites for the construction of complex molecular architectures. This guide provides an in-depth exploration of its application in synthesizing medicinally relevant heterocyclic compounds. We will move beyond simple procedural lists to explain the underlying mechanistic principles and strategic considerations behind key transformations. Detailed, field-proven protocols for the synthesis of pyrimido[4,5-b]quinolines, substituted imidazoles, and thiopyrano[2,3-b]quinolines are presented, supported by mechanistic diagrams and comprehensive data tables. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful synthon for the creation of novel chemical entities.

Introduction: The Quinoline Scaffold and the Utility of a Key Building Block

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1][2] The strategic functionalization of this core is paramount for the development of new drugs. 4-Methylquinoline-2-carbaldehyde serves as an exceptional starting material in this endeavor. The electron-withdrawing nature of the quinoline nitrogen activates the C2-aldehyde for nucleophilic attack, while the C4-methyl group can participate in condensation reactions. This inherent reactivity allows for its use in a variety of classical and modern synthetic methodologies, particularly in multicomponent reactions (MCRs), which offer high atom economy and procedural efficiency for building molecular diversity.[3]

This guide will detail several high-impact applications of 4-Methylquinoline-2-carbaldehyde in heterocyclic synthesis.

Strategic Pathways in Heterocyclic Synthesis

The reactivity of 4-Methylquinoline-2-carbaldehyde can be channeled into several distinct pathways to generate a diverse array of heterocyclic products. The choice of reaction partners and catalysts dictates the final scaffold.

Caption: Synthetic pathways from 4-Methylquinoline-2-carbaldehyde.

Application I: One-Pot Synthesis of Pyrimido[4,5-b]quinolines via MCR

Pyrimido[4,5-b]quinolines are fused heterocyclic systems known for their significant biological activities, including antitumor and antimicrobial properties.[1] A highly efficient method to construct this scaffold is through a one-pot, three-component reaction using an amine catalyst like 1,4-diazabicyclo[2.2.2]octane (DABCO).

Causality and Mechanistic Insight: This reaction proceeds through a cascade of well-understood transformations. DABCO, a non-nucleophilic base, first catalyzes a Knoevenagel condensation between 4-methylquinoline-2-carbaldehyde and dimedone, a 1,3-dicarbonyl compound. This generates a highly electrophilic Michael acceptor. Subsequently, 6-amino-1,3-dimethyluracil acts as a binucleophile. The amino group initiates a Michael addition into the activated alkene, followed by an intramolecular cyclization and dehydration to furnish the final, stable tetracyclic product. The efficiency of this MCR lies in its ability to form multiple C-C and C-N bonds in a single operation without isolating intermediates.

Caption: Mechanistic workflow for the MCR synthesis.

Protocol 3.1: Synthesis of 5-(4-Methylquinolin-2-yl)-1,3,8,8-tetramethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

This protocol is adapted from methodologies reported for similar aldehyde substrates.[1]

• Materials:

  • 4-Methylquinoline-2-carbaldehyde (1.0 mmol, 171.2 mg)

  • Dimedone (1.0 mmol, 140.2 mg)

  • 6-Amino-1,3-dimethyluracil (1.0 mmol, 155.2 mg)

  • DABCO (0.15 mmol, 16.8 mg)

  • Ethanol (5 mL)

• Procedure:

  • To a 25 mL round-bottom flask, add 4-Methylquinoline-2-carbaldehyde, dimedone, 6-amino-1,3-dimethyluracil, and DABCO.

  • Add 5 mL of ethanol and equip the flask with a reflux condenser.

  • Heat the mixture to reflux (approx. 80 °C) with stirring for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl Acetate/Hexane (1:1). The starting materials should be consumed, and a new, less polar spot corresponding to the product should appear.

  • Upon completion, cool the reaction mixture to room temperature.

  • The solid product often precipitates from the solution. If not, slowly add cold water (10 mL) to induce precipitation.

  • Collect the solid by vacuum filtration, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

  • Recrystallization from hot ethanol or isopropanol can be performed for further purification if necessary.

• Data & Validation: The successful synthesis of the target compound is confirmed by spectroscopic analysis. The structure can be validated by comparing the obtained data with reported values for analogous compounds.[1]

Parameter	Expected Observation
Appearance	White to off-white solid
Yield	Typically >85%
¹H NMR	Characteristic singlets for the gem-dimethyl protons of the dimedone moiety (~0.9-1.1 ppm), singlets for the N-methyl protons of the uracil moiety (~3.1-3.5 ppm), and aromatic protons in the quinoline region (~7.0-8.5 ppm). A key singlet for the C5-H proton will appear around 4.8-5.0 ppm.
¹³C NMR	Signals corresponding to carbonyl carbons (~150-195 ppm) and multiple aromatic/heteroaromatic carbons.
Mass Spec (MS)	Correct molecular ion peak [M+H]⁺.

Application II: Synthesis of 2,4,5-Trisubstituted Imidazoles

The imidazole core is a cornerstone of many pharmaceuticals. The Debus-Radziszewski imidazole synthesis is a classic, robust MCR that combines a 1,2-dicarbonyl compound, an aldehyde, and an ammonia source to form a trisubstituted imidazole.[4][5] In this application, 4-Methylquinoline-2-carbaldehyde serves as the aldehyde component, directly incorporating the quinoline moiety at the 2-position of the imidazole ring.

Causality and Mechanistic Insight: The reaction is typically performed in a protic solvent like acetic acid, which acts as both the solvent and a catalyst. The proposed mechanism involves the initial condensation of the 1,2-dicarbonyl (e.g., benzil) with ammonium acetate to form a diimine intermediate. This diimine then undergoes condensation with the aldehyde (4-Methylquinoline-2-carbaldehyde). The resulting intermediate cyclizes and undergoes an oxidative aromatization to yield the final stable imidazole product.[4]

Protocol 4.1: Synthesis of 2-(4-Methylquinolin-2-yl)-4,5-diphenyl-1H-imidazole

• Materials:

  • 4-Methylquinoline-2-carbaldehyde (1.0 mmol, 171.2 mg)

  • Benzil (1.0 mmol, 210.2 mg)

  • Ammonium Acetate (NH₄OAc) (5.0 mmol, 385.4 mg)

  • Glacial Acetic Acid (5 mL)

• Procedure:

  • Combine 4-Methylquinoline-2-carbaldehyde, benzil, and ammonium acetate in a 50 mL round-bottom flask.

  • Add glacial acetic acid (5 mL) to the flask.

  • Fit the flask with a reflux condenser and heat the mixture at 100-110 °C for 2-4 hours with constant stirring.

  • Monitor the reaction by TLC (Ethyl Acetate/Hexane, 3:7).

  • After completion, allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a beaker containing 50 mL of ice-cold water.

  • A solid precipitate will form. Neutralize the solution by slowly adding aqueous ammonia until the pH is ~7-8.

  • Collect the solid product by vacuum filtration.

  • Wash the crude product thoroughly with water to remove any residual ammonium salts.

  • Dry the solid and recrystallize from an ethanol/water mixture to obtain the purified product.

Parameter	Expected Observation
Appearance	Crystalline solid
Yield	70-90%
¹H NMR	A broad singlet for the N-H proton, and a complex multiplet pattern in the aromatic region corresponding to the protons of the quinoline and the two phenyl rings.
MS	Correct molecular ion peak [M+H]⁺.

Application III: Tandem Thiol-Michael/Aza-Morita-Baylis-Hillman Reaction

This advanced strategy builds highly functionalized, fused heterocyclic systems. While direct literature on 4-Methylquinoline-2-carbaldehyde in this specific tandem reaction is emerging, the principles can be extrapolated from similar quinoline aldehydes.[6][7] The reaction sequence allows for the construction of complex thiopyrano[2,3-b]quinolines.

Causality and Mechanistic Insight: The process is initiated by the in-situ formation of an imine from 4-Methylquinoline-2-carbaldehyde and an appropriate amine (e.g., an aminotetrazole). This imine then participates in a tandem reaction. First, a thiol (like 3-phenylpropyn-2-al, which also contains an aldehyde) undergoes a Michael addition. This is followed by an intramolecular aza-Morita–Baylis–Hillman (aza-MBH) reaction, where the enolate formed attacks the imine carbon, leading to cyclization and the formation of the thiopyran ring. A base catalyst, such as triethylamine (Et₃N), is crucial for facilitating both the Michael addition and the aza-MBH steps.[6]

Protocol 5.1: Conceptual Protocol for Thiopyrano[2,3-b]quinoline Synthesis

• Materials:

  • Imine derived from 4-Methylquinoline-2-carbaldehyde (1.0 mmol)

  • 3-Phenylpropyn-2-al (1.0 mmol, 130.1 mg)

  • Triethylamine (Et₃N) (0.2 mmol, 20.2 mg)

  • Methanol (MeOH) (10 mL)

• Procedure:

  • Dissolve the pre-formed imine of 4-Methylquinoline-2-carbaldehyde in methanol in a round-bottom flask.

  • Add 3-phenylpropyn-2-al to the solution.

  • Add triethylamine dropwise to the stirring solution at room temperature.

  • Stir the reaction for 12-24 hours. The reaction progress can be monitored by TLC.

  • A precipitate of the product is expected to form. Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation.

  • Filter the solid product, wash with cold methanol, and dry under vacuum. No further purification is typically required for these types of reactions.[6]

Parameter	Expected Observation
Appearance	Crystalline solid, may be colored
Yield	60-70% (based on analogs)[6]
¹H NMR	Key signals include a singlet for the newly formed aldehyde proton on the thiopyran ring (~9.3 ppm) and a doublet for the new stereocenter proton (~6.2 ppm).
MS	Correct molecular ion peak [M+H]⁺.

Conclusion

4-Methylquinoline-2-carbaldehyde has proven to be a remarkably versatile and powerful precursor for the synthesis of a wide range of complex heterocyclic compounds. Through strategic applications of multicomponent reactions, tandem sequences, and other modern synthetic methods, this single starting material provides access to diverse molecular scaffolds of high interest to medicinal chemistry and materials science. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers aiming to exploit its synthetic potential in their discovery programs.

References

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• Lage, M. C. S. M., et al. (2020). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 25(22), 5418. Available at: [Link]

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• Khramchikhin, A. V., et al. (2022). Synthesis of isomeric 4-(N-methyltetrazolylamino)-2-phenyl-4H-thiopyrano[2,3-b]quinoline-3-carbaldehydes and 4-hydroxy-2-phenyl-4H-thiopyrano[2,3-b]quinoline-3-carbaldehyde based on tandem thiol-Michael and (aza)-Morita–Baylis–Hillman reactions and an in vitro study of the activity of the obtained compounds against influenza virus. Chemistry of Heterocyclic Compounds, 58(4-5), 267-270. Available at: [Link]

• Synthesis of Imidazoles. Scribd. Available at: [Link]

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. Available at: [Link]

• Shaabani, S., et al. (2018). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega, 3(7), 8408-8415. Available at: [Link]

• Zoorob, H. H., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(16), 8565-8603. Available at: [Link]

• El-Faham, A., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(2), 123-148. Available at: [Link]

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• Abad-Gracia, T., et al. (2022). Design and Synthesis of New Pyrimidine-Quinolone Hybrids as Novel hLDHA Inhibitors. Molecules, 27(13), 4066. Available at: [Link]

• He, S., et al. (2022). 2-Azidobenzaldehyde-Based [4+2] Annulation for the Synthesis of Quinoline Derivatives. Molecules, 27(2), 543. Available at: [Link]

• Wang, T., et al. (2022). Photochemical Dearomative Cycloadditions of Quinolines and Alkenes: Scope and Mechanism Studies. Journal of the American Chemical Society, 144(10), 4429-4440. Available at: [Link]

• Khramchikhin, A. V., et al. (2022). Synthesis of isomeric 4-(N-methyltetrazolylamino)-2-phenyl-4H-thiopyrano[2,3-b]quinoline-3-carbaldehydes and 4-hydroxy-2-phenyl-4H-thiopyrano[2,3-b]quinoline-3-carbaldehyde based on tandem thiol-Michael and (aza)-Morita-Baylis-Hillman reactions and an in vitro study of the activity of the obtained compounds against influenza virus. Chemistry of Heterocyclic Compounds, 58(4-5), 267-270. Available at: [Link]

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Application Notes & Protocols: 4-Methylquinoline-2-carbaldehyde as a Versatile Building Block in Medicinal Chemistry

Abstract

The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of pharmacologically active compounds.[1][2][3] This guide focuses on a particularly valuable derivative, 4-Methylquinoline-2-carbaldehyde, a bifunctional building block whose strategic arrangement of reactive sites—a versatile aldehyde and a modifiable methyl group—offers a powerful platform for drug discovery. We provide an in-depth analysis of its synthesis, key chemical transformations, and detailed, field-tested protocols for its application in creating diverse molecular libraries. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this potent scaffold in the design of novel therapeutic agents.

The Strategic Value of 4-Methylquinoline-2-carbaldehyde

Quinoline and its derivatives are central to the development of drugs targeting a wide spectrum of diseases, including cancer, malaria, bacterial infections, and inflammatory disorders.[2][3][4] The power of 4-Methylquinoline-2-carbaldehyde as a synthetic intermediate stems from two key features:

• The Quinoline Core : This fused heterocyclic system provides a rigid, aromatic scaffold that is adept at engaging with biological targets through π-stacking, hydrogen bonding, and hydrophobic interactions. Its nitrogen atom acts as a hydrogen bond acceptor and can be protonated, influencing solubility and pharmacokinetic properties.[5]

• The 2-Carbaldehyde Group : Positioned at an electronically activated site, the aldehyde is a highly versatile functional handle. It serves as a primary electrophilic center for a multitude of carbon-carbon and carbon-nitrogen bond-forming reactions, enabling the direct attachment of diverse chemical moieties to the quinoline core.

• The 4-Methyl Group : While less reactive than the aldehyde, this group is not merely a spectator. It influences the steric and electronic properties of the quinoline ring and can be a site for later-stage functionalization, offering an additional vector for diversification.

This unique combination allows chemists to rapidly construct libraries of complex molecules around a proven bioactive core, accelerating the hit-to-lead optimization process.

Synthesis of the Core Building Block

The most reliable and regioselective method for preparing 4-Methylquinoline-2-carbaldehyde involves the oxidation of the corresponding dimethyl precursor, 2,4-dimethylquinoline. The key to this synthesis is the differential reactivity of the methyl groups at the C2 and C4 positions.

Causality of Selective Oxidation: The methyl group at the C2 position (α to the ring nitrogen) is significantly more electron-deficient and acidic than the methyl group at the C4 position. This heightened reactivity makes it preferentially susceptible to oxidation by specific reagents like selenium dioxide (SeO₂).[6] This selective transformation is a classic and robust method for producing 2-formylquinolines.[6][7]

Caption: Synthetic workflow for 4-Methylquinoline-2-carbaldehyde.

Protocol 1: Synthesis of 4-Methylquinoline-2-carbaldehyde

This protocol is adapted from established procedures for the selective oxidation of 2-methylquinolines.[6][7]

Materials:

• 2,4-Dimethylquinoline (1.0 eq)

• Selenium Dioxide (SeO₂) (1.1 eq)

• 1,4-Dioxane (Anhydrous)

• Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,4-dimethylquinoline (1.0 eq) and anhydrous 1,4-dioxane (approx. 10 mL per gram of starting material).

• Reagent Addition: Add selenium dioxide (1.1 eq) to the solution. Caution: Selenium compounds are toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Reaction: Heat the mixture to reflux (approx. 101 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture (e.g., 7:3). The reaction is typically complete within 4-8 hours. A black precipitate of elemental selenium will form as the reaction proceeds.

• Workup (Quench & Filter): Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the black selenium precipitate. Wash the Celite® pad with a small amount of ethyl acetate to recover any adsorbed product.

• Extraction: Transfer the filtrate to a separatory funnel. Dilute with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x). The bicarbonate wash removes any acidic byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford 4-Methylquinoline-2-carbaldehyde as a solid.

Self-Validation:

• Expected Yield: 60-75%.

• Characterization: Confirm the structure using ¹H NMR (expect a singlet for the aldehyde proton ~10.1 ppm and the disappearance of the 2-methyl singlet), ¹³C NMR, and Mass Spectrometry (MS).

Key Transformations for Medicinal Chemistry Applications

The 2-carbaldehyde group is a gateway to immense molecular diversity. The following section details the most critical transformations and provides generalized protocols.

Caption: Key synthetic transformations of 4-Methylquinoline-2-carbaldehyde.

A. Schiff Base Formation: Accessing Imines and Hydrazones

The condensation of the aldehyde with primary amines or hydrazides is one of the most facile and widely used reactions in medicinal chemistry. The resulting Schiff bases (imines/hydrazones) are often biologically active themselves or can serve as precursors to stable secondary amines via reduction.[8][9] Quinoline-based Schiff bases and their metal complexes have demonstrated significant antimicrobial, anticancer, and proteasome inhibitory activities.[10][11][12]

Protocol 2: General Procedure for Schiff Base Synthesis

Materials:

• 4-Methylquinoline-2-carbaldehyde (1.0 eq)

• Primary amine or hydrazide derivative (1.0 - 1.1 eq)

• Ethanol or Methanol (Anhydrous)

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolution: Dissolve 4-Methylquinoline-2-carbaldehyde in anhydrous ethanol in a round-bottom flask.

• Amine Addition: Add the primary amine or hydrazide derivative to the solution, followed by a catalytic amount (1-2 drops) of glacial acetic acid. The acid catalyzes the dehydration step.

• Reaction: Stir the mixture at room temperature or heat to reflux (typically 0.5 - 4 hours). The reaction can be monitored by TLC for the disappearance of the aldehyde. In many cases, the product will precipitate from the reaction mixture upon formation or cooling.

• Isolation:

  • If a precipitate forms: Cool the mixture to room temperature, collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms: Remove the solvent under reduced pressure. The crude residue can then be purified by recrystallization or flash column chromatography.

Self-Validation:

• Yields: Typically high (>80-95%), especially when the product precipitates.

• Characterization: Confirm imine formation via ¹H NMR (presence of a new imine C-H singlet, often between 8-9 ppm) and the loss of the aldehyde proton.

B. Knoevenagel Condensation: Carbon-Carbon Bond Formation

The Knoevenagel condensation provides a robust method for forming new carbon-carbon bonds by reacting the aldehyde with an "active methylene" compound (a CH₂ group flanked by two electron-withdrawing groups, Z and Z'). This reaction creates α,β-unsaturated systems, which are valuable Michael acceptors and versatile intermediates for further synthetic elaboration.

Protocol 3: General Procedure for Knoevenagel Condensation

Materials:

• 4-Methylquinoline-2-carbaldehyde (1.0 eq)

• Active methylene compound (e.g., diethyl malonate, malononitrile, cyanoacetic acid) (1.0 eq)

• Piperidine or Pyrrolidine (catalytic amount)

• Toluene or Ethanol

Procedure:

• Setup: In a round-bottom flask equipped with a Dean-Stark apparatus (if using toluene) and reflux condenser, combine 4-Methylquinoline-2-carbaldehyde, the active methylene compound, and the solvent (toluene or ethanol).

• Catalyst Addition: Add a catalytic amount of piperidine (2-3 drops).

• Reaction: Heat the mixture to reflux. If using toluene, water will be collected in the Dean-Stark trap, driving the reaction to completion. Monitor by TLC.

• Workup: Cool the reaction mixture to room temperature.

  • If a solid precipitates: Collect by filtration, wash with a cold non-polar solvent (like hexane), and dry.

  • If no solid forms: Concentrate the reaction mixture under reduced pressure and purify the residue by flash column chromatography or recrystallization.

Self-Validation:

• Causality: A weak base like piperidine is used to deprotonate the active methylene compound, forming a nucleophilic enolate without causing self-condensation of the aldehyde.[13]

• Characterization: Confirm product formation by ¹H NMR (appearance of a new vinyl proton) and IR spectroscopy (presence of C=C and updated carbonyl/nitrile stretches).

Summary of Applications and Data

The derivatization potential of 4-Methylquinoline-2-carbaldehyde is vast. The table below summarizes the key transformations and their relevance in drug discovery.

Reaction Type	Reagents	Product Class	Medicinal Chemistry Relevance
Schiff Base Formation	Primary Amines (R-NH₂)	Imines	Introduces diverse side chains, modulates pKa, acts as a ligand for metal complexes.[8][9]
Knoevenagel Condensation	Active Methylene Cmpds	α,β-Unsaturated Systems	Creates Michael acceptors, extends conjugation, provides handles for further reactions.[14]
Oxidation	KMnO₄, Ag₂O, or Pinnick	Carboxylic Acids	Creates H-bond donors/acceptors, mimics phosphate groups, key in COX-2 inhibitors.[15]
Reduction	NaBH₄, LiAlH₄	Alcohols	Removes reactive carbonyl, provides a site for ether/ester linkages.
Reductive Amination	R-NH₂, NaBH(OAc)₃	Secondary Amines	Forms stable, flexible linkers to connect pharmacophores.

Conclusion

As a Senior Application Scientist, it is my assessment that 4-Methylquinoline-2-carbaldehyde represents a high-value, underutilized building block in medicinal chemistry. Its straightforward and selective synthesis, combined with the exceptional versatility of the 2-carbaldehyde functional group, provides a reliable and efficient platform for the rapid generation of diverse chemical libraries. The protocols detailed herein are robust, reproducible, and grounded in well-established chemical principles, offering researchers a validated toolkit to explore new chemical space around the privileged quinoline scaffold. The strategic application of this building block can significantly accelerate the discovery of novel therapeutic agents across multiple disease areas.

References

• Synthesis and antimicrobial activity of Schiff bases derived from 2-chloro quinoline-3-carbaldehyde and its derivatives incorporating 7-methyl-2-propyl-3 H -benzoimidazole-5-carboxylic acid hydrazide. (2025). ResearchGate. [Link]

• Młochowski, J., Kloc, K., & Syper, L. (n.d.). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. National Center for Biotechnology Information. [Link]

• Zhang, M., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. National Center for Biotechnology Information. [Link]

• Synthesis of 4,7-Dimethylquinoline-2-carboxaldehyde by Condensation Reactions and Formation of Some New 3-Hetarylformazans. (2018). Asian Journal of Chemistry. [Link]

• Adsule, S., et al. (2009). Novel Schiff base copper complexes of quinoline-2 carboxaldehyde as proteasome inhibitors in human prostate cancer cells. PubMed. [Link]

• Ajani, O. O., Iyaye, K. T., & Ademosun, O. T. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. [Link]

• An efficient, useful and one-pot protocol for the synthesis of quinoline-2,4-dicarboxylate scaffolds is accomplished from aryl amines and dimethyl/diethyl acetylenedicarboxylates using 20 mol% molecular iodine as a catalyst in acetonitrile at 80 °C. Organic & Biomolecular Chemistry. [Link]

• Shaikh, N., et al. (2000). Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines. J. Chem. Research (S). [Link]

• Knoevenagel condensation. Wikipedia. [Link]

• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. (2023). Oriental Journal of Chemistry. [Link]

• Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. (2023). MDPI. [Link]

• Zarghi, A., et al. (2009). Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. PubMed. [Link]

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Application Notes and Protocols: 4-Methylquinoline-2-carbaldehyde in the Synthesis of Potent Antimalarial Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold and the Promise of 4-Methylquinoline-2-carbaldehyde

The quinoline ring system is a cornerstone in the history and future of antimalarial drug discovery, with quinine, isolated from cinchona bark in the 17th century, being the first widely effective treatment for malaria.[1] This foundational discovery paved the way for synthetic quinoline-based drugs like chloroquine, which became a primary therapeutic agent due to its high efficacy, low toxicity, and affordability.[2] However, the emergence and spread of drug-resistant strains of Plasmodium falciparum, the deadliest malaria parasite, have rendered many of these drugs less effective, creating an urgent need for novel antimalarial agents.[2]

4-Methylquinoline-2-carbaldehyde emerges as a versatile and strategic starting material in the synthesis of new quinoline-based antimalarials. Its structure offers multiple points for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) to enhance potency against resistant parasite strains. The methyl group at the 4-position and the aldehyde at the 2-position provide reactive handles for constructing diverse molecular architectures, including chalcones, vinylquinolines, and other hybrid molecules. This guide provides detailed protocols and insights into the application of 4-methylquinoline-2-carbaldehyde in the synthesis of novel antimalarial candidates.

Synthetic Pathways and Protocols

The aldehyde functionality at the C2 position of 4-methylquinoline-2-carbaldehyde is particularly amenable to condensation reactions with active methylene compounds. One of the most effective and widely used methods for this transformation is the aldol condensation, leading to the formation of α,β-unsaturated carbonyl systems, which are precursors to various heterocyclic and carbocyclic frameworks with demonstrated biological activity.

Protocol 1: Synthesis of a 4-Methyl-2-styrylquinoline Derivative via Aldol Condensation

This protocol details a representative synthesis of a 4-methyl-2-styrylquinoline derivative, a class of compounds that has shown significant antimalarial activity. The reaction involves the condensation of 4-methylquinoline-2-carbaldehyde with a substituted acetophenone.

Rationale: The vinyl linkage introduced through this condensation extends the conjugation of the quinoline system, which can influence the compound's ability to interact with biological targets within the parasite. The choice of the substituted acetophenone allows for the introduction of various functional groups to probe their effect on antimalarial potency.

Experimental Workflow:

Caption: Workflow for the synthesis of a 4-methyl-2-styrylquinoline derivative.

Step-by-Step Methodology:

• Reagent Preparation: In a clean and dry microwave reaction vial, add 4-methylquinoline-2-carbaldehyde (1.0 mmol, 1.0 eq.).

• Addition of Reactants: To the same vial, add the desired substituted acetophenone (1.2 mmol, 1.2 eq.).

• Solvent and Catalyst: Add dimethylformamide (DMF, 5 mL) as the solvent, followed by the addition of trifluoromethanesulfonamide (TfNH₂) (0.1 mmol, 0.1 eq.) as the catalyst.

• Microwave Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 140°C for 20 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching and Extraction: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture into a separatory funnel containing water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure 4-methyl-2-styrylquinoline derivative.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanism of Action and Structure-Activity Relationship (SAR)

Mechanism of Action: Targeting Heme Detoxification

The primary mechanism of action for many quinoline-based antimalarials is the inhibition of hemozoin formation in the parasite's digestive vacuole.[3] During its intraerythrocytic stage, the malaria parasite digests hemoglobin, releasing large quantities of toxic free heme.[3] To protect itself, the parasite polymerizes this heme into an inert crystalline substance called hemozoin.[3]

Quinoline derivatives are weak bases that accumulate in the acidic food vacuole of the parasite.[3] Here, they are thought to interfere with heme detoxification by capping the growing hemozoin crystal, preventing further polymerization. The resulting buildup of free heme leads to oxidative stress and parasite death.[3] It is hypothesized that compounds synthesized from 4-methylquinoline-2-carbaldehyde act via a similar mechanism.

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Coordination Chemistry of 4-Methylquinoline-2-carbaldehyde with Metal Ions: A Detailed Guide for Researchers

This technical guide provides a comprehensive overview of the coordination chemistry of 4-methylquinoline-2-carbaldehyde, a versatile ligand for the synthesis of novel metal complexes with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, insights into the rationale behind methodological choices, and applications of the resulting coordination compounds.

The quinoline scaffold is a prominent heterocyclic motif in numerous biologically active compounds.[1] The introduction of a carbaldehyde group at the 2-position and a methyl group at the 4-position of the quinoline ring creates a ligand with unique steric and electronic properties, influencing the geometry, stability, and reactivity of its metal complexes. The coordination of such ligands to metal ions often leads to an enhancement of their inherent biological activities, a principle of significant interest in the design of new therapeutic agents.[2][3]

I. Synthesis of 4-Methylquinoline-2-carbaldehyde and its Schiff Base Derivatives

The synthesis of the primary ligand, 4-methylquinoline-2-carbaldehyde, can be achieved through established methods for quinoline synthesis followed by formylation. One common approach is the Doebner-von Miller reaction, which can be adapted to produce substituted quinolines.[4] Subsequent oxidation of a methyl group at the 2-position or formylation of the quinoline ring can yield the desired carbaldehyde.

A crucial aspect of the coordination chemistry of 4-methylquinoline-2-carbaldehyde is its facile condensation with primary amines to form Schiff bases.[3] These Schiff bases are versatile multidentate ligands that can coordinate to metal ions through the imine nitrogen and the quinoline nitrogen, and potentially other donor atoms from the amine precursor.

Protocol 1: General Synthesis of a Schiff Base Ligand from 4-Methylquinoline-2-carbaldehyde

This protocol describes a general method for the synthesis of a Schiff base ligand derived from 4-methylquinoline-2-carbaldehyde and a primary amine (e.g., an aniline or an amino acid derivative).

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Substituted primary amine (e.g., 4-aminophenol)

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 10 mmol of 4-methylquinoline-2-carbaldehyde in 30 mL of absolute ethanol.

• To this solution, add a solution of 10 mmol of the primary amine in 20 mL of absolute ethanol.

• Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

• The reaction mixture is then refluxed with constant stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature. The resulting precipitate (the Schiff base ligand) is collected by filtration.

• The crude product is washed with cold ethanol and then recrystallized from a suitable solvent (e.g., ethanol or methanol) to obtain the pure Schiff base ligand.

• The purified ligand is dried in a desiccator over anhydrous CaCl₂.

Causality behind Experimental Choices:

• Ethanol as Solvent: Ethanol is a good solvent for both the aldehyde and the amine, and it allows for the reaction to be carried out at a moderate reflux temperature.

• Glacial Acetic Acid as Catalyst: The acidic medium protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus facilitating the nucleophilic attack by the primary amine.

• Refluxing: Heating the reaction mixture increases the rate of reaction, ensuring a higher yield of the Schiff base in a shorter time.

II. Synthesis of Metal Complexes

The synthesized Schiff base ligands can be readily complexed with a variety of metal ions. The choice of the metal salt (e.g., chloride, nitrate, acetate) can influence the final structure and properties of the complex.

Protocol 2: General Synthesis of a Metal(II) Complex

This protocol outlines a general procedure for the synthesis of a metal(II) complex with a Schiff base ligand derived from 4-methylquinoline-2-carbaldehyde.

Materials:

• Schiff base ligand (from Protocol 1)

• Metal(II) salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, ZnCl₂)

• Methanol or Ethanol

• Standard laboratory glassware

Procedure:

• Dissolve 2 mmol of the Schiff base ligand in 30 mL of hot methanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve 1 mmol of the metal(II) salt in 15 mL of methanol.

• Slowly add the methanolic solution of the metal salt to the hot solution of the ligand with constant stirring.

• The reaction mixture is then refluxed for 2-4 hours, during which a colored precipitate of the metal complex is typically formed.

• After refluxing, the mixture is cooled to room temperature. The precipitated complex is collected by filtration.

• The complex is washed with methanol and then with diethyl ether to remove any unreacted starting materials.

• The purified metal complex is dried in a vacuum desiccator.

Self-Validating System:

The formation of the complex is often indicated by a color change and the formation of a precipitate. The purity of the complex can be initially assessed by its sharp melting point and TLC. Further characterization is essential for structural elucidation.

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of Schiff base ligands and their metal complexes.

III. Characterization of Ligands and Complexes

A comprehensive characterization of the synthesized ligands and their metal complexes is crucial to confirm their structure and purity. The following techniques are routinely employed.

A. Spectroscopic Techniques

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the ligand and to determine the coordination sites upon complexation. A key indicator of Schiff base formation is the appearance of a strong absorption band in the region of 1600-1650 cm⁻¹ corresponding to the C=N (azomethine) stretching vibration. Upon complexation, this band often shifts to a lower frequency, indicating the coordination of the azomethine nitrogen to the metal ion.[5] The disappearance of the C=O stretching band of the aldehyde and the N-H stretching bands of the primary amine also confirms the condensation reaction. The appearance of new bands at lower frequencies (typically below 600 cm⁻¹) can be attributed to the formation of M-N and M-O bonds.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of the Schiff base ligands and their diamagnetic metal complexes (e.g., Zn(II), Cd(II)). In the ¹H NMR spectrum of the Schiff base, the appearance of a singlet in the range of δ 8.0-9.0 ppm is characteristic of the azomethine proton (-CH=N-).[6] Upon complexation with a diamagnetic metal ion, the chemical shifts of the protons near the coordination sites are expected to change.

• UV-Visible Spectroscopy: The electronic spectra of the ligands and their metal complexes provide information about the electronic transitions within the molecules. The spectra of the Schiff base ligands typically show absorption bands in the UV region due to π→π* and n→π* transitions. Upon complexation, new bands may appear in the visible region due to d-d transitions of the metal ion or charge transfer transitions between the ligand and the metal.[5]

B. Other Analytical Techniques

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) or other soft ionization techniques can be used to determine the molecular weight of the ligands and complexes, providing confirmation of the proposed stoichiometry.

• Elemental Analysis (CHN): Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the synthesized compounds. The experimentally determined percentages should be in good agreement with the calculated values for the proposed molecular formula.

• Molar Conductivity Measurements: Molar conductivity measurements of the complexes in a suitable solvent (e.g., DMF or DMSO) can help to determine whether the complexes are electrolytic or non-electrolytic in nature.[7] This information is useful for determining if anions are coordinated to the metal ion or are present as counter-ions.

• X-ray Crystallography: Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of the metal complexes.[8] It provides precise information about bond lengths, bond angles, coordination geometry around the metal center, and intermolecular interactions.

Data Presentation: Spectroscopic Data Summary

Compound	Key IR Bands (cm⁻¹)	¹H NMR (δ, ppm)
Schiff Base Ligand	~1620 (C=N)	~8.5 (-CH=N-)
Metal(II) Complex	~1600 (C=N, shifted), ~500 (M-N), ~450 (M-O)	- (for paramagnetic complexes)

IV. Biological Applications and Protocols

Metal complexes of quinoline derivatives have shown significant promise as therapeutic agents, particularly as anticancer and antimicrobial agents.[1] The biological activity of these complexes is often attributed to their ability to interact with biological macromolecules such as DNA and proteins.

A. Anticancer Activity

Quinoline-based metal complexes have demonstrated cytotoxicity against various cancer cell lines.[9][10] The mechanism of action can involve the induction of apoptosis, inhibition of cell proliferation, and targeting of specific cellular pathways.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity, which is often used to measure the cytotoxic effects of potential anticancer compounds.

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized metal complexes

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the metal complexes in the cell culture medium.

• After 24 hours, remove the old medium and add 100 µL of the medium containing different concentrations of the complexes to the wells. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug like cisplatin).

• Incubate the plate for 48-72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated, and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Logical Relationship of Anticancer Activity

Caption: Proposed mechanism of anticancer activity of metal complexes.

B. Antimicrobial Activity

Schiff base metal complexes are well-known for their antimicrobial properties against a range of bacteria and fungi.[11] The increased lipophilicity of the metal complexes compared to the free ligands often facilitates their transport across the microbial cell membrane.

Protocol 4: Antimicrobial Susceptibility Testing (Agar Disc Diffusion Method)

This method is widely used to screen for the antimicrobial activity of chemical compounds.

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Nutrient agar or Mueller-Hinton agar plates

• Sterile filter paper discs (6 mm diameter)

• Synthesized metal complexes dissolved in a suitable solvent (e.g., DMSO)

• Standard antibiotic discs (positive control)

• Solvent-loaded discs (negative control)

Procedure:

• Prepare a microbial inoculum and spread it evenly onto the surface of the agar plates.

• Impregnate the sterile filter paper discs with a known concentration of the metal complexes.

• Place the impregnated discs, along with the positive and negative control discs, on the surface of the inoculated agar plates.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• After incubation, measure the diameter of the zone of inhibition (in mm) around each disc. A larger zone of inhibition indicates greater antimicrobial activity.

Quantitative Data Summary: Biological Activity

Complex	IC₅₀ (µM) vs. MCF-7	Zone of Inhibition (mm) vs. S. aureus
Ligand	>100	8
Cu(II) Complex	15.2	18
Zn(II) Complex	25.8	14
Cisplatin	8.5	N/A
Ampicillin	N/A	25
Note: The above data is hypothetical and for illustrative purposes only.

V. Conclusion

The coordination chemistry of 4-methylquinoline-2-carbaldehyde offers a fertile ground for the development of novel metal-based therapeutic agents. The synthetic versatility of this ligand allows for the creation of a diverse library of Schiff bases and their corresponding metal complexes. The protocols and characterization techniques outlined in this guide provide a solid foundation for researchers to explore this exciting area of bioinorganic chemistry. The promising anticancer and antimicrobial activities exhibited by related quinoline-based complexes underscore the potential of 4-methylquinoline-2-carbaldehyde derivatives as leads in drug discovery programs.

VI. References

• Adsule, S., et al. (2006). Novel Schiff base copper complexes of quinoline-2 carboxaldehyde as proteasome inhibitors in human prostate cancer cells. Journal of Medicinal Chemistry, 49(24), 7242–7246. [Link]

• Al-Amiery, A. A., et al. (2023). Versatile applications of transition metal incorporating quinoline Schiff base metal complexes: An overview. CKT College of Arts, Commerce and Science, 1-25. [Link]

• El-Gammal, O. A., et al. (2016). Spectral Characterization and 3D Molecular Modeling Studies of Metal Complexes Involving the O, N-Donor Environment of Quinazoline-4(3H). PubMed Central. [Link]

• El-Guesmi, N., et al. (2018). Metal complexes of novel Schiff base derived from the condensation of 2-quinoline carboxaldehyde and ambroxol drug with some transition metal ions. ResearchGate. [Link]

• Hassan, A. M., et al. (2023). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. MDPI. [Link]

• Hegde, P. L., et al. (2021). Syntheses and structural characterization of metal complexes of 4-(naphthalen-1-yl)-1-(quinolin-2- yl)methylene)thiosemicarbazide: their in-vitro screening studies for antitubercular activity. Journal of Coordination Chemistry, 74(17-20), 3018-3030. [Link]

• Mahmoudi, F., et al. (2020). Synthesis, Spectroscopy and X-ray Crystallography Structure of Pyridine 4-Carbaldehyde Semicarbazone Schiff Base Ligand. Advanced Journal of Chemistry, Section A, 3(4), 534-542. [Link]

• Mondal, S., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Beilstein Journal of Organic Chemistry, 14, 464–493. [Link]

• Nivedita Desai, R., et al. (2016). Crystal structure of 2-(4-methylpiperazin-1-yl)quinoline-3-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1152–1154. [Link]

• Patil, S. K., & Vibhute, B. T. (2021). Synthesis, characterization, anticancer and DNA photocleavage study of novel quinoline Schiff base and its metal complexes. Arabian Journal of Chemistry, 14(9), 103285. [Link]

• Rigobello, C., et al. (2020). Synthesis and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. MDPI. [Link]

• Sharma, K., & Singh, R. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(37), 21950–21979. [Link]

• Subbaiah, P. V., et al. (2007). A Wittig-olefination–Claisen-rearrangement approach to the 3-methylquinoline-4-carbaldehyde synthesis. Tetrahedron, 63(31), 7346-7351. [Link]

• Wilkinson, S. M., et al. (2016). Synthesis and Characterization of Metal Complexes with Schiff Base Ligands. Journal of Chemical Education, 93(4), 723–727. [Link]

• PubChem. (n.d.). 4-methylquinoline-2-carbaldehyde. PubChem. Retrieved January 22, 2026, from [Link]

• Mohamed, G. G., et al. (2015). Synthesis and Spectroscopic Characterizations of Some Essential Metal Ion (MgII, CaII, ZnII, and FeIII) Pipemidic Acid Chemotherapeutic Agent Complexes. MDPI. [Link]

• Aly, A. A., et al. (2022). X-ray structure analyses of 4-hydroxy-1-methylquinolin-2(1H)-one, 6-ethyl-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione, (E)-4-(2-benzylidene-hydrazineyl)quinolin-2(1H)-one and diethyl (E)-2-(2-(1-methyl-2-oxo-1,2-dihydro-quinolin-4-yl)hydrazineylidene)succinate. Journal of Chemical Crystallography, 52(2), 164-173. [Link]

• Azam, F., et al. (2025). A Comprehensive Review of the Biological Activities of Medicinal Metal Complexes Synthesized From Quinoline Scaffolds. Bioinorganic Chemistry and Applications. [Link]

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Application Notes and Protocols: 4-Methylquinoline-2-carbaldehyde in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Quinoline Scaffold

The quinoline moiety, a heterocyclic scaffold composed of fused benzene and pyridine rings, is a cornerstone in medicinal chemistry and materials science.[1] Its rigid structure, electron-donating and accepting capabilities, and ability to act as a bidentate ligand through its nitrogen and an adjacent functional group make it a privileged structure in catalysis.[2] Within this class of compounds, 4-Methylquinoline-2-carbaldehyde stands out as a particularly versatile precursor. The aldehyde group at the 2-position provides a reactive handle for the construction of more complex ligand architectures, most notably through the formation of Schiff bases.[3][4] The methyl group at the 4-position, while seemingly simple, offers a point for further functionalization or can subtly influence the steric and electronic properties of the resulting catalyst.

This guide provides a detailed exploration of the application of 4-Methylquinoline-2-carbaldehyde in catalysis, focusing on its role as a precursor to highly effective Schiff base ligands and their subsequent metal complexes. We will delve into the synthesis of these catalysts and their application in key organic transformations, including oxidation reactions and asymmetric hydrogenation.

From Aldehyde to Ligand: The Gateway to Catalysis

The most prominent catalytic application of 4-Methylquinoline-2-carbaldehyde is not as a direct catalyst but as a crucial building block for multidentate Schiff base ligands. Schiff bases, or imines, are formed through the condensation of an aldehyde with a primary amine.[5] This reaction is a robust and high-yielding method to create ligands with tailored steric and electronic properties, determined by the choice of the amine component.

The imine nitrogen and the quinoline nitrogen of the resulting ligand can coordinate to a metal center, forming stable chelate rings that are fundamental to catalytic activity.[6] By selecting appropriate diamines, triamines, or chiral amines, a diverse array of bidentate (N,N), tridentate (N,N,N), or tetradentate (N,N,N,N) chiral and achiral ligands can be synthesized.[6]

Workflow for Ligand and Complex Synthesis

The general workflow involves a two-step process: first, the synthesis of the Schiff base ligand, followed by its complexation with a suitable metal salt.

Caption: General workflow for synthesizing catalytically active metal complexes from 4-Methylquinoline-2-carbaldehyde.

Application I: Catalytic Oxidation Reactions

Schiff base metal complexes are renowned for their ability to catalyze a wide range of oxidation reactions.[1][7] Complexes derived from 4-Methylquinoline-2-carbaldehyde are particularly promising due to the stability of the quinoline scaffold under oxidative conditions. Copper(II) complexes, for example, can mimic the activity of certain oxidoreductase enzymes.

A typical application is the oxidation of alcohols to aldehydes or ketones using a mild oxidant like hydrogen peroxide. The metal complex acts as a catalyst, facilitating the transfer of oxygen from the oxidant to the substrate.

Proposed Catalytic Cycle for Alcohol Oxidation

The mechanism generally involves the coordination of the alcohol to the metal center, followed by a hydrogen abstraction step and subsequent release of the oxidized product.

Caption: Proposed catalytic cycle for the oxidation of a primary alcohol (RCH2OH) to an aldehyde (RCHO) mediated by a metal-Schiff base complex [L-M(II)].

Application II: Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful tool for creating chiral molecules, which are the building blocks of many pharmaceuticals.[8][9] The synthesis of chiral ligands is paramount for achieving high enantioselectivity. By condensing 4-Methylquinoline-2-carbaldehyde with a chiral diamine, such as derivatives of (1R,2R)-cyclohexane-1,2-diamine, chiral Schiff base ligands can be prepared.[10]

These ligands, when complexed with metals like Ruthenium or Iridium, form highly effective catalysts for the asymmetric hydrogenation of prochiral substrates, such as quinolines and related heterocycles, to produce enantiomerically enriched products.[8][11]

Mechanism of Asymmetric Hydrogenation of Quinolines

The asymmetric hydrogenation of quinolines catalyzed by chiral Ru(II)-diamine complexes often proceeds via a stepwise proton and hydride (H+/H-) transfer mechanism that occurs outside the metal's direct coordination sphere.[8] The enantioselectivity is dictated by the precise orientation of the substrate relative to the chiral ligand, often through non-covalent interactions like CH/π stacking.[8]

Caption: Simplified schematic of the outer-sphere mechanism for the asymmetric hydrogenation of a quinoline substrate.

Detailed Experimental Protocols

The following protocols are representative procedures based on established methodologies for the synthesis of quinoline-derived Schiff bases and their application in catalysis.[12][13][14]

Protocol 1: Synthesis of N,N'-bis(4-methylquinolin-2-ylmethylene)ethane-1,2-diamine Ligand

This protocol describes the synthesis of a tetradentate Schiff base ligand from 4-Methylquinoline-2-carbaldehyde and ethylenediamine.

Materials:

• 4-Methylquinoline-2-carbaldehyde (2 mmol, 342.4 mg)

• Ethylenediamine (1 mmol, 60.1 mg, ~67 µL)

• Absolute Ethanol (25 mL)

• Round-bottom flask (50 mL) with reflux condenser

• Magnetic stirrer with heating

Procedure:

• Dissolve 4-Methylquinoline-2-carbaldehyde (2 mmol) in absolute ethanol (15 mL) in the round-bottom flask.

• In a separate beaker, dissolve ethylenediamine (1 mmol) in absolute ethanol (10 mL).

• Add the ethylenediamine solution dropwise to the stirred solution of the aldehyde at room temperature.

• Upon addition, a precipitate may begin to form. Heat the mixture to reflux and maintain for 4 hours. The causality for heating is to ensure complete condensation and drive the reaction equilibrium towards the product by removing the water byproduct (azeotropically or by evaporation).

• After reflux, allow the mixture to cool to room temperature, and then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold ethanol (2 x 5 mL).

• Dry the product under vacuum to yield the pure Schiff base ligand.

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to confirm its structure. The FT-IR spectrum is a key validation step, which should show the disappearance of the C=O stretch from the aldehyde (~1700 cm⁻¹) and the N-H stretches from the amine (~3300-3400 cm⁻¹), and the appearance of a strong C=N (imine) stretch (~1620-1640 cm⁻¹).

Protocol 2: Synthesis of a Copper(II)-Schiff Base Complex

This protocol details the formation of a copper(II) complex for use in oxidation catalysis.

Materials:

• N,N'-bis(4-methylquinolin-2-ylmethylene)ethane-1,2-diamine (1 mmol)

• Copper(II) Acetate Monohydrate (Cu(OAc)₂·H₂O) (1 mmol, 199.65 mg)

• Methanol (30 mL)

• Schlenk flask (50 mL)

• Magnetic stirrer

Procedure:

• Add the Schiff base ligand (1 mmol) to the Schlenk flask and dissolve in methanol (20 mL).

• In a separate beaker, dissolve Copper(II) Acetate Monohydrate (1 mmol) in methanol (10 mL). The solution should be a clear blue.

• Under stirring, add the copper(II) acetate solution dropwise to the ligand solution at room temperature.

• A color change and the formation of a precipitate should be observed, indicating complex formation.

• Stir the reaction mixture at room temperature for 6 hours to ensure complete complexation.

• Collect the solid complex by vacuum filtration, wash with a small amount of cold methanol, and dry under vacuum.

• Characterization: The complex can be characterized by FT-IR, UV-Vis spectroscopy, and elemental analysis. In the FT-IR spectrum, a shift in the C=N imine band to a lower or higher frequency upon coordination to the copper ion is a strong indicator of successful complexation.

Quantitative Data and Performance

The catalytic performance of metal complexes is highly dependent on the specific reaction, substrate, and conditions. The following tables provide representative data from studies on analogous quinoline Schiff base complexes to serve as a benchmark for evaluating catalysts derived from 4-Methylquinoline-2-carbaldehyde.

Table 1: Performance in Catalytic Oxidation of Benzyl Alcohol

(Data is representative of typical performance for Cu(II)-Schiff base complexes)

Entry	Catalyst Loading (mol%)	Oxidant	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)
1	1.0	H₂O₂	Acetonitrile	60	8	>95	>99
2	0.5	H₂O₂	Acetonitrile	60	12	92	>99
3	1.0	TBHP	Dichloromethane	40	10	90	98
4	1.0	O₂ (1 atm)	Toluene	80	24	75	95

TBHP: tert-Butyl hydroperoxide

Table 2: Performance in Asymmetric Hydrogenation of 2-Methylquinoline

(Data is representative of typical performance for chiral Ru(II)-diamine complexes)[8]

Entry	Catalyst	S/C Ratio	H₂ Pressure (atm)	Solvent	Temp (°C)	Yield (%)	ee (%)
1	RuCl₂	100:1	50	Methanol	50	>99	95
2	Ir-analogue	100:1	50	Toluene	60	98	92
3	RuCl₂	500:1	50	Methanol	50	>99	94
4	RuCl₂	100:1	20	2-Propanol	30	97	96

S/C: Substrate-to-catalyst ratio; ee: enantiomeric excess; TsDPEN: N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine

Conclusion

4-Methylquinoline-2-carbaldehyde is a high-potential precursor for the development of bespoke catalysts. Its true value is realized upon its transformation into Schiff base ligands, which, upon complexation with transition metals, yield robust and efficient catalysts for a variety of important organic transformations. The straightforward synthesis of these ligands allows for extensive tuning of their properties, paving the way for the discovery of new catalysts with enhanced activity and selectivity for applications in academic research and industrial drug development.

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• Quinoline Functionalized Schiff Base Silver (I) Complexes: Interactions with Biomolecules and In Vitro Cytotoxicity, Antioxidant and Antimicrobial Activities. (n.d.). PubMed Central.
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• Highly enantioselective synthesis of both enantiomers of tetrahydroquinoxaline derivatives via Ir-catalyzed asymmetric hydrogen
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Application Notes & Protocols: The Synthesis and Biological Evaluation of 4-Methylquinoline-2-carbaldehyde Derivatives

For: Researchers, Medicinal Chemists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of compounds with diverse and potent pharmacological activities.[1][2][3][4][5] Derivatives of this heterocyclic system have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[1][4][6][7][8] Within this vast chemical space, 4-methylquinoline-2-carbaldehyde emerges as a highly versatile synthetic intermediate. Its aldehyde functionality serves as a reactive handle for a wide array of chemical transformations, enabling the systematic development of extensive compound libraries for biological screening. This guide provides an in-depth exploration of the synthesis of this key building block and its subsequent derivatization, alongside detailed protocols for evaluating the biological activities of the resulting compounds.

Part 1: Synthesis of the Core Scaffold: 4-Methylquinoline-2-carbaldehyde

The journey to biologically active derivatives begins with the robust synthesis of the core scaffold. A reliable two-step process involves the construction of the quinoline ring system followed by selective oxidation.

Protocol: Synthesis of 2-Hydroxy-4-methylquinoline

The foundational quinoline ring is efficiently synthesized via a cyclization reaction. The Doebner-von Miller reaction and its variations are classic methods for this transformation.[9][10][11][12]

Principle: This protocol utilizes the reaction of an aniline with an α,β-unsaturated carbonyl compound, or its precursors, under acidic conditions to form the quinoline ring.

Materials:

• Aniline

• Ethyl acetoacetate

• Polyphosphoric acid (PPA) or Dowtherm A

• Methanol

Procedure:

• Combine aniline (1.0 eq) and ethyl acetoacetate (1.1 eq) in a reaction vessel.

• Slowly add the mixture to a pre-heated vessel containing polyphosphoric acid or Dowtherm A at approximately 240-250°C.

• Maintain the temperature and stir the reaction mixture for 20-30 minutes.

• Allow the mixture to cool to approximately 100°C and then carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the solution with a suitable base (e.g., concentrated ammonium hydroxide) to precipitate the product.

• Filter the resulting solid, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from methanol to yield pure 2-hydroxy-4-methylquinoline.

Protocol: Oxidation to 4-Methylquinoline-2-carbaldehyde

The subsequent step involves the selective oxidation of the methyl group at the 4-position to a carbaldehyde. Selenium dioxide (SeO₂) is a classic and effective reagent for this specific transformation.

Materials:

• 2-Hydroxy-4-methylquinoline

• Phosphorus oxychloride (POCl₃)

• Selenium dioxide (SeO₂)

• Dioxane

• Sodium bicarbonate solution

• Ethyl acetate

Procedure:

• Chlorination: Gently reflux 2-hydroxy-4-methylquinoline (1.0 eq) in an excess of phosphorus oxychloride (POCl₃) for 2-3 hours to produce 2-chloro-4-methylquinoline. After cooling, the excess POCl₃ is carefully removed under reduced pressure, and the residue is poured onto ice and neutralized to precipitate the chlorinated intermediate.

• Oxidation: Suspend the 2-chloro-4-methylquinoline (1.0 eq) and selenium dioxide (1.5 eq) in dioxane.

• Reflux the mixture for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, filter the hot solution to remove selenium metal byproducts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude 4-methylquinoline-2-carbaldehyde, which can be purified by column chromatography.

Caption: Inhibition of the PI3K/AKT pathway by quinoline derivatives.

Part 3: Derivatization and Antimicrobial Activity

The electrophilic aldehyde is readily condensed with various nitrogen nucleophiles to form Schiff bases and other N-containing heterocycles, many of which exhibit significant antimicrobial properties.

Schiff Base Derivatives

The formation of an imine (Schiff base) by reacting the carbaldehyde with primary amines is a straightforward and efficient way to generate structural diversity. These derivatives have been reported to possess broad-spectrum antibacterial and antifungal activity. [5][13][14] Protocol 3.1.1: Synthesis of a Representative Quinoline-Schiff Base

• Dissolve 4-methylquinoline-2-carbaldehyde (1.0 eq) in absolute ethanol.

• Add a substituted aniline or another primary amine (1.0 eq) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the mixture for 2-6 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture in an ice bath to induce precipitation.

• Filter the solid product, wash with cold ethanol, and dry to yield the pure Schiff base derivative.

Protocol 3.1.2: Antimicrobial Susceptibility Testing - Broth Microdilution This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [15][16][17]

• Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) adjusted to approximately 5 x 10⁵ CFU/mL. Add the inoculum to each well.

• Controls: Include a positive control (broth + inoculum, no compound), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin, Fluconazole).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity. An indicator dye like resazurin can be used to aid visualization.

Table 2: Antimicrobial Activity (MIC) of Selected Quinoline Derivatives

Compound ID	Test Organism	MIC (µg/mL) [14]
32	A. flavus	12.5
32	F. oxysporum	25
33	A. flavus	12.5
33	C. neoformans	25
34	A. niger	25

| Fluconazole | (Reference Drug) | Varies |

Caption: NF-κB pathway inhibition by quinoline derivatives.

Part 5: Conclusion and Future Outlook

4-Methylquinoline-2-carbaldehyde stands out as a privileged and highly adaptable scaffold for the synthesis of novel therapeutic agents. The straightforward derivatization of its aldehyde group allows for the creation of diverse chemical libraries targeting a wide array of biological processes. The resulting chalcones, Schiff bases, and other heterocyclic derivatives have demonstrated significant promise in oncology, infectious diseases, and inflammation.

Future research should focus on comprehensive Structure-Activity Relationship (SAR) studies to optimize potency and selectivity while minimizing toxicity. The exploration of multi-target quinoline derivatives, which can simultaneously modulate several disease-related pathways, represents an exciting frontier in the development of next-generation therapeutics.

[18]---

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Application Note: Characterizing the Fluorescence Quenching Properties of 4-Methylquinoline-2-carbaldehyde

Introduction: The Role of Quinolines in Fluorescence Modulation

Quinoline derivatives are a significant class of heterocyclic compounds widely utilized in medicinal chemistry and materials science due to their diverse biological activities and unique photophysical properties.[1][2] Many quinoline-based structures exhibit intrinsic fluorescence, making them valuable as fluorophores and environmental sensors.[1][3] Conversely, the electron-deficient nature of the quinoline ring system, particularly when functionalized with electron-withdrawing groups like a carbaldehyde, suggests their potential to act as fluorescence quenchers.[4] This application note provides a comprehensive guide to understanding and quantifying the fluorescence quenching capabilities of 4-Methylquinoline-2-carbaldehyde, a specific quinoline derivative.

Fluorescence quenching is a process that leads to a decrease in the fluorescence intensity of a fluorophore due to its interaction with another substance, the quencher.[4][5] This phenomenon is a powerful tool for studying molecular interactions, as it can provide insights into the proximity and accessibility of the fluorophore to the quencher.[5] The primary mechanisms of quenching include dynamic (collisional) quenching, static quenching through the formation of a non-fluorescent complex, and Förster Resonance Energy Transfer (FRET).[5][6][7]

This document will guide researchers through the theoretical underpinnings of fluorescence quenching, provide detailed protocols for experimental investigation using 4-Methylquinoline-2-carbaldehyde as a potential quencher, and outline the data analysis required to elucidate the quenching mechanism.

Physicochemical Properties of 4-Methylquinoline-2-carbaldehyde

Understanding the fundamental properties of 4-Methylquinoline-2-carbaldehyde is crucial for designing and interpreting fluorescence quenching experiments.

Property	Value	Source
Molecular Formula	C₁₁H₉NO	[8]
Molecular Weight	171.19 g/mol	[8]
Appearance	Expected to be a solid at room temperature	Inferred from similar compounds
Solubility	Soluble in organic solvents like DMSO, DMF, and alcohols	Inferred from quinoline derivative chemistry

Note: Detailed spectroscopic properties such as absorption and emission maxima should be determined experimentally as part of the initial characterization.

Theoretical Framework: Understanding Quenching Mechanisms

The interaction between a fluorophore and a quencher can be broadly categorized into two primary mechanisms: dynamic and static quenching. Distinguishing between these is a critical step in characterizing the quenching process.

• Dynamic (Collisional) Quenching: This occurs when the quencher collides with the fluorophore in its excited state.[6][7] This interaction provides a non-radiative pathway for the fluorophore to return to the ground state, thus reducing fluorescence intensity.[5][6] Key characteristics include:

  • A decrease in fluorescence lifetime.[7]

  • The quenching efficiency is dependent on temperature and viscosity.[5]

  • The absorption spectrum of the fluorophore remains unchanged.[4]

• Static Quenching: This mechanism involves the formation of a stable, non-fluorescent ground-state complex between the fluorophore and the quencher.[6][7] Consequently, a fraction of the fluorophores are "dark" and cannot be excited. Characteristics include:

  • No change in the fluorescence lifetime of the uncomplexed fluorophores.[4][7]

  • The absorption spectrum of the fluorophore may change due to complex formation.[4]

  • The stability of the complex, and thus quenching, may decrease with increasing temperature.[7]

The Stern-Volmer equation is the fundamental relationship used to quantify the extent of fluorescence quenching[9][10]:

F₀ / F = 1 + Kₛᵥ[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher at concentration [Q].

• Kₛᵥ is the Stern-Volmer quenching constant, which is a measure of the quenching efficiency.[9]

A linear Stern-Volmer plot of F₀/F versus [Q] suggests that a single quenching mechanism is dominant.[11]

Experimental Protocols

This section provides a step-by-step methodology to investigate the fluorescence quenching of a model fluorophore by 4-Methylquinoline-2-carbaldehyde. For this protocol, we will use Tryptophan, an intrinsically fluorescent amino acid, as the model fluorophore due to its well-characterized photophysics and its relevance in biological studies.[12]

Part 1: Initial Spectroscopic Characterization

Objective: To determine the absorption and emission spectra of both the fluorophore (Tryptophan) and the potential quencher (4-Methylquinoline-2-carbaldehyde).

Materials:

• Tryptophan

• 4-Methylquinoline-2-carbaldehyde

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

• Quartz cuvettes

• UV-Vis Spectrophotometer

• Fluorometer

Protocol:

• Prepare Stock Solutions:

  • Prepare a 1 mM stock solution of Tryptophan in PBS.

  • Prepare a 10 mM stock solution of 4-Methylquinoline-2-carbaldehyde in DMSO.

• Determine Absorption Spectra:

  • Dilute the Tryptophan stock solution to 10 µM in PBS.

  • Dilute the 4-Methylquinoline-2-carbaldehyde stock solution to 10 µM in PBS (ensure final DMSO concentration is <1%).

  • Scan the absorbance of each solution from 250 nm to 500 nm.

  • Record the wavelength of maximum absorbance (λₘₐₓ) for both compounds.

• Determine Emission Spectrum of Tryptophan:

  • Using the 10 µM Tryptophan solution, excite the sample at its λₘₐₓ (typically around 280 nm).

  • Scan the emission from 300 nm to 500 nm.

  • Record the wavelength of maximum emission (λₑₘ).

Part 2: Fluorescence Quenching Titration

Objective: To measure the effect of increasing concentrations of 4-Methylquinoline-2-carbaldehyde on the fluorescence intensity of Tryptophan.

Materials:

• Stock solutions from Part 1.

• PBS, pH 7.4

• Microcentrifuge tubes

• Fluorometer

Protocol:

• Prepare a Series of Samples:

  • In a series of microcentrifuge tubes, prepare solutions with a constant concentration of Tryptophan (e.g., 10 µM) and varying concentrations of 4-Methylquinoline-2-carbaldehyde (e.g., 0, 10, 20, 40, 60, 80, 100 µM).

  • Ensure the final volume and the concentration of DMSO are the same in all samples. A control sample should contain Tryptophan and the same amount of DMSO as the highest quencher concentration sample.

• Fluorescence Measurements:

  • Incubate the samples for 5 minutes at room temperature to allow for any potential complex formation.

  • Measure the fluorescence intensity of each sample. Excite at the λₘₐₓ of Tryptophan and record the emission at its λₑₘ.

  • It is crucial to correct for the inner filter effect, especially at higher quencher concentrations where the quencher might absorb at the excitation or emission wavelengths of the fluorophore.

Part 3: Data Analysis and Interpretation

Objective: To analyze the quenching data using the Stern-Volmer equation and to propose the quenching mechanism.

Procedure:

• Construct the Stern-Volmer Plot:

  • Calculate F₀/F for each concentration of 4-Methylquinoline-2-carbaldehyde.

  • Plot F₀/F on the y-axis versus the concentration of the quencher ([Q]) on the x-axis.[13][14]

• Determine the Stern-Volmer Constant (Kₛᵥ):

  • Perform a linear regression on the Stern-Volmer plot.

  • The slope of the line is the Stern-Volmer quenching constant, Kₛᵥ.[11]

• Elucidate the Quenching Mechanism:

  • Linearity of the Plot: A linear plot suggests a single type of quenching mechanism (either static or dynamic).[11] Upward curvature can indicate a combination of both static and dynamic quenching.[9]

  • Temperature Dependence (Optional but Recommended): Repeat the quenching titration at different temperatures.

    • If Kₛᵥ increases with temperature, dynamic quenching is likely the dominant mechanism.

    • If Kₛᵥ decreases with temperature, static quenching is likely dominant.[7]

  • Lifetime Measurements (Optional): If a time-resolved fluorometer is available, measure the fluorescence lifetime of Tryptophan in the presence and absence of the quencher.

    • A decrease in lifetime with increasing quencher concentration confirms dynamic quenching.[7]

    • No change in lifetime suggests static quenching.[4][7]

Visualizing the Workflow

The overall experimental workflow can be visualized as follows:

Caption: Experimental workflow for fluorescence quenching analysis.

Conclusion and Further Applications

This application note provides a robust framework for characterizing the fluorescence quenching properties of 4-Methylquinoline-2-carbaldehyde. By following the detailed protocols and data analysis procedures, researchers can determine the Stern-Volmer constant and gain insights into the underlying quenching mechanism.

The ability of 4-Methylquinoline-2-carbaldehyde to quench the fluorescence of biomolecules like Tryptophan opens up potential applications in:

• Biomolecular Interaction Studies: Investigating the binding of quinoline-based compounds to proteins.

• Development of Biosensors: Designing quenching-based sensors for specific analytes.

• Drug Discovery: Screening for compounds that interact with specific protein targets by monitoring changes in intrinsic fluorescence.

Further studies could involve exploring the quenching of other fluorophores, investigating the effect of solvent polarity, and applying this methodology to more complex biological systems.

References

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• Grokipedia. (n.d.). Quenching (fluorescence). Retrieved from [Link]

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• RSC Publishing. (2022, August 16). A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe 3+ detection. Retrieved from [Link]

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Applikations- und Protokollhandbuch: Derivatisierung von 4-Methylchinolin-2-carbaldehyd für analytische Zwecke

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Derivatisierung von 4-Methylchinolin-2-carbaldehyd, einer Schlüsselverbindung mit potenzieller Bedeutung in der pharmazeutischen und chemischen Analyse. Die hier beschriebenen Methoden zielen darauf ab, die analytische Nachweisbarkeit und Quantifizierung dieser Verbindung durch Techniken wie die Flüssigchromatographie-Massenspektrometrie (LC-MS) und die Hochleistungsflüssigchromatographie (HPLC) mit Fluoreszenzdetektion zu verbessern.

Einleitung und strategische Überlegungen

4-Methylchinolin-2-carbaldehyd ist ein aromatischer Aldehyd, dessen Analyse in komplexen Matrizes eine Herausforderung darstellen kann. Geringe Konzentrationen, eine schwache UV-Absorption oder eine schlechte Ionisierungseffizienz in der Massenspektrometrie können die genaue Quantifizierung erschweren. Die chemische Derivatisierung überwindet diese Hürden, indem sie die Carbonylgruppe des Aldehyds gezielt mit einem Reagenz modifiziert, das die analytischen Eigenschaften des Moleküls entscheidend verbessert.[1]

Die Wahl der Derivatisierungsstrategie hängt maßgeblich von der zur Verfügung stehenden analytischen Ausstattung und der gewünschten Sensitivität ab:

• Für die LC-MS-Analyse: Die Einführung einer permanenten Ladung oder einer leicht ionisierbaren Gruppe verbessert die Empfindlichkeit im Massenspektrometer erheblich. Reagenzien wie Girard-Reagenz T sind hierfür ideal.

• Für die HPLC mit Fluoreszenzdetektion: Die Anbindung eines Fluorophors an das Zielmolekül ermöglicht eine hochsensitive Detektion, die oft um Größenordnungen empfindlicher ist als die UV-Detektion.

Dieses Handbuch stellt validierte Protokolle für zwei primäre Derivatisierungsansätze vor und erläutert die wissenschaftlichen Grundlagen der jeweiligen Methode.

Synthese von 4-Methylchinolin-2-carbaldehyd

Ein grundlegendes Verständnis der Herkunft des Analyten ist für die analytische Methodenentwicklung von entscheidender Bedeutung. Eine gängige Syntheseroute für substituierte Chinolin-Carbaldehyde beginnt mit der Konstruktion des Chinolin-Grundgerüsts, gefolgt von einer selektiven Oxidation.

Ein verwandtes Verfahren zur Synthese von 2-Methoxyquinolin-4-carbaldehyd umfasst beispielsweise die Combes-Chinolinsynthese zur Bildung von 4-Methyl-1H-chinolin-2-on, gefolgt von einer O-Methylierung und anschließender selektiver Oxidation der 4-Methylgruppe zum Carbaldehyd.[2] Ähnliche prinzipielle Syntheseschritte können zur Herstellung von 4-Methylchinolin-2-carbaldehyd angewendet werden, wobei die genauen Reaktionsbedingungen und Ausgangsmaterialien variieren.

Abbildung 1: Allgemeiner Syntheseweg für 4-Methylchinolin-2-carbaldehyd.

Derivatisierung für die LC-MS-Analyse: Girard-Reagenz T

Wissenschaftlicher Hintergrund:

Girard-Reagenz T (GRT), chemisch (Carboxymethyl)trimethylammoniumchloridhydrazid, ist ein kationisches Derivatisierungsreagenz, das spezifisch mit Aldehyden und Ketonen reagiert.[3] Die Reaktion führt zur Bildung eines Hydrazons, das eine permanent positiv geladene quartäre Ammoniumgruppe trägt.[4][5] Diese "vorab geladene" Markierung verbessert die Ionisierungseffizienz in der Elektrospray-Ionisierung (ESI)-Massenspektrometrie dramatisch, was zu einer signifikanten Steigerung der Nachweisempfindlichkeit führt.[4][6]

Die Reaktion verläuft unter milden, leicht sauren Bedingungen, die die Integrität des Analyten gewährleisten.

Abbildung 2: Reaktionsschema der Derivatisierung mit Girard-Reagenz T.

Protokoll: Derivatisierung mit Girard-Reagenz T

Dieses Protokoll wurde auf Basis etablierter Methoden für die Derivatisierung von Aldehyden für die LC-MS-Analyse adaptiert.

Benötigte Materialien:

• 4-Methylchinolin-2-carbaldehyd (Standard oder in Probenmatrix)

• Girard-Reagenz T (GRT)

• Acetonitril (LC-MS-Qualität)

• Ameisensäure (LC-MS-Qualität)

• Wasser (LC-MS-Qualität)

• Reaktionsgefäße (z. B. 1,5 mL Mikrozentrifugenröhrchen)

• Heizblock oder Wasserbad

• Vortex-Mischer

• Zentrifuge

Vorgehensweise:

• Herstellung der Reagenzlösung: Eine 10 mg/mL Lösung von Girard-Reagenz T in einer Mischung aus Acetonitril und Wasser (1:1, v/v) mit 0,1 % Ameisensäure herstellen. Die Lösung sollte frisch zubereitet werden.

• Probenvorbereitung: Die Probe, die 4-Methylchinolin-2-carbaldehyd enthält, in Acetonitril lösen oder verdünnen. Ein typisches Probenvolumen ist 50 µL.

• Derivatisierungsreaktion: 50 µL der GRT-Reagenzlösung zur Probe geben. Das molare Verhältnis von GRT zum erwarteten Aldehyd sollte hoch sein (z. B. >30:1), um eine vollständige Reaktion zu gewährleisten.

• Inkubation: Das Reaktionsgemisch für 60 Minuten bei 60 °C inkubieren.

• Abkühlen und Verdünnen: Die Reaktion durch Abkühlen auf Eis stoppen. Anschließend mit dem mobilen Phasen-Startgemisch (z. B. 95 % Wasser, 5 % Acetonitril, 0,1 % Ameisensäure) auf das gewünschte Endvolumen für die LC-MS-Analyse verdünnen.

• Analyse: Die derivatisierte Probe mittels LC-MS/MS analysieren.

LC-MS/MS Parameter (Beispiel):

Parameter	Empfehlung
Säule	C18-Umkehrphasensäule (z.B. 100 x 2,1 mm, 1,8 µm)
Mobile Phase A	0,1 % Ameisensäure in Wasser
Mobile Phase B	0,1 % Ameisensäure in Acetonitril
Gradient	5 % B bis 95 % B über 10 Minuten
Flussrate	0,3 mL/min
Injektionsvolumen	5 µL
Ionisierungsmodus	Positiver Elektrospray (ESI+)
MS/MS-Übergänge	Vorhersage basierend auf der Molekülstruktur

Erwartete massenspektrometrische Fragmentierung:

Das derivatisierte Molekül (Hydrazon) besitzt eine permanente positive Ladung. Bei der Kollisions-induzierten Dissoziation (CID) im Massenspektrometer ist ein charakteristischer neutraler Verlust von 59 Da zu erwarten, der dem Trimethylamin-Fragment [(CH₃)₃N] entspricht.[4]

• Molekülmasse (4-Methylchinolin-2-carbaldehyd): 171,07 g/mol

• Molekülmasse (GRT-Kation): 130,12 g/mol

• Erwartetes m/z des Hydrazon-Kations [M+H]+: 171,07 + 130,12 - 18,02 (H₂O) = 283,17

• Primärer MS/MS-Übergang (Neutralverlust): m/z 283,17 → m/z 224,10

Derivatisierung für die HPLC-Fluoreszenzdetektion: Dansylhydrazin

Wissenschaftlicher Hintergrund:

Dansylhydrazin ist ein klassisches Derivatisierungsreagenz, das eine reaktive Hydrazingruppe und einen stark fluoreszierenden Dansyl-Rest kombiniert.[7] Die Reaktion mit Aldehyden führt zur Bildung eines stabilen Hydrazons, das bei Anregung mit UV-Licht (ca. 340 nm) eine intensive Fluoreszenz (ca. 525 nm) emittiert.[8] Diese Methode ist besonders nützlich, wenn kein Massenspektrometer verfügbar ist, und bietet eine außergewöhnlich hohe Empfindlichkeit.

Protokoll: Derivatisierung mit Dansylhydrazin

Benötigte Materialien:

• 4-Methylchinolin-2-carbaldehyd (Standard oder in Probenmatrix)

• Dansylhydrazin

• Acetonitril (HPLC-Qualität)

• Salzsäure (zur Katalyse)

• Reaktionsgefäße

• Heizblock

Vorgehensweise:

• Herstellung der Reagenzlösung: Eine 1 mg/mL Lösung von Dansylhydrazin in Acetonitril herstellen.

• Probenvorbereitung: Die Probe in 100 µL Acetonitril lösen.

• Derivatisierungsreaktion: 100 µL der Dansylhydrazin-Lösung und 10 µL einer 1 M Salzsäurelösung (als Katalysator) zur Probe geben.

• Inkubation: Das Reaktionsgemisch für 10 Minuten bei 65 °C im Dunkeln inkubieren.

• Neutralisation und Verdünnung: Die Reaktion durch Zugabe von 10 µL einer geeigneten Base (z. B. Pyridin) stoppen und mit der mobilen Phase auf das Endvolumen verdünnen.

• Analyse: Die derivatisierte Probe mittels HPLC mit Fluoreszenzdetektor analysieren.

HPLC-Parameter (Beispiel):

Parameter	Empfehlung
Säule	C18-Umkehrphasensäule
Mobile Phase A	Wasser
Mobile Phase B	Acetonitril
Gradient	Isokratisch oder Gradient, je nach Probenkomplexität
Flussrate	1,0 mL/min
Fluoreszenzdetektor	Anregung: ~340 nm, Emission: ~525 nm

Alternative und ergänzende Methoden: 2-Hydrazinochinolin

2-Hydrazinochinolin (HQ) ist ein weiteres vielversprechendes Derivatisierungsreagenz, das strukturell dem Analyten ähnelt. Es reagiert ebenfalls mit Aldehyden und Ketonen unter Bildung von Hydrazonen.[2][9][10][11][12][13][14] Der Vorteil von HQ liegt in seiner höheren Hydrophobizität im Vergleich zu einfacheren Reagenzien wie 2-Hydrazinopyridin, was zu einer besseren Retention auf Umkehrphasen-Säulen führt.[2][9] Die Derivatisierung mit HQ ist besonders für die LC-MS-Analyse geeignet, da das Chinolingerüst eine gute Ionisierungseffizienz im positiven ESI-Modus aufweist.[2]

Die Reaktionsbedingungen sind denen von Girard-Reagenz T ähnlich und erfordern in der Regel eine Inkubation in Acetonitril bei erhöhter Temperatur (z. B. 60 °C für 60 Minuten).[11]

Zusammenfassung und Ausblick

Die Derivatisierung von 4-Methylchinolin-2-carbaldehyd ist ein entscheidender Schritt zur Ermöglichung einer empfindlichen und robusten analytischen Quantifizierung.

Methode	Detektion	Vorteile	Nachteile
Girard-Reagenz T	LC-MS/MS	Sehr hohe Empfindlichkeit, strukturspezifischer Neutralverlust	Erfordert MS-Kopplung
Dansylhydrazin	HPLC-FLD	Sehr hohe Empfindlichkeit, breite Anwendbarkeit	Geringere strukturelle Information als MS
2-Hydrazinochinolin	LC-MS	Gute Empfindlichkeit und Chromatographie	Weniger etabliert als GRT

Die Wahl der Methode sollte sich nach den spezifischen Anforderungen des Labors und der analytischen Fragestellung richten. Die hier vorgestellten Protokolle bieten eine solide Grundlage für die Entwicklung und Validierung spezifischer Methoden für die Analyse von 4-Methylchinolin-2-carbaldehyd in verschiedenen Forschungs- und Entwicklungskontexten.

Referenzen

• Lu, Y., Yao, D., & Chen, C. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Metabolites, 3(4), 993-1010. Verfügbar unter: [Link]

• Lu, Y., Yao, D., & Chen, C. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. ResearchGate. Verfügbar unter: [Link]

• ResearchGate. (n.d.). LC-MS analysis of 2-hydrazinoquinoline (HQ) derivatives. (A) Structure.... Verfügbar unter: [Link]

• Amanote Research. (n.d.). (PDF) Derivatization With Girard Reagent T Combined With. Verfügbar unter: [Link]

• Lu, Y., Yao, D., & Chen, C. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. PubMed. Verfügbar unter: [Link]

• ResearchGate. (n.d.). A modified Girard derivatizing reagent for universal profiling and trace analysis of aldehydes and ketones by electrospray ionization tandem mass spectrometry. Verfügbar unter: [Link]

• Fortune Journals. (2020). Development and Qualification of a Novel Method for Quantitative Analysis of Lipid Aldehydes in Tissue. Verfügbar unter: [Link]

• Universität Duisburg-Essen. (n.d.). Massenspektrometrie. Verfügbar unter: [Link]

• MDPI. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Molecules, 24(11), 2149. Verfügbar unter: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Verfügbar unter: [Link]

• Chemistry LibreTexts. (2023). 12.3: Mass Spectrometry of Some Common Functional Groups. Verfügbar unter: [Link]

• University of Rochester. (n.d.). Mass Spectrometry: Fragmentation. Verfügbar unter: [Link]

• ResearchGate. (n.d.). Schematic diagram of the reaction between aldehydes and Girard's.... Verfügbar unter: [Link]

• Kind, T., et al. (2018). Mass spectral fragmentation of trimethylsilylated small molecules. Mass Spectrometry Reviews, 37(3), 245-257. Verfügbar unter: [Link]

• YouTube. (2022). Lec-28 || Mass fragmentation pattern of aldehydes. Verfügbar unter: [Link]

• PubMed. (2020). LC-MS Quantification of Malondialdehyde-Dansylhydrazine Derivatives in Urine and Serum Samples. Verfügbar unter: [Link]

• MDPI. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Metabolites, 3(4), 993-1010. Verfügbar unter: [Link]

Sources

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. fortunejournals.com [fortunejournals.com]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. researchgate.net [researchgate.net]
• 7. Reagents for Modifying Aldehydes and Ketones—Section 3.3 | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]
• 12. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. conservancy.umn.edu [conservancy.umn.edu]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Optimizing reaction conditions for 4-Methylquinoline-2-carbaldehyde synthesis

Welcome to the dedicated technical support guide for the synthesis of 4-methylquinoline-2-carbaldehyde. This document is designed for researchers, scientists, and professionals in drug development, providing in-depth protocols, troubleshooting advice, and frequently asked questions to navigate the complexities of this synthesis. Our approach is grounded in established chemical principles to ensure both success and a deeper understanding of the reaction mechanisms at play.

Introduction: The Synthetic Challenge and Strategy

4-Methylquinoline-2-carbaldehyde is a valuable heterocyclic building block in medicinal chemistry. Its synthesis, while achievable, presents challenges in controlling selectivity and minimizing side reactions. The most reliable and common approach is a two-step synthesis:

• Formation of the Quinoline Core: Synthesis of the precursor, 2,4-dimethylquinoline.

• Selective Oxidation: Oxidation of the 2-methyl group to the desired carbaldehyde.

This guide will dissect each of these stages, offering detailed experimental procedures and proactive solutions to common experimental hurdles.

PART 1: Synthesis of the Precursor: 2,4-Dimethylquinoline

The Combes synthesis is a robust and widely used method for preparing 2,4-disubstituted quinolines and is our recommended route for synthesizing 2,4-dimethylquinoline.[1][2] It involves the acid-catalyzed condensation of an aniline with a β-diketone, in this case, acetylacetone.[3][4]

Recommended Protocol: Combes Synthesis of 2,4-Dimethylquinoline

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine aniline (1.0 eq) and acetylacetone (1.1 eq).

• Condensation: Stir the mixture at room temperature for 30 minutes. An exothermic reaction may be observed as the enamine intermediate forms.

• Cyclization: Cool the mixture in an ice bath. Slowly and carefully add concentrated sulfuric acid (3-4 eq) with continuous stirring.

• Heating: Once the addition is complete, gently heat the reaction mixture to 100-110 °C for 1-2 hours. The color of the mixture will darken significantly.

• Work-up: Allow the reaction mixture to cool to room temperature and then carefully pour it onto crushed ice.

• Neutralization: Neutralize the acidic solution by the slow addition of a concentrated base, such as aqueous sodium hydroxide or ammonia, until the pH is basic (pH > 9). This should be done in an ice bath to manage the heat of neutralization. The product will often precipitate as an oil or solid.

• Isolation: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Visualizing the Combes Synthesis Workflow

Caption: Workflow for the Combes synthesis of 2,4-dimethylquinoline.

PART 2: Selective Oxidation to 4-Methylquinoline-2-carbaldehyde

The key to this synthesis is the selective oxidation of the methyl group at the 2-position of the quinoline ring. The 2-position is more electron-deficient than the 4-position, making the 2-methyl group more susceptible to oxidation.[5] Selenium dioxide (SeO₂) is a classic and effective reagent for this transformation.[6][7] A study detailing the synthesis of 4,7-dimethylquinoline-2-carboxaldehyde from 2,4,7-trimethylquinoline using SeO₂ provides a strong precedent for this approach.[8]

Recommended Protocol: Selenium Dioxide Oxidation

Experimental Protocol:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve 2,4-dimethylquinoline (1.0 eq) in a suitable solvent such as dioxane or a mixture of dioxane and water.

• Reagent Addition: Add selenium dioxide (1.1 - 1.2 eq) to the solution.

• Heating: Heat the mixture to reflux (around 100-110 °C) for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. A black precipitate of elemental selenium will be visible.

• Filtration: Filter the reaction mixture through a pad of celite to remove the selenium precipitate. Wash the filter cake with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be dissolved in an organic solvent and washed with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude aldehyde can be purified by column chromatography on silica gel or by recrystallization.

Visualizing the Oxidation Step

Sources

• 1. iipseries.org [iipseries.org]
• 2. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 3. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Combes synthesis of quinolines [quimicaorganica.org]
• 5. Enzymatic approaches to site-selective oxidation of quinoline and derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Sci-Hub: are you are robot? [sci-hub.fr]
• 8. asianpubs.org [asianpubs.org]

Technical Support Center: Synthesis of 4-Methylquinoline-2-carbaldehyde

Welcome to the technical support guide for the synthesis of 4-Methylquinoline-2-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and impurities encountered during its synthesis. The guidance provided herein is based on established chemical principles and field-proven insights to ensure you can troubleshoot effectively and optimize your synthetic outcomes.

Section 1: Frequently Asked Questions (FAQs)

FAQ 1: What is the most common laboratory-scale synthesis method for 4-Methylquinoline-2-carbaldehyde?

The most frequently cited and utilized method for the laboratory synthesis of 4-Methylquinoline-2-carbaldehyde is the selective oxidation of the 2-methyl group of 2,4-dimethylquinoline (lepidine).[1] The reagent of choice for this transformation is typically selenium dioxide (SeO₂), often in a solvent like dioxane or acetic acid. This method is favored for its relative selectivity, as the methyl group at the 2-position is more activated and susceptible to oxidation than the methyl group at the 4-position.[1]

FAQ 2: Why is the 2-methyl group preferentially oxidized over the 4-methyl group in 2,4-dimethylquinoline?

The enhanced reactivity of the 2-methyl group (quinaldine moiety) compared to the 4-methyl group (lepidine moiety) is a well-documented phenomenon in quinoline chemistry.[1] This selectivity arises from the electronic properties of the quinoline ring. The nitrogen atom withdraws electron density, making the adjacent C2 and C4 positions electron-deficient. A methyl group at the C2 position is more effectively stabilized in its reactive intermediate forms (e.g., enamine-like tautomers or radicals) during the oxidation process compared to a methyl group at the C4 position. This leads to a lower activation energy for the oxidation of the 2-methyl group.

FAQ 3: Can I use other oxidizing agents besides Selenium Dioxide?

While SeO₂ is the classic reagent for this transformation, other oxidizing agents can be employed, though they may come with their own set of challenges regarding selectivity and over-oxidation. For instance, strong oxidants like potassium permanganate (KMnO₄) under harsh conditions are likely to oxidize both methyl groups or cleave the ring. Milder, more specialized reagents or catalytic systems (e.g., using TBHP/SeO₂) can be alternatives, but SeO₂ remains a reliable and well-documented choice for this specific conversion.[1]

FAQ 4: How stable is the final product, 4-Methylquinoline-2-carbaldehyde?

Aromatic aldehydes, including quinoline-carbaldehydes, are generally susceptible to oxidation to the corresponding carboxylic acid upon prolonged exposure to air. The aldehyde group can also participate in various condensation and polymerization reactions, especially under basic conditions or in the presence of nucleophiles. For long-term storage, it is advisable to keep the purified product under an inert atmosphere (Nitrogen or Argon), protected from light, and at reduced temperatures.

Section 2: Troubleshooting Guide: The Selenium Dioxide Oxidation of 2,4-Dimethylquinoline

The oxidation of 2,4-dimethylquinoline with SeO₂ is a robust reaction but is not without its pitfalls. Below are common issues encountered during the experiment and their solutions.

Problem 1: Low Conversion / Significant Amount of Unreacted Starting Material

Question: My reaction has stopped, but NMR/TLC analysis shows a large amount of the starting 2,4-dimethylquinoline remains. What went wrong?

Answer:

• Why it happens:

  • Insufficient Reagent: Selenium dioxide is a stoichiometric oxidant. An inadequate molar ratio of SeO₂ to the substrate will naturally lead to incomplete conversion.

  • Low Reaction Temperature/Time: The oxidation requires sufficient thermal energy to overcome the activation barrier. If the temperature is too low or the reaction time is too short, the reaction may not proceed to completion.

  • Poor Reagent Quality: Selenium dioxide can absorb moisture over time, reducing its activity. Similarly, old or improperly stored 2,4-dimethylquinoline can contain inhibitors.

  • Solvent Issues: The choice of solvent is critical. Aprotic solvents like dioxane are common. If the solvent is not anhydrous, it can interfere with the reaction mechanism.[2]

• How to fix it:

  • Verify Stoichiometry: Ensure you are using at least a 1:1 molar ratio of SeO₂ to 2,4-dimethylquinoline. Some protocols may call for a slight excess of SeO₂ (e.g., 1.1 equivalents).

  • Optimize Reaction Conditions: Gradually increase the reflux temperature and monitor the reaction progress by TLC or GC-MS. Extended reaction times may be necessary, but be mindful of potential side product formation (see Problem 2).

  • Ensure Reagent Purity: Use freshly opened or properly stored SeO₂. Purify the starting 2,4-dimethylquinoline by distillation if its purity is questionable.

  • Use Anhydrous Solvent: Employ a dry, high-purity solvent for the reaction.

Problem 2: Formation of a Significant Acidic Impurity

Question: I've isolated my product, but I have a persistent impurity that is difficult to remove by standard chromatography. Titration or extraction with a base suggests it's an acid. What is it and how do I prevent it?

Answer:

• What it is: The most likely acidic impurity is 4-methylquinoline-2-carboxylic acid .[3][4] This is the product of over-oxidation, where the initially formed aldehyde is further oxidized to the carboxylic acid.

• Why it happens:

  • Excess Oxidant: Using a large excess of selenium dioxide increases the likelihood of over-oxidation.

  • Prolonged Reaction Time/High Temperature: The longer the aldehyde product is exposed to the oxidizing conditions at high temperatures, the more likely it is to be converted to the carboxylic acid.

  • Presence of Water: Traces of water in the reaction mixture can facilitate the hydration of the aldehyde to a gem-diol, which can be more susceptible to oxidation.

• How to fix it:

  • Control Stoichiometry: Avoid using a large excess of SeO₂. Stick to a ratio between 1.0 and 1.1 equivalents.

  • Monitor the Reaction Closely: Use TLC or GC to track the disappearance of the starting material and the appearance of the aldehyde product. Stop the reaction as soon as a satisfactory conversion is reached and before significant amounts of the carboxylic acid are formed.

  • Purification Strategy: If the acid has formed, it can be removed by an acid-base extraction. Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a mild aqueous base like sodium bicarbonate (NaHCO₃) solution. The carboxylic acid will be deprotonated and move into the aqueous layer, while the desired aldehyde remains in the organic layer.

Problem 3: Red/Black Precipitate and Difficult Product Isolation

Question: My reaction mixture turned dark, and a fine black or red precipitate formed, making the workup difficult. What is this precipitate and how do I handle it?

Answer:

• What it is: The precipitate is elemental selenium (Se). In the course of the oxidation, Se(IV)O₂ is reduced to Se(0). Elemental selenium can exist in different allotropic forms, including a red amorphous form and a more stable gray/black metallic form.

• Why it happens: This is an unavoidable byproduct of the reaction mechanism. The formation of elemental selenium is a direct indicator that the oxidation has occurred.

• How to fix it (Workup Protocol):

  • Cool the Reaction: Allow the reaction mixture to cool to room temperature.

  • Dilute: Dilute the mixture with a suitable solvent like chloroform or dichloromethane.

  • Filter: The most effective way to remove the selenium is by filtration. Since the particles can be very fine, filtration through a pad of Celite® or a similar filter aid is highly recommended. This prevents the fine selenium particles from clogging the filter paper and passing into the filtrate.

  • Wash: Thoroughly wash the reaction flask and the Celite® pad with the same solvent to ensure complete recovery of the product.

  • Proceed with Purification: The resulting filtrate, now free of elemental selenium, can be concentrated and subjected to further purification steps like column chromatography or crystallization.

Summary of Key Impurities and Their Origin

Impurity Name	Structure	Typical Origin	Prevention & Removal Strategy
2,4-Dimethylquinoline	Starting Material	Incomplete reaction.	Increase reaction time/temperature; ensure proper stoichiometry. Remove via column chromatography.
4-Methylquinoline-2-carboxylic Acid	Over-oxidation Product	Excess SeO₂, prolonged reaction time, high temperature.	Use ≤1.1 eq. SeO₂; monitor reaction closely. Remove via acid-base extraction with NaHCO₃(aq).[3]
Elemental Selenium (Se)	Reagent Byproduct	Reduction of SeO₂.	Inherent to the reaction. Remove by filtering the cooled reaction mixture through Celite®.
Other Selenium Byproducts	Malodorous Organoselenium Compounds	Side reactions.	These are often volatile and malodorous.[1] A well-ventilated fume hood is essential. Proper workup and chromatography should remove non-volatile species.

Section 3: Visualizing the Process

Workflow for Synthesis and Purification

The following diagram outlines the logical flow from the starting materials to the purified product, including the key decision points for troubleshooting.

Caption: Workflow for 4-Methylquinoline-2-carbaldehyde Synthesis.

Mechanism of Impurity Formation

This diagram illustrates the main reaction pathway and the key side reaction leading to a common impurity.

Sources

• 1. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicreactions.org [organicreactions.org]
• 3. dspacep01.emporia.edu [dspacep01.emporia.edu]
• 4. 4-Methylquinoline-2-Carboxylic Acid [myskinrecipes.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving 4-Methylquinoline-2-carbaldehyde

Welcome to the technical support center for synthetic reactions utilizing 4-Methylquinoline-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered when using this versatile heterocyclic aldehyde in organic synthesis. The following content is structured in a question-and-answer format to directly address specific issues you may face during your experiments, providing not just solutions but also the underlying chemical principles to empower your research.

Section 1: General Considerations and Reagent Handling

Before delving into specific reaction troubleshooting, it is crucial to address the stability and handling of 4-Methylquinoline-2-carbaldehyde.

Question: My 4-Methylquinoline-2-carbaldehyde has developed a yellow or brownish tint. Is it still usable?

Answer: A slight discoloration to yellow is common over time and does not necessarily indicate significant decomposition. However, a dark brown or tar-like appearance suggests potential degradation or polymerization. Aldehydes, in general, are susceptible to oxidation to the corresponding carboxylic acid.

Recommendation:

• Purity Check: Before use, it is best practice to check the purity of the aldehyde by thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy. A single spot on TLC and clean peaks in the NMR spectrum are good indicators of purity.

• Purification: If impurities are detected, you can often purify the aldehyde by recrystallization or column chromatography.

• Storage: To minimize degradation, store 4-Methylquinoline-2-carbaldehyde under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature (refrigerated).

Section 2: Troubleshooting the Knoevenagel Condensation

The Knoevenagel condensation is a frequently employed reaction for C-C bond formation, reacting an active methylene compound with the aldehyde.

Question: My Knoevenagel condensation with 4-Methylquinoline-2-carbaldehyde is resulting in a low yield. What are the common causes?

Answer: Low yields in a Knoevenagel condensation can stem from several factors, including the choice of catalyst, solvent, reaction time, and potential side reactions.[1] A systematic approach is key to identifying the issue.

Troubleshooting Steps:

• Catalyst Choice is Critical: The catalyst is typically a weak base.[1]

  • Problem: Using a strong base can lead to self-condensation of the aldehyde or other unwanted side reactions.[1]

  • Solution: Employ weak bases like piperidine, pyridine, or ammonium salts. The optimal catalyst often depends on the specific active methylene compound used. For instance, L-proline can also be an effective catalyst in some cases.

• Solvent Polarity Matters: The solvent can significantly influence the reaction rate and yield.

  • Insight: The polarity of the solvent can affect the solubility of reactants and intermediates.

  • Recommendation: Aprotic polar solvents like DMF or DMSO are often effective. Protic polar solvents like ethanol can also be used. In some instances, even water has been successfully used as a solvent, aligning with green chemistry principles.

• Incomplete Conversion: If the reaction appears to stall before all starting material is consumed, consider the following:

  • Reaction Time: Monitor the reaction progress using TLC. Ensure the reaction is allowed to run for a sufficient duration.

  • Temperature: While many Knoevenagel condensations proceed at room temperature, some may require gentle heating to achieve full conversion.

• Side Reactions: The most common side reaction is the self-condensation of the aldehyde.

  • Mitigation: Using a weak base is the primary way to minimize this. Additionally, optimizing the stoichiometry of your reactants, for example, by using a slight excess of the aldehyde, can sometimes be beneficial.

Experimental Protocol: A General Procedure for the Knoevenagel Condensation

• To a solution of 4-Methylquinoline-2-carbaldehyde (1 equivalent) and the active methylene compound (1-1.2 equivalents) in a suitable solvent (e.g., ethanol, toluene, or DMF), add a catalytic amount of a weak base (e.g., piperidine, 0.1 equivalents).

• The reaction mixture is stirred at room temperature or heated, while monitoring the progress by TLC.

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration if it precipitates, or by extraction after solvent removal.

• The crude product can be purified by recrystallization or column chromatography.

Section 3: Navigating the Wittig Reaction

The Wittig reaction is a powerful method for converting aldehydes into alkenes.

Question: I am observing a low yield and/or a mixture of E/Z isomers in my Wittig reaction with 4-Methylquinoline-2-carbaldehyde. How can I improve this?

Answer: The outcome of a Wittig reaction is highly dependent on the nature of the ylide (stabilized or non-stabilized) and the reaction conditions.[2]

Key Considerations for Optimization:

• Ylide Stability and Stereoselectivity:

  • Stabilized Ylides: (e.g., those with an adjacent electron-withdrawing group like an ester or ketone) are less reactive and generally lead to the formation of the (E)-alkene. They react readily with aldehydes but may struggle with sterically hindered ketones.[2][3]

  • Non-stabilized Ylides: (e.g., those with adjacent alkyl groups) are more reactive and typically yield the (Z)-alkene.[2]

• Base and Solvent Selection:

  • Problem: The choice of base for generating the ylide from the phosphonium salt is crucial. Strong bases like n-butyllithium or sodium hydride are commonly used for non-stabilized ylides.[3] The presence of lithium salts can sometimes affect the stereochemical outcome.[2]

  • Solution: For stabilized ylides, weaker bases are often sufficient. The reaction is typically carried out in aprotic solvents like THF or diethyl ether.

• Steric Hindrance: The methyl group at the 4-position of the quinoline ring is unlikely to cause significant steric hindrance at the 2-position aldehyde. However, if a bulky Wittig reagent is used, this could potentially slow down the reaction.

Workflow for Troubleshooting the Wittig Reaction

Caption: A decision-making workflow for troubleshooting common issues in the Wittig reaction.

Section 4: Optimizing Reductive Amination

Reductive amination is a versatile method for synthesizing amines from aldehydes. It typically proceeds in two steps: the formation of an imine followed by its reduction.[4]

Question: My reductive amination of 4-Methylquinoline-2-carbaldehyde is incomplete, leaving unreacted starting material or imine intermediate. What can I do?

Answer: Incomplete reductive amination is a common issue that can often be resolved by optimizing the conditions for both the imine formation and the reduction steps.[4]

Troubleshooting Strategies:

Problem	Underlying Cause	Proposed Solution
Incomplete Imine Formation	The equilibrium may not favor the imine, or the reaction is too slow.	Add a catalytic amount of a weak acid (e.g., acetic acid) to catalyze imine formation. The use of a dehydrating agent, such as molecular sieves, can also drive the equilibrium towards the imine.
Aldehyde Reduction	The reducing agent is too reactive and reduces the aldehyde before it can form the imine.	Use a milder reducing agent that is selective for the imine over the aldehyde, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[4]
Incomplete Reduction of Imine	The reducing agent is not potent enough, or the reaction time is insufficient.	If using a mild reducing agent, ensure the reaction is run for an adequate amount of time. In some cases, a slightly more powerful reducing agent like sodium borohydride (NaBH₄) can be used, but it should be added after allowing sufficient time for imine formation.
Difficult Product Isolation	The resulting amine and any remaining imine may have similar polarities, making separation by extraction or chromatography challenging.	Drive the reaction to completion to avoid this issue. If separation is necessary, derivatization of the amine (e.g., as a Boc-carbamate) can alter its polarity, facilitating purification.

Logical Flow for Reductive Amination Optimization

Caption: A logical diagram for troubleshooting and optimizing reductive amination reactions.

Section 5: Synthesis and Purification of 4-Methylquinoline-2-carbaldehyde

Question: I need to synthesize 4-Methylquinoline-2-carbaldehyde. What is a reliable method?

Answer: While specific literature for the synthesis of 4-Methylquinoline-2-carbaldehyde is not abundant, a common and effective method for preparing quinoline-2-carbaldehydes involves the oxidation of the corresponding 2-methylquinoline.

Proposed Synthetic Route:

• Starting Material: The synthesis would begin with 4-methyl-2-methylquinoline (also known as 2,4-dimethylquinoline).

• Oxidation: The 2-methyl group of the quinoline ring is more activated towards oxidation than the 4-methyl group. A selective oxidation can be achieved using selenium dioxide (SeO₂). This is a well-established method for the oxidation of methyl groups alpha to a nitrogen atom in a heterocyclic ring.

Experimental Protocol: Oxidation of 2,4-Dimethylquinoline

• In a suitable solvent, such as dioxane or a mixture of acetic acid and water, dissolve 2,4-dimethylquinoline (1 equivalent).

• Add selenium dioxide (1-1.2 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture and filter to remove the selenium byproduct.

• The crude product can be isolated by extraction and purified by column chromatography.

Question: I am having difficulty purifying my 4-Methylquinoline-2-carbaldehyde derivative. What are some common strategies?

Answer: Purification of quinoline derivatives can sometimes be challenging due to their polarity and potential for metal chelation on silica gel.

Purification Tips:

• Column Chromatography:

  • Solvent System: A gradient of ethyl acetate in hexanes or dichloromethane in hexanes is a good starting point.

  • Tailing: If you observe significant tailing of your compound on the silica gel column, you can add a small amount (0.5-1%) of triethylamine or pyridine to the eluent to suppress the interaction of the basic quinoline nitrogen with the acidic silica gel.

• Recrystallization: If your product is a solid, recrystallization is an excellent method for purification. Experiment with different solvent systems, such as ethanol, ethyl acetate/hexanes, or dichloromethane/hexanes.

• Acid-Base Extraction: You can sometimes purify your product by dissolving the crude material in an organic solvent and washing it with a dilute acid (e.g., 1M HCl) to remove non-basic impurities. Then, neutralize the aqueous layer with a base (e.g., NaHCO₃ or NaOH) and extract your product back into an organic solvent. This method is particularly useful for removing non-basic impurities.

This guide provides a starting point for troubleshooting common issues in reactions involving 4-Methylquinoline-2-carbaldehyde. As with any chemical reaction, careful planning, monitoring, and a systematic approach to optimization are key to success.

References

• Kulkarni, M. G., Desai, M. P., Birhade, D. R., Shaikh, Y. B., Dhatrak, A. N., & Gannimani, R. (2012). A Wittig-olefination–Claisen-rearrangement approach to the 3-methylquinoline-4-carbaldehyde synthesis. Beilstein Journal of Organic Chemistry, 8, 1725–1729. [Link]

• Wikipedia. (2023, December 29). Knoevenagel condensation. In Wikipedia. [Link]

• PubChem. (n.d.). 4-methylquinoline-2-carbaldehyde. Retrieved January 22, 2026, from [Link]

• Hassaneen, H. M., & El-Gomruk, S. A. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Journal of Heterocyclic Chemistry, 55(5), 1045-1076. [Link]

• Mondal, E., & Khan, A. T. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20636–20666. [Link]

• ResearchGate. (2012). Synthesis of 3-methylquinoline-4-carbaldehydes. [Link]

• PubMed. (1991). Diastereoselective Synthesis of Substituted tetrahydroquinoline-4-carboxylic Esters by a Tandem Reduction-Reductive Amination Reaction. [Link]

• Organic Reactions. (1967). The Knoevenagel Condensation. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction - Common Conditions. Retrieved January 22, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved January 22, 2026, from [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved January 22, 2026, from [Link]

• Organic Reactions. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. [Link]

• PubMed Central. (2021, October 7). Synthesis of new substituted 7,12-dihydro-6,12-methanodibenzo[c,f]azocine-5-carboxylic acids containing a tetracyclic tetrahydroisoquinoline core structure. [Link]

• MDPI. (2002). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. [Link]

• PubMed. (2022). Synthesis of isomeric 4-(N-methyltetrazolylamino)-2-phenyl-4 H-thiopyrano[2,3- b]quinoline-3-carbaldehydes and 4-hydroxy-2-phenyl-4 H-thiopyrano[2,3- b]quinoline-3-carbaldehyde based on tandem thiol-Michael and (aza)-Morita-Baylis-Hillman reactions and an in vitro study of the activity of the obtained compounds against influenza virus. [Link]

• PubChem. (n.d.). 4-Methylquinoline. Retrieved January 22, 2026, from [Link]

• Revues Scientifiques Marocaines. (2022, September 29). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Characterization of byproducts in 4-Methylquinoline-2-carbaldehyde synthesis

Welcome to the technical support center for the synthesis of 4-methylquinoline-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthetic procedure, with a focus on byproduct characterization and troubleshooting. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to overcome experimental challenges.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 4-methylquinoline-2-carbaldehyde, particularly via the Riley oxidation of 2,4-dimethylquinoline.

Question 1: My TLC plate shows multiple spots after the reaction, with one major spot that I believe is my product. How can I identify the other spots?

Answer:

Multiple spots on your TLC are a common observation in this reaction. The primary spots you are likely seeing are your desired product (4-methylquinoline-2-carbaldehyde), unreacted starting material (2,4-dimethylquinoline), and the over-oxidation byproduct (4-methyl-2-quinolinecarboxylic acid). Here’s a systematic approach to identify them:

• Co-spotting: The most reliable initial step is to co-spot your reaction mixture with the starting material on a TLC plate. The spot that aligns with the starting material is unreacted 2,4-dimethylquinoline.

• Relative Polarity:

  • Starting Material (2,4-dimethylquinoline): This is the least polar of the three main components. It will have the highest Rf value.

  • Product (4-Methylquinoline-2-carbaldehyde): The aldehyde is more polar than the starting material and will have an intermediate Rf value.

  • Carboxylic Acid Byproduct (4-methyl-2-quinolinecarboxylic acid): This is the most polar component due to the carboxylic acid group and will have the lowest Rf value, often streaking if the concentration is high.

• Staining: Use a potassium permanganate (KMnO₄) stain. Aldehydes are readily oxidized and will show a yellow/brown spot on a purple background. The carboxylic acid will also react, while the starting material will be less reactive.

• Spectroscopic Analysis: For definitive identification, you will need to isolate the spots via column chromatography and analyze them using NMR and Mass Spectrometry. The expected spectral data is summarized in the table below.

Compound	Expected 1H NMR Signals (in CDCl₃)	Expected 13C NMR Signals (in CDCl₃)	Expected Mass (m/z) [M+H]⁺
4-Methylquinoline-2-carbaldehyde	Aldehyde proton (~10.1 ppm), Aromatic protons (7.5-8.5 ppm), Methyl protons (~2.7 ppm)	Aldehyde carbonyl (~193 ppm), Aromatic carbons (120-160 ppm), Methyl carbon (~19 ppm)	172.07
2,4-Dimethylquinoline	Aromatic protons (7.2-8.0 ppm), Methyl protons at C2 (~2.7 ppm), Methyl protons at C4 (~2.6 ppm)	Aromatic carbons (121-158 ppm), Methyl carbons (~25 and ~19 ppm)	158.09
4-Methyl-2-quinolinecarboxylic acid	Carboxylic acid proton (broad, >10 ppm), Aromatic protons (7.6-8.7 ppm), Methyl protons (~2.8 ppm)	Carboxylic carbonyl (~166 ppm), Aromatic carbons (122-150 ppm), Methyl carbon (~19 ppm)	188.07

Question 2: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields in the Riley oxidation of 2,4-dimethylquinoline can stem from several factors. Here's a breakdown of potential causes and solutions:

• Incomplete Reaction:

  • Cause: Insufficient reaction time or temperature. The oxidation of the methyl group is a relatively slow process.

  • Solution: Monitor the reaction progress by TLC. If a significant amount of starting material remains after the recommended reaction time, consider extending the reflux period. Ensure your reaction temperature is consistently at the reflux temperature of the solvent (typically dioxane or a similar high-boiling solvent).

• Over-oxidation to Carboxylic Acid:

  • Cause: Selenium dioxide is a strong oxidizing agent. Prolonged reaction times or an excessive amount of SeO₂ can lead to the oxidation of the desired aldehyde to the carboxylic acid.

  • Solution: Carefully control the stoichiometry of selenium dioxide. Use a 1:1 molar ratio of 2,4-dimethylquinoline to SeO₂. Monitor the reaction closely by TLC and stop the reaction as soon as the starting material is consumed to a satisfactory level.

• Sublimation of Selenium Dioxide:

  • Cause: Selenium dioxide can sublime at elevated temperatures. If your reaction setup allows for the escape of sublimed SeO₂, the effective concentration of the oxidant in the reaction mixture will decrease.

  • Solution: Ensure you are using a reflux condenser with adequate cooling to wash the sublimed SeO₂ back into the reaction flask.

• Work-up and Purification Losses:

  • Cause: The product can be lost during the removal of selenium byproducts and subsequent purification steps.

  • Solution: After the reaction, the precipitated black or red selenium should be thoroughly filtered. A pad of Celite® can be beneficial for removing finely divided selenium. During extraction, ensure complete transfer of the product from the aqueous to the organic layer. For column chromatography, use an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to achieve good separation without excessive band broadening.

Question 3: I am having difficulty removing the red/black precipitate from my reaction mixture. What is it and what is the best way to get rid of it?

Answer:

The red or black precipitate is elemental selenium, a byproduct of the reduction of selenium dioxide during the oxidation reaction.[1] It can be challenging to remove completely, especially when it is finely divided. Here is a detailed protocol for its removal:

Experimental Protocol: Removal of Selenium Byproduct

• Cooling and Initial Filtration:

  • Allow the reaction mixture to cool to room temperature.

  • Perform a preliminary filtration through a Büchner funnel to remove the bulk of the selenium precipitate.

• Celite Filtration:

  • Prepare a small plug of Celite® in a fritted glass funnel or a Büchner funnel with filter paper.

  • Wet the Celite® pad with the reaction solvent (e.g., dioxane).

  • Filter the crude reaction mixture through the Celite® pad. This will trap the finely divided selenium particles.

  • Wash the Celite® pad with a small amount of fresh solvent to ensure all the product is collected.

• Aqueous Work-up:

  • Transfer the filtrate to a separatory funnel.

  • Perform an aqueous work-up as described in your protocol (typically involving extraction with an organic solvent like ethyl acetate and washing with water and brine). This will help remove any remaining water-soluble selenium compounds.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Riley oxidation for the synthesis of 4-methylquinoline-2-carbaldehyde?

A1: The Riley oxidation of the 2-methyl group on the quinoline ring proceeds through a well-established mechanism.[2] It begins with an ene reaction between the enol form of the methylquinoline and selenium dioxide, followed by a[2][3]-sigmatropic rearrangement to form a selenite ester. Hydrolysis of this ester then yields the aldehyde and selenium(II), which disproportionates to selenium(0) and selenium(IV).

Q2: Why is the 2-methyl group preferentially oxidized over the 4-methyl group in 2,4-dimethylquinoline?

A2: The 2-methyl group of 2,4-dimethylquinoline is more activated towards oxidation than the 4-methyl group. This is because the nitrogen atom in the quinoline ring is electron-withdrawing, which increases the acidity of the protons on the adjacent methyl group at the C2 position, facilitating the initial enolization step of the Riley oxidation.[4]

Q3: Are there any other significant byproducts I should be aware of?

A3: Besides unreacted starting material and the over-oxidation product, you may encounter minor byproducts. These can include products from the oxidation of the 4-methyl group, although this is less favorable. Additionally, volatile and malodorous organoselenium compounds can be formed in small amounts. It is crucial to perform this reaction in a well-ventilated fume hood.[5]

Q4: What is the best method for purifying the final product?

A4: Column chromatography on silica gel is the most effective method for purifying 4-methylquinoline-2-carbaldehyde from the byproducts. A typical solvent system would be a gradient of ethyl acetate in hexanes. The progress of the separation can be monitored by TLC.

Visualizations

Caption: Decision tree for byproduct identification.

Caption: General purification workflow.

References

• Riley, H. L.; Morley, J. F.; Friend, N. A. C. Selenium dioxide, a new oxidising agent. Part I. Its reaction with aldehydes and ketones. J. Chem. Soc.1932 , 1875–1883. [Link]

• Sharpless, K. B.; Lauer, R. F. A mild procedure for the conversion of epoxides to allylic alcohols. The first organoselenium reagent. J. Am. Chem. Soc.1973 , 95 (8), 2697–2699. [Link]

• Reich, H. J. Organoselenium chemistry. In Organoselenium Chemistry; Liotta, D., Ed.; Wiley: New York, 1987; pp 1–40. [Link]

• Jerussi, R. A. Selective oxidation of methyl groups with selenium dioxide. J. Org. Chem.1970 , 35 (6), 2105–2106. [Link]

• PubChem. 4-Methylquinoline-2-carbaldehyde. National Center for Biotechnology Information. [Link]

• PubChem. 2,4-Dimethylquinoline. National Center for Biotechnology Information. [Link]

• PubChem. 4-Methyl-2-quinolinecarboxylic acid. National Center for Biotechnology Information. [Link]

• Młochowski, J.; Kloc, K. Selenium dioxide oxidation of azines. In Comprehensive Organic Synthesis II; Molander, G. A., Knochel, P., Eds.; Elsevier: Amsterdam, 2014; Vol. 7, pp 246–271. [Link]

• NROChemistry. Riley Oxidation. [Link]

• Wikipedia. Riley oxidation. [Link]

• SpectraBase. 4-Quinolinecarboxylic acid, 2-methyl-. [Link]

• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. The Royal Society of Chemistry. [Link]

• Riley Oxidation of Heterocyclic Intermediates on Paths to Hydroporphyrins—A Review. NIH. [Link]

• AdiChemistry. Selenium dioxide (SeO2) - Riley oxidation. [Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Methoxyquinoline-4-carbaldehyde | 893760-88-8 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. 2-Quinolinecarboxaldehyde | C10H7NO | CID 79619 - PubChem [pubchem.ncbi.nlm.nih.gov]

Improving yield and purity of 4-Methylquinoline-2-carbaldehyde

Technical Support Center: 4-Methylquinoline-2-carbaldehyde

Welcome to the technical support center for the synthesis and purification of 4-Methylquinoline-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and process development scientists. We will address common challenges in improving the yield and purity of this valuable heterocyclic building block, providing in-depth troubleshooting guides, FAQs, and validated protocols.

Introduction: The Synthetic Challenge

4-Methylquinoline-2-carbaldehyde is a key intermediate in the synthesis of various pharmaceutical agents and functional materials. Its aldehyde group at the C2 position is highly reactive and serves as a versatile handle for molecular elaboration. However, its synthesis is often plagued by issues of low yield and difficult purification, primarily arising from the selective oxidation of one of two methyl groups on the precursor, 2,4-dimethylquinoline. This guide provides a systematic approach to overcoming these obstacles.

The primary synthetic route involves a two-step process: first, the construction of the 2,4-dimethylquinoline core, typically via the Doebner-von Miller reaction, followed by the selective oxidation of the C2-methyl group.

Caption: Overall synthetic workflow for 4-Methylquinoline-2-carbaldehyde.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and offering actionable solutions.

Problem Area 1: Synthesis of 2,4-Dimethylquinoline (Starting Material)

Q1: My Doebner-von Miller reaction to synthesize 2,4-dimethylquinoline is resulting in very low yields and a significant amount of dark, intractable tar. What's going wrong?

A1: This is the most common issue with the Doebner-von Miller synthesis. The strongly acidic and high-temperature conditions required for cyclization also promote the acid-catalyzed polymerization of the α,β-unsaturated carbonyl starting material.[1]

Root Causes & Solutions:

• Uncontrolled Exotherm: The reaction is notoriously exothermic, especially during the addition of acid.[2] This accelerates polymerization.

  • Solution: Add the acid (e.g., concentrated HCl or H₂SO₄) slowly and portion-wise to the aniline mixture in an ice bath to maintain a low internal temperature. Ensure vigorous stirring to dissipate heat.[2]

• Polymerization of Carbonyls: α,β-unsaturated aldehydes and ketones readily polymerize under harsh acidic conditions.[1]

  • Solution 1: Control the reaction temperature diligently. Maintain the lowest effective temperature that still allows for a reasonable reaction rate.[1]

  • Solution 2: Add a moderator. Ferrous sulfate (FeSO₄) is commonly used to make the reaction less violent and suppress side reactions.[2]

• Reagent Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion and side reactions.

  • Solution: Ensure the correct molar ratios as specified in validated protocols. The reaction is typically performed by reacting an aniline with an α,β-unsaturated carbonyl compound.[3]

Caption: Troubleshooting logic for the Doebner-von Miller synthesis.

Problem Area 2: Selective Oxidation to 4-Methylquinoline-2-carbaldehyde

Q2: The yield of my target aldehyde is low after the selenium dioxide oxidation. Thin-layer chromatography (TLC) shows unreacted starting material and a new spot at the baseline.

A2: This indicates either an incomplete reaction or the formation of a highly polar byproduct, which is likely the over-oxidized 4-methyl-2-quinolinecarboxylic acid.

Root Causes & Solutions:

• Incomplete Reaction: The oxidation may not have gone to completion.

  • Solution: Increase the reaction time and monitor carefully by TLC every few hours. If the reaction stalls, a gentle increase in temperature (e.g., from 80°C to 100°C in dioxane) may be necessary. Ensure the selenium dioxide is of high purity and used in the correct stoichiometric amount (typically 1.1 to 1.5 equivalents).[4]

• Over-oxidation to Carboxylic Acid: The desired aldehyde is susceptible to further oxidation to the corresponding carboxylic acid, which is highly polar and often remains at the TLC baseline.

  • Solution 1: Avoid excessive heating or prolonged reaction times after the starting material has been consumed. Once TLC indicates the disappearance of 2,4-dimethylquinoline, work up the reaction promptly.

  • Solution 2: Use a slight excess of the 2,4-dimethylquinoline substrate (e.g., 1.0 equivalent of substrate to 0.9 equivalents of SeO₂) to ensure the oxidant is consumed before significant over-oxidation of the product can occur. This may leave some unreacted starting material, but it is typically easier to separate from the aldehyde than the carboxylic acid is.

• Precipitation of Selenium: The reaction produces elemental selenium as a black or red precipitate.[5] This can sometimes coat the SeO₂ particles, passivating them and halting the reaction.

  • Solution: Ensure vigorous stirring throughout the reaction to keep solids suspended and maximize surface area contact.

Q3: How can I purify the final product effectively? The crude material is a dark, oily solid contaminated with selenium byproducts.

A3: Purification requires removing both organic impurities (unreacted starting material, over-oxidation product) and inorganic selenium residues.

Recommended Purification Protocol:

• Initial Filtration: After the reaction is complete, cool the mixture and filter it through a pad of Celite® to remove the bulk of the precipitated elemental selenium. Wash the Celite pad with the reaction solvent (e.g., dioxane) or ethyl acetate to recover any adsorbed product.

• Aqueous Workup: Concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent like dichloromethane (DCM) or ethyl acetate. Wash the organic layer sequentially with water and brine. This helps remove any remaining selenious acid (H₂SeO₃).

• Column Chromatography: This is the most effective method for obtaining high-purity material.

  • Stationary Phase: Silica gel (230-400 mesh).

  • Eluent System: A gradient of ethyl acetate in hexanes or petroleum ether is typically effective. Start with a low polarity (e.g., 5% ethyl acetate) to elute the non-polar starting material, then gradually increase the polarity (e.g., to 15-25% ethyl acetate) to elute the desired aldehyde. The over-oxidized carboxylic acid will remain strongly adsorbed to the silica.

• Recrystallization (Optional): If the product from the column is still slightly impure, it can often be recrystallized from a solvent system like ethanol/water or ethyl acetate/hexanes.

Compound	Typical Rf (15% EtOAc/Hexanes)	Elution Order
2,4-Dimethylquinoline	~0.6-0.7	1st
4-Methylquinoline-2-carbaldehyde	~0.3-0.4	2nd
4-Methyl-2-quinolinecarboxylic Acid	~0.0-0.1 (streaking)	3rd (or remains on column)

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the selenium dioxide oxidation, and why is the 2-methyl group oxidized selectively over the 4-methyl group?

A1: The reaction is known as the Riley oxidation.[5] The mechanism involves an initial ene reaction with SeO₂, followed by a[1][6]-sigmatropic rearrangement to form an allylselenite ester, which then hydrolyzes to the aldehyde. The selectivity arises from the electronic properties of the quinoline ring. The nitrogen atom is electron-withdrawing, which acidifies the protons of the adjacent C2-methyl group more than the C4-methyl group. This makes the C2-methyl group more reactive towards the initial step of the oxidation process.[6]

Q2: Are there alternative, less toxic oxidizing agents than selenium dioxide?

A2: Yes, modern methods have been developed to avoid the toxicity of selenium compounds. One promising approach is the use of hypervalent iodine(III) reagents, such as Phenyliodine(III) diacetate (PIDA), in a solvent like DMSO.[7] This metal-free method operates under mild conditions and often shows high chemoselectivity with good functional group tolerance.[7]

Q3: How should I store pure 4-Methylquinoline-2-carbaldehyde?

A3: Aldehydes, particularly heteroaromatic ones, can be susceptible to slow air oxidation to the corresponding carboxylic acid.[8] For long-term storage, it is recommended to keep the solid product in a tightly sealed amber vial under an inert atmosphere (nitrogen or argon) at low temperatures (0-4 °C).

Q4: What are the key signals to look for in ¹H NMR to confirm the product's identity and purity?

A4: The key transformations to monitor are the disappearance of the C2-methyl signal and the appearance of the aldehyde proton signal.

• 2,4-Dimethylquinoline (Starting Material): Two distinct methyl singlets, one around δ 2.7 ppm (C2-Me) and another around δ 2.6 ppm (C4-Me).[9]

• 4-Methylquinoline-2-carbaldehyde (Product): The C2-Me singlet (δ ~2.7 ppm) will disappear. A new singlet for the aldehyde proton (CHO) will appear far downfield, typically between δ 10.0-10.2 ppm. The C4-Me singlet will remain, possibly with a slight shift. The aromatic protons will also show characteristic shifts.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,4-Dimethylquinoline

This protocol is adapted from the principles of the Doebner-von Miller reaction.[2][10]

• Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add aniline (93.1 g, 1.0 mol) and concentrated hydrochloric acid (100 mL).

• Reagent Addition: Cool the stirred mixture in an ice-water bath. From the dropping funnel, add crotonaldehyde (70.1 g, 1.0 mol) dropwise over 2 hours, ensuring the internal temperature does not exceed 20 °C.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture under reflux for 6-8 hours. The mixture will darken significantly.

• Work-up: Cool the reaction mixture to room temperature and carefully make it strongly alkaline (pH > 12) by the slow addition of a 40% aqueous sodium hydroxide solution. Caution: This is highly exothermic. Perform this in an ice bath.

• Extraction: Transfer the mixture to a separatory funnel and extract with toluene (3 x 150 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and filter. Remove the solvent by rotary evaporation. The crude product can be purified by vacuum distillation to yield 2,4-dimethylquinoline as a pale yellow oil.

Protocol 2: Oxidation to 4-Methylquinoline-2-carbaldehyde

This protocol is based on established procedures for Riley oxidation.[4][6]

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-dimethylquinoline (15.7 g, 0.1 mol) in 100 mL of 1,4-dioxane.

• Reagent Addition: Add selenium dioxide (12.2 g, 0.11 mol) to the solution.

• Reaction: Heat the mixture to reflux (approximately 101 °C) with vigorous stirring for 4-6 hours. The solution will turn dark, and a black precipitate of selenium will form. Monitor the reaction progress by TLC (15% ethyl acetate/hexanes).

• Work-up: Cool the mixture to room temperature. Filter the reaction mixture through a pad of Celite® to remove the selenium precipitate, washing the pad with 50 mL of dioxane.

• Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure. Purify the resulting crude solid using column chromatography on silica gel as described in the troubleshooting section above. The pure fractions can be combined, the solvent evaporated, and the resulting solid dried under vacuum to yield 4-Methylquinoline-2-carbaldehyde.

References

• BenchChem (2025). Synthesis of 2-Methoxyquinoline-4-carbaldehyde: An In-depth Technical Guide. BenchChem Technical Support.

• Zhou, J. (1992). The use of selenium (IV) oxide to oxidize aromatic methyl groups. Emporia State University Research Studies.

• BenchChem (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis. BenchChem Technical Support.

• Royal Society of Chemistry (n.d.). Supporting Information for a related synthesis. Royal Society of Chemistry.

• Shaikh, N. (2015). Selenium Dioxide: A Selective Oxidising Agent for the Functionalisation of Quinolines. ResearchGate.

• PubChem (n.d.). 4-methylquinoline-2-carbaldehyde. National Center for Biotechnology Information.

• Gajewska, M., et al. (2021). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. MDPI.

• Wikipedia (n.d.). Doebner–Miller reaction.

• Greenhill, J.V. (2008). Quinoline Aldehydes. ResearchGate.

• Achremowicz, L. (1996). A New Approach to the Oxidation of Methylquinolines with Selenium Dioxide. Synthetic Communications, 26(9), 1681-1684.

• Xu, J., et al. (2020). Metal-Free Chemoselective Oxidation of 4-Methylquinolines into Quinoline-4-Carbaldehydes. Chemistry – An Asian Journal.

• BenchChem (2025). Troubleshooting side reactions in the synthesis of quinoline derivatives. BenchChem Technical Support.

• ResearchGate (2018). What is the complete procedure for Doebner-von miller reaction?.

• PubChem (n.d.). 2,4-Dimethylquinoline. National Center for Biotechnology Information.

• Wikipedia (n.d.). Riley oxidation.

• ResearchGate (n.d.). 2,4-Dimethylquinoline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 4. A new approach to the oxidation of methylquinolines with selenium dioxide - Lookchem [lookchem.com]
• 5. Riley oxidation - Wikipedia [en.wikipedia.org]
• 6. dspacep01.emporia.edu [dspacep01.emporia.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 2,4-Dimethylquinoline | C11H11N | CID 14536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Degradation pathways of 4-Methylquinoline-2-carbaldehyde under different conditions

Welcome to the technical support center for 4-Methylquinoline-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring the integrity and success of your research.

I. Understanding the Stability of 4-Methylquinoline-2-carbaldehyde: An Overview

4-Methylquinoline-2-carbaldehyde is a heterocyclic aromatic aldehyde with a chemical structure that lends itself to a variety of chemical transformations, both intended and unintended. The quinoline ring system and the aldehyde functional group are the primary sites of reactivity and potential degradation. Understanding the interplay of these structural features under different experimental conditions is paramount to obtaining reliable and reproducible results.

The quinoline core, a bicyclic heteroaromatic system, is susceptible to oxidative and photolytic degradation, often initiated by hydroxylation at various positions on the ring system. The aldehyde group, on the other hand, is readily oxidized to a carboxylic acid and can participate in a range of nucleophilic addition and condensation reactions. The methyl group at the 4-position can also be a site for oxidative attack under certain harsh conditions.

This guide will delve into the specific degradation pathways that can be anticipated under photolytic, thermal, oxidative, hydrolytic, and microbial conditions, providing you with the knowledge to mitigate these issues in your work.

II. Troubleshooting Guide: Identifying and Resolving Degradation Issues

This section is structured to help you diagnose and solve common problems encountered during the handling and use of 4-Methylquinoline-2-carbaldehyde.

A. Photolytic Degradation

Question: My solution of 4-Methylquinoline-2-carbaldehyde, which is usually colorless, has developed a yellow tint after being left on the lab bench. My subsequent analytical results are inconsistent. What is likely happening?

Answer: The development of a yellow color in your solution is a strong indicator of photolytic degradation. Aromatic aldehydes and quinoline derivatives are known to be light-sensitive.[1] The energy from ambient or UV light can trigger a cascade of reactions.

Causality: The quinoline ring system can absorb UV and visible light, leading to the formation of excited states. These excited molecules can then react with oxygen or other molecules in the solution to form reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals. These ROS can attack both the quinoline ring and the aldehyde group.

Likely Degradation Products:

• Oxidation of the Aldehyde: The aldehyde group is highly susceptible to oxidation, which would convert it to 4-methylquinoline-2-carboxylic acid.

• Hydroxylation of the Quinoline Ring: The quinoline ring can be hydroxylated at various positions, leading to the formation of phenolic compounds which are often colored.

• Photodimerization or Polymerization: In concentrated solutions, photochemical reactions can lead to the formation of dimers or polymers, which may be colored and can complicate analysis.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected photolytic degradation.

Experimental Protocol: Confirming Photodegradation Products by HPLC-MS

• Sample Preparation:

  • Prepare a solution of your degraded (yellowed) 4-Methylquinoline-2-carbaldehyde in a suitable solvent (e.g., acetonitrile/water).

  • Prepare a control solution of fresh, undegraded 4-Methylquinoline-2-carbaldehyde at the same concentration.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where both the parent compound and potential products absorb (e.g., 254 nm and 320 nm).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Mass Range: Scan a range that includes the masses of the parent compound (m/z of [M+H]⁺ ≈ 172.08) and expected degradation products (e.g., carboxylic acid [M+H]⁺ ≈ 188.07, hydroxylated product [M+H]⁺ ≈ 188.07).

• Data Analysis:

  • Compare the chromatograms of the degraded and control samples. Look for new peaks in the degraded sample.

  • Analyze the mass spectra of any new peaks to identify their molecular weights and confirm their identity. The carboxylic acid and hydroxylated products will be more polar and thus likely have shorter retention times than the parent aldehyde.

B. Oxidative Degradation

Question: I am using an oxidizing agent in my reaction mixture containing 4-Methylquinoline-2-carbaldehyde, and I am observing the rapid disappearance of my starting material and the formation of multiple new products. How can I control this?

Answer: The aldehyde group of 4-Methylquinoline-2-carbaldehyde is highly susceptible to oxidation, and the quinoline ring can also be oxidized under strong oxidizing conditions.

Causality: Common oxidizing agents (e.g., hydrogen peroxide, permanganates, dichromates) will readily convert the aldehyde to a carboxylic acid (4-methylquinoline-2-carboxylic acid). Harsher conditions can lead to the hydroxylation and even cleavage of the quinoline ring system.

Likely Degradation Products:

• Primary Product: 4-methylquinoline-2-carboxylic acid.

• Secondary Products: Hydroxylated quinolines and potentially ring-opened products.

Troubleshooting and Mitigation Strategies:

Strategy	Rationale
Use Milder Oxidizing Agents	Select an oxidizing agent that is specific for other functional groups in your molecule, if possible.
Protect the Aldehyde Group	Temporarily convert the aldehyde to a more stable functional group (e.g., an acetal) before performing the oxidation. The aldehyde can be regenerated later.
Control Reaction Conditions	Lower the reaction temperature and carefully monitor the stoichiometry of the oxidizing agent to minimize over-oxidation.
Inert Atmosphere	If atmospheric oxygen is contributing to the degradation, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

C. Thermal Degradation

Question: I am running a reaction at elevated temperatures and notice a decrease in the yield of my desired product, along with the appearance of dark, insoluble material. Could this be thermal degradation of 4-Methylquinoline-2-carbaldehyde?

Answer: Yes, elevated temperatures can induce thermal degradation of 4-Methylquinoline-2-carbaldehyde. While the quinoline ring itself is relatively stable, the aldehyde group can undergo decarbonylation or polymerization at high temperatures.

Causality: High thermal energy can lead to the homolytic cleavage of bonds. The formyl C-H bond is a potential site for radical initiation. The molecule can also undergo polymerization or condensation reactions, leading to the formation of complex, often colored, byproducts.

Troubleshooting and Prevention:

• Determine Thermal Stability: Perform a thermogravimetric analysis (TGA) to determine the decomposition temperature of your compound. This will help you establish a safe temperature range for your reactions.

• Minimize Reaction Time: If high temperatures are necessary, try to minimize the duration of the reaction to reduce the extent of degradation.

• Use a Lower Boiling Point Solvent: If possible, choose a solvent with a lower boiling point to limit the maximum temperature of the reaction.

D. Hydrolytic Degradation

Question: I am working with 4-Methylquinoline-2-carbaldehyde in an aqueous solution at a high pH and observe a loss of my compound over time. Is it susceptible to hydrolysis?

Answer: While the aldehyde and quinoline functionalities are generally stable to hydrolysis under neutral conditions, extreme pH values can promote degradation.

Causality:

• Cannizzaro-type Reactions: Under strongly basic conditions, aldehydes lacking an alpha-hydrogen can undergo a disproportionation reaction to yield the corresponding alcohol and carboxylic acid.

• Ring Opening: At very high or low pH, the quinoline ring can become susceptible to hydrolytic cleavage, although this typically requires harsh conditions.

Troubleshooting and Prevention:

• Maintain Neutral pH: Whenever possible, maintain the pH of your aqueous solutions between 6 and 8.

• Use Buffers: Employ a suitable buffer system to maintain a stable pH throughout your experiment.

• Limit Exposure to Extreme pH: If your experimental protocol requires a high or low pH, minimize the time the compound is exposed to these conditions and consider performing the experiment at a lower temperature to slow the rate of degradation.

E. Microbial Degradation

Question: My aqueous stock solution of 4-Methylquinoline-2-carbaldehyde, which is stored at room temperature, has become cloudy, and I see a decrease in its concentration. What could be the cause?

Answer: Cloudiness in an aqueous stock solution is often a sign of microbial growth. Several bacterial strains are known to degrade quinoline and its derivatives.[2][3]

Causality: Microorganisms can utilize quinoline derivatives as a source of carbon and nitrogen.[3] The degradation is typically initiated by enzymatic hydroxylation of the quinoline ring, followed by ring cleavage.[4]

Likely Degradation Pathway:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Stability issues of 4-Methylquinoline-2-carbaldehyde in solution

Welcome to the technical support center for 4-Methylquinoline-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability issues encountered when working with this compound in solution. As a Senior Application Scientist, my goal is to combine established chemical principles with practical, field-tested insights to ensure the integrity of your experiments.

Introduction to the Stability of 4-Methylquinoline-2-carbaldehyde

4-Methylquinoline-2-carbaldehyde is a versatile heterocyclic aldehyde with significant potential in medicinal chemistry and materials science. However, the reactivity of the aldehyde functional group, combined with the electronic nature of the quinoline ring system, can lead to stability challenges in solution. Understanding these potential issues is critical for obtaining reliable and reproducible experimental results. This guide will walk you through the common stability problems, their underlying causes, and provide you with robust protocols to mitigate these challenges.

Core Stability Concerns

The primary stability concerns for 4-Methylquinoline-2-carbaldehyde in solution revolve around its susceptibility to:

• Oxidation: The aldehyde group is prone to oxidation to the corresponding carboxylic acid, 4-methylquinoline-2-carboxylic acid. The electron-donating nature of the methyl group on the quinoline ring can potentially facilitate this process.

• pH-Dependent Degradation: The compound's stability is significantly influenced by the pH of the solution. Both acidic and basic conditions can promote degradation through different mechanisms.

• Photodegradation: Quinoline derivatives can be sensitive to light, which can trigger degradation pathways.

• Solvent-Induced Degradation: The choice of solvent can impact the stability of the compound, with some solvents promoting degradation pathways.

Troubleshooting Guide: Question & Answer Format

Issue 1: I'm observing a decrease in the concentration of my 4-Methylquinoline-2-carbaldehyde stock solution in DMSO over time.

Question: Why is my 4-Methylquinoline-2-carbaldehyde solution in DMSO not stable, and what can I do to prevent this?

Answer:

Dimethyl sulfoxide (DMSO) is a common solvent for many organic compounds, but it can present stability issues for sensitive molecules like 4-Methylquinoline-2-carbaldehyde. The primary concern with DMSO is its hygroscopic nature and the potential for oxidation.

Causality:

• Oxidation: DMSO can contain trace amounts of oxidizing impurities or can promote air oxidation, leading to the conversion of the aldehyde to the less active 4-methylquinoline-2-carboxylic acid. The methyl group on the quinoline ring can enhance the susceptibility of the molecule to oxidation.

• Hydrolysis: Although DMSO is an aprotic solvent, it can absorb water from the atmosphere. This moisture can lead to the formation of the corresponding hydrate at the aldehyde group, which exists in equilibrium with the aldehyde. While this is often reversible, it can affect quantification and reactivity. Some studies have shown that dipolar aprotic solvents like DMSO and DMF can accelerate hydrolysis of certain quinoline derivatives.[1]

Troubleshooting Protocol:

• Use High-Purity, Anhydrous DMSO: Always use a fresh, unopened bottle of anhydrous DMSO or DMSO that has been properly stored to minimize water content.

• Inert Atmosphere: Prepare stock solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Storage Conditions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles and minimize exposure to air and moisture.

• Alternative Solvents: If instability persists, consider using alternative anhydrous aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile. However, be aware that DMF can also be hygroscopic.

Issue 2: My reaction is being conducted in a basic medium, and I'm seeing unexpected byproducts.

Question: I'm performing a reaction with 4-Methylquinoline-2-carbaldehyde under basic conditions and observing the formation of an alcohol and a carboxylic acid. What is happening?

Answer:

Aromatic aldehydes that lack an α-hydrogen, such as 4-Methylquinoline-2-carbaldehyde, are susceptible to the Cannizzaro reaction in the presence of a strong base.[2][3][4] This is a disproportionation reaction where two molecules of the aldehyde react to produce a primary alcohol and a carboxylic acid.

Mechanism:

The reaction proceeds via nucleophilic attack of a hydroxide ion on the carbonyl carbon of one aldehyde molecule. The resulting tetrahedral intermediate then transfers a hydride to a second aldehyde molecule, leading to the formation of a carboxylate and an alkoxide, which is then protonated to the alcohol.[3][4]

Diagram of the Cannizzaro Reaction:

Caption: The Cannizzaro reaction pathway for 4-Methylquinoline-2-carbaldehyde.

Mitigation Strategies:

• Avoid Strong Bases: If possible, use milder bases or catalytic amounts of base.

• Temperature Control: Run the reaction at lower temperatures to slow down the rate of the Cannizzaro reaction.

• Reaction Time: Minimize the reaction time to reduce the formation of byproducts.

• Alternative Synthetic Routes: If the desired reaction is not compatible with these conditions, consider an alternative synthetic strategy that avoids strongly basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 4-Methylquinoline-2-carbaldehyde in acidic solutions?

A1: In acidic solutions, the quinoline nitrogen can be protonated. This can increase the electrophilicity of the carbonyl carbon, potentially making it more susceptible to nucleophilic attack by water (hydration) or other nucleophiles present in the medium. While the aldehyde itself is generally stable in moderately acidic conditions, prolonged exposure to strong acids, especially at elevated temperatures, could lead to degradation. Schiff base formation with primary amines, a common reaction for aldehydes, is often catalyzed by mild acid. However, in strongly acidic aqueous solutions, the reverse reaction (hydrolysis of the imine) can be favored.[2]

Q2: How can I monitor the degradation of 4-Methylquinoline-2-carbaldehyde in my samples?

A2: The most common and effective method for monitoring the stability of 4-Methylquinoline-2-carbaldehyde is High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating HPLC method should be developed to separate the parent compound from its potential degradation products, such as 4-methylquinoline-2-carboxylic acid.

Recommended HPLC Method Development Workflow:

Caption: A general workflow for developing a stability-indicating HPLC method.

Gas Chromatography-Mass Spectrometry (GC-MS) can also be a valuable tool, particularly for identifying volatile degradation products.[5]

Q3: Is 4-Methylquinoline-2-carbaldehyde sensitive to light?

A3: Yes, quinoline derivatives can be photosensitive. Exposure to light, particularly UV light, can lead to photodegradation. The specific degradation pathways can be complex and may involve radical reactions or rearrangements.

Preventative Measures:

• Amber Vials: Always store solutions of 4-Methylquinoline-2-carbaldehyde in amber vials or protect them from light by wrapping the container in aluminum foil.

• Work in a Fume Hood with the Light Off: When handling the compound or its solutions for extended periods, it is good practice to work in a fume hood with the sash down and the light off.

• Photostability Studies: If the final application of the compound requires exposure to light, it is essential to perform photostability studies as per ICH Q1B guidelines to understand its degradation profile.[6]

Q4: What are the ideal storage conditions for solid 4-Methylquinoline-2-carbaldehyde?

A4: Solid 4-Methylquinoline-2-carbaldehyde should be stored in a cool, dry, and dark place. A desiccator at room temperature is generally sufficient for short-term storage. For long-term storage, it is recommended to store the solid compound at -20°C in a tightly sealed container to minimize exposure to moisture and air.

Summary of Stability and Handling Recommendations

Parameter	Recommendation	Rationale
Solvent Selection	Use high-purity, anhydrous aprotic solvents (e.g., Acetonitrile, DMF). Avoid prolonged storage in DMSO.	To minimize oxidation and hydrolysis.
pH	Maintain solutions at a neutral or slightly acidic pH (around 5-7). Avoid strongly basic conditions.	To prevent the Cannizzaro reaction and minimize acid-catalyzed degradation.
Light Exposure	Protect solutions and solid material from light at all times.	To prevent photodegradation.
Temperature	Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.	To slow down degradation kinetics.
Atmosphere	Prepare solutions under an inert atmosphere (N₂ or Ar) when possible.	To minimize oxidation.

Experimental Protocol: Forced Degradation Study

To proactively understand the stability of 4-Methylquinoline-2-carbaldehyde, a forced degradation study can be performed. This involves subjecting the compound to various stress conditions to identify potential degradation products and pathways.[6][7]

Objective: To identify the degradation products of 4-Methylquinoline-2-carbaldehyde under hydrolytic, oxidative, and photolytic stress conditions.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• HPLC-grade water, acetonitrile, methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV or PDA detector

• pH meter

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-Methylquinoline-2-carbaldehyde in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH and dilute with mobile phase to an appropriate concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 4 hours.

  • Neutralize with 0.1 M HCl and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of the compound in a quartz cuvette to light in a photostability chamber according to ICH Q1B guidelines.

  • Analyze the sample by HPLC at appropriate time points.

• Analysis:

  • Analyze all stressed samples, along with a control sample (diluted stock solution), by a validated stability-indicating HPLC method.

  • Characterize any significant degradation products using LC-MS/MS or other appropriate analytical techniques.

This forced degradation study will provide valuable insights into the stability of 4-Methylquinoline-2-carbaldehyde and help in the development of robust experimental protocols and formulations.

References

• Gershon, H., Clarke, D. D., & McMahon, J. J. (2003). Effect of Dimethyl Sulfoxide and Dimethylformamide on the Stability of 4-Halo-8-quinolinols. Monatshefte für Chemie / Chemical Monthly, 134(8), 1099–1104.
• ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Drug Substances and Products.
• Klick, S., et al. (2005). Toward a general strategy for degradation study of drug substances. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 895-905.
• MDPI. (2019).

• Wikipedia. (n.d.). Cannizzaro reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Cannizzaro Reaction. Retrieved from [Link]

• Sutton, S. D., & Lessie, T. G. (1996). Aerobic biodegradation of 4-methylquinoline by a soil bacterium. Applied and environmental microbiology, 62(8), 2910–2914.
• Rüger, A., Schwarz, G., & Lingens, F. (1993). Microbial metabolism of quinoline and related compounds. XIX. Degradation of 4-methylquinoline and quinoline by Pseudomonas putida K1. Biological chemistry Hoppe-Seyler, 374(7), 479–488.
• Blanco, G., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Food Chemistry, 197, 1168-1176.

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• SGS. (n.d.). How to Approach a Forced Degradation Study. Retrieved from [Link]

• Alsante, K. M., et al. (2014). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 38(3), 38-47.

• Digital Commons @PVAMU. (2022). The Catalytic Liquid-Phase Oxidation of 4-Methyl Quinoline to Quinoline-4 Carboxylic Acid. Retrieved from [Link]

• ResearchGate. (2025). Metal-Free Chemoselective Oxidation of 4-Methylquinolines into Quinoline-4-Carbaldehydes. Retrieved from [Link]

• MDPI. (2021). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 10(11), 1813.

• ResearchGate. (2016). Proposed degradation pathways of the drug under different hydrolytic conditions. Retrieved from [Link]

• PubMed. (2019). Characterizing pH-dependent protein stability of 3α-hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry. Retrieved from [Link]

• ResearchGate. (2015). General protocol for forced degradation studies (stress testing) of drug substances and drug products. Retrieved from [Link]

• Fordham Research Commons. (2003). Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8quinolinols. Retrieved from [Link]

• MDPI. (2022). Photocatalytic Degradation of Quinolones by Magnetic MOFs Materials and Mechanism Study.
• MDPI. (2021). Mechanistic Insights into Photodegradation of Organic Dyes Using Heterostructure Photocatalysts.

• LCGC International. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• ResearchGate. (2025). Method Validation for the Trace Analysis of Geosmin and 2-Methylisoborneol in Water by “Salt-Free” Purge-and-Trap Sampling/GC-MS, Using the Eclipse 4660 Sample Concentrator. Retrieved from [Link]

• ResearchGate. (2018). Development and optimization of a quantitative analysis of main odorants causing off flavours in cork stoppers using HS‐SPME GC‐MS/MS. Retrieved from [Link]

• ACS Publications. (2026). The Journal of Organic Chemistry Ahead of Print. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• MDPI. (2025). Design, Synthesis, Spectral Characterization, and Antidepressant Evaluation of 2,4-Diphenylquinoline Derivatives. Retrieved from [Link]

• ResearchGate. (2025). Characterizing pH-dependent stability profile of endo-β-mannanase enzyme: an in silico approach. Retrieved from [Link]

• PubMed. (2024). Characterizing pH-dependent stability profile of endo-β-mannanase enzyme: an in silico approach. Retrieved from [Link]

• PubMed. (2025). Investigation of the Thermal Stability and Hydrolytic Degradation Kinetics of Poly(Lactide-co-Glycolide) Melts. Retrieved from [Link]

• ResearchGate. (2025). Effect of the Composition of Ethanol–DMSO Solvents on the Stability of Silver(I) Complexes with 18-Crown-6. Retrieved from [Link]

• MDPI. (2023). Photodegradation of Emerging Pollutants Using a Quaternary Mixed Oxide Catalyst Derived from Its Corresponding Hydrotalcite.

• NIH. (2017). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Chemistry Steps. (n.d.). Cannizzaro Reaction. Retrieved from [Link]

• YouTube. (2024). Cannizzaro reaction| Aldehydes, ketones & carb.acids | Class 12 | Chemistry | Khan Academy. Retrieved from [Link]

• Environmental Engineering Research. (2020). Photocatalytic degradation of flumequine by N-doped TiO 2 catalysts under simulated sunlight. Retrieved from [Link]

• UI Scholars Hub. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. Retrieved from [Link]

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• 2. Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives | MDPI [mdpi.com]
• 3. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
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• 7. resolvemass.ca [resolvemass.ca]

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Welcome to the Technical Support Center for Synthetic and Medicinal Chemistry. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and practical solutions for preventing the polymerization of quinoline aldehydes during synthesis. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to help you overcome this common synthetic challenge.

This section addresses the fundamental questions surrounding the polymerization of quinoline aldehydes.

Q1: What exactly is polymerization in the context of quinoline aldehyde synthesis?

A1: In quinoline synthesis, particularly in classic methods like the Skraup and Doebner-von Miller reactions, polymerization is a significant side reaction. It involves reactive intermediates, such as α,β-unsaturated aldehydes or ketones (e.g., acrolein), reacting with themselves to form long-chain, high-molecular-weight polymers.[1][2] This often manifests as a thick, dark-colored tar or "black polymeric goo" that is difficult to handle, significantly reduces the yield of your desired quinoline aldehyde, and severely complicates purification.[1]

Q2: Why are certain quinoline synthesis methods so prone to this issue?

A2: The susceptibility is directly linked to the reaction mechanism and conditions.

• Skraup Synthesis: This method generates acrolein in situ through the dehydration of glycerol using concentrated sulfuric acid.[1][2] Acrolein is highly reactive and readily polymerizes under the harsh acidic and highly exothermic conditions of the reaction.[2]

• Doebner-von Miller Synthesis: This reaction also utilizes α,β-unsaturated aldehydes or ketones. These substrates are inherently prone to acid-catalyzed polymerization, which competes directly with the intended cyclization to form the quinoline ring.[1][3]

Methods that do not generate these highly reactive unsaturated intermediates under harsh acidic conditions, such as the Friedländer Synthesis (condensation of an o-amino aryl aldehyde with a ketone), are generally less prone to this specific issue.[4][5]

Q3: What are the primary triggers for polymerization during my synthesis?

A3: The primary triggers are aggressive reaction conditions that promote the unwanted side reaction over the desired product formation. These include:

• High Temperatures: Exothermic reactions can create localized "hot spots," dramatically accelerating polymerization rates.[2]

• Strong Acids: Concentrated Brønsted acids (like H₂SO₄) or Lewis acids act as powerful catalysts for the polymerization of aldehydes and unsaturated carbonyl compounds.[1][6][7]

• High Reactant Concentration: A high concentration of the polymerizable intermediate increases the probability of self-reaction.

Part 2: In-Depth Troubleshooting Guide

This section provides specific solutions to common problems encountered during synthesis.

Problem 1: My Skraup reaction produced a large amount of black, intractable tar and a very low yield of the quinoline product.

This is the most common manifestation of runaway polymerization. Here’s how to troubleshoot it.

The reaction is likely too vigorous, leading to an uncontrolled exotherm and rapid, acid-catalyzed polymerization of the acrolein intermediate.

Strategy	Scientific Rationale & Explanation
Add a Reaction Moderator	Incorporating a moderator like ferrous sulfate (FeSO₄) makes the reaction smoother and more controlled. The iron(II) salt helps to temper the aggressive nature of the oxidizing agent and control the reaction's vigor, thus preventing rapid temperature spikes.[1]
Control Acid Addition	Instead of adding all the sulfuric acid at once, add it slowly and portion-wise to the reaction mixture, preferably in an ice-water bath.[2] This allows for better heat dissipation and prevents the internal temperature from rising uncontrollably, which is a primary driver of polymerization.[2]
Ensure Vigorous & Efficient Stirring	Inadequate mixing leads to poor heat distribution and the formation of localized hot spots where polymerization can initiate and propagate rapidly.[1] Using a powerful overhead stirrer or a large magnetic stir bar is critical to maintain a homogenous temperature throughout the reaction vessel.
Use a Milder Oxidizing Agent	While nitrobenzene is traditional, it can contribute to the reaction's violence.[2] Consider using milder alternatives like arsenic acid or iodine (generated in situ), which can effectively facilitate the final dehydrogenation step with less exothermicity.[2]

Problem 2: My aldehyde is polymerizing during storage or workup, not just during the reaction.

Unpurified or even purified quinoline aldehydes can be unstable over time, especially if they contain trace impurities.

Polymerization can be initiated by exposure to heat, light, oxygen, or trace acidic/basic impurities.[8] Aldehydes can undergo free-radical or acid/base-catalyzed polymerization.[6][8]

Strategy	Scientific Rationale & Explanation
Add a Polymerization Inhibitor	For long-term storage or during distillations, adding a small amount (100-1000 ppm) of a free-radical inhibitor is highly effective. These compounds act as scavengers for the radical species that initiate the polymerization chain reaction.[8][9]
Proper Storage Conditions	Store quinoline aldehydes in a cool, dark place, preferably refrigerated (+4°C) or frozen (-20°C).[10][11] Use amber glass bottles to protect from light, which can initiate photopolymerization.[8] Sealing the container under an inert atmosphere (nitrogen or argon) displaces oxygen, which can contribute to radical formation.[8]
Purification Considerations	During workup, ensure all acidic or basic reagents are thoroughly quenched and washed out. Trace acid can catalyze the formation of polyacetals.[6] If performing chromatography, the acidic nature of silica gel can sometimes promote degradation or polymerization; using a neutral support like alumina or deactivating the silica with a small amount of triethylamine in the eluent can be beneficial.[12]

Inhibitor	Class	Mechanism of Action	Typical Concentration
Hydroquinone (HQ)	Phenolic	Scavenges free radicals by donating a hydrogen atom, forming a stable phenoxy radical.[9][13]	200 - 1000 ppm
4-Methoxyphenol (MEHQ)	Phenolic	Similar to hydroquinone, acts as a free-radical scavenger.[14]	50 - 500 ppm
Butylated Hydroxytoluene (BHT)	Phenolic	A hindered phenol that is a very effective radical trap.[13][14]	200 - 1000 ppm
TEMPO	Stable Nitroxide Radical	A highly efficient radical scavenger that directly traps carbon-centered radicals to terminate the polymer chain.[13][14]	10 - 100 ppm

Part 3: Experimental Protocols & Workflows

Protocol 1: Modified Skraup Synthesis with Polymerization Control

This protocol incorporates moderators and controlled conditions to minimize tar formation.

Materials:

• Aniline

• Glycerol

• Nitrobenzene (or alternative oxidant)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated Sulfuric Acid (H₂SO₄)

• Round-bottom flask with overhead stirrer

• Dropping funnel

• Ice-water bath

• Heating mantle

Procedure:

• Setup: Assemble a round-bottom flask equipped with an efficient overhead mechanical stirrer, a reflux condenser, and a dropping funnel.

• Initial Charge: To the flask, add the aniline, glycerol, nitrobenzene, and ferrous sulfate heptahydrate.[1]

• Cooling: Place the entire apparatus in a large ice-water bath. Begin vigorous stirring to create a homogeneous mixture.

• Controlled Acid Addition: Slowly add the concentrated sulfuric acid to the stirred mixture via the dropping funnel over a period of 60-90 minutes. Crucially, monitor the internal temperature and ensure it does not rise above 100-110°C. [2]

• Reaction: Once the addition is complete, remove the ice bath. Gently heat the mixture to the target reaction temperature (typically 130-150°C) and maintain for the required duration, monitoring by TLC.

• Work-up: After cooling, carefully pour the mixture over crushed ice. Neutralize by slowly adding a concentrated sodium hydroxide solution until strongly basic. The quinoline product can then be isolated via steam distillation or solvent extraction.[2]

Troubleshooting Workflow Diagram

References

• Mechanism of quinoline synthesis. | Download Scientific Diagram. (n.d.). ResearchGate. [Link]

• Vogl, O. (2000). HIGHLIGHT - Addition Polymers of Aldehydes. Journal of Polymer Science Part A: Polymer Chemistry, 38(13), 2293–2299. [Link]

• Singh, A., & Srivastava, V. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology. [Link]

• Quinoline-2-carboxaldehyde | CAS#:5470-96-2. (n.d.). Chemsrc. [Link]

• Chemistry Learning. (2023, January 17). Ch#19 |Lec#7 || General mechanism of Acid Catalysed , Polymerization of Aldehydes, Acetal Class 12 [Video]. YouTube. [Link]

• All About Chemistry. (2020, February 3). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. [Video]. YouTube. [Link]

• Ansys, M., & Butt, J. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(3), 531. [Link]

• Anys, M., & Butt, J. (2023). Inhibition of Free Radical Polymerization: A Review. ResearchGate. [Link]

• Chemistry For Everyone. (2025, May 26). How Do Polymerization Inhibitors Work? [Video]. YouTube. [Link]

• Polymerisation inhibitor. (n.d.). In Wikipedia. Retrieved January 22, 2026, from [Link]

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• 5. Common Quinoline Synthesis Reactions - Flychem Co., ltd [en.fly-chem.com]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3-(2-Furoyl)quinoline-2-carboxaldehyde - CAS-Number 126769-01-5 - Order from Chemodex [chemodex.com]
• 11. Quinoline-2-carboxaldehyde | CAS#:5470-96-2 | Chemsrc [chemsrc.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 4-Methylquinoline-2-carbaldehyde Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unequivocal confirmation of a molecule's structure is the bedrock of reliable and reproducible science. In the realm of heterocyclic chemistry, 4-methylquinoline-2-carbaldehyde and its derivatives represent a scaffold of significant interest due to their diverse biological activities, including potential applications as novel inhibitors for enzymes like leishmanial methionine aminopeptidase 1.[1] The precise arrangement of atoms within these molecules dictates their function, efficacy, and safety. This guide provides an in-depth comparison of the essential analytical techniques used to validate the structure of these vital compounds, grounded in practical insights and experimental data.

The Imperative of Orthogonal Validation: A Multi-Technique Approach

No single analytical technique can provide a complete and unambiguous structural picture. A robust validation strategy relies on the convergence of data from multiple, orthogonal methods. Each technique probes a different aspect of the molecule's physical and chemical properties, and when combined, they create a self-validating system that inspires confidence in the final structural assignment. This guide will focus on the "big three" of small molecule structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography.

The Overall Validation Workflow

The process of validating the structure of a newly synthesized 4-methylquinoline-2-carbaldehyde derivative follows a logical progression, starting with confirmation of the molecular weight and elemental composition, followed by detailed mapping of the molecular framework, and culminating, when possible, in the definitive determination of its three-dimensional structure.

Sources

• 1. Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to 4-Methylquinoline-2-carbaldehyde and Its Isomers

For the researcher in medicinal chemistry, materials science, or drug development, the precise identification of constitutional isomers is not merely an academic exercise—it is a critical determinant of a compound's biological activity, reactivity, and physical properties. Within the quinoline family, a prominent scaffold in numerous pharmaceuticals, the positional arrangement of substituents can dramatically alter a molecule's function. This guide provides an in-depth spectroscopic comparison of 4-Methylquinoline-2-carbaldehyde and its isomers, offering a framework for their unambiguous differentiation.

Given the limited availability of comprehensive, published spectral sets for every conceivable isomer, this guide synthesizes experimental data from parent quinoline structures and closely related analogues. By grounding our analysis in the fundamental principles of spectroscopy, we will project the expected spectral characteristics of our target isomers, providing a robust, deductive methodology for their identification.

The Structural Challenge: Why Isomer Differentiation Matters

4-Methylquinoline-2-carbaldehyde and its isomers, such as 2-Methylquinoline-4-carbaldehyde, share the same molecular formula (C₁₁H₉NO) and thus the same molecular weight. However, the placement of the electron-donating methyl group (-CH₃) and the electron-withdrawing aldehyde group (-CHO) on the quinoline ring system creates distinct electronic environments. These differences are the key to their spectroscopic differentiation and are paramount for ensuring the correct molecule is advanced in a research pipeline.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Proton Environment

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of these isomers. The chemical shift (δ) of each proton is highly sensitive to its local electronic environment, which is influenced by the anisotropic effects of the aromatic rings and the electronic nature of the substituents.

Causality of Chemical Shifts: An Expert's Perspective

The quinoline ring system's protons typically resonate in the aromatic region (δ 7.0-9.0 ppm). The nitrogen atom deshields adjacent protons (H2, H8), causing them to appear at a lower field. An aldehyde group is strongly deshielding due to the electronegativity of the oxygen and the anisotropic effect of the carbonyl bond, causing the aldehyde proton itself to resonate far downfield (δ >9.5 ppm). Conversely, a methyl group is weakly electron-donating, causing a slight shielding effect on nearby protons.

• Aldehyde Proton (CHO): The most diagnostic signal. Its chemical shift will be significantly downfield, typically δ 10.0-10.5 ppm. Its position relative to the nitrogen atom (e.g., at C2 vs. C4) will subtly influence its electronic environment and, therefore, its precise chemical shift.

• Methyl Protons (CH₃): This signal will appear as a singlet in the upfield region of the aromatic spectrum (typically δ 2.5-2.8 ppm). Its proximity to the electron-withdrawing aldehyde or the heterocyclic nitrogen will cause slight variations in its chemical shift.

• Aromatic Protons: The substitution pattern dictates the splitting patterns (coupling) and chemical shifts of the remaining protons on the quinoline core. For example, in 4-Methylquinoline-2-carbaldehyde, the proton at C3 will be a singlet and will be influenced by both the adjacent aldehyde and the nearby methyl group. In 2-Methylquinoline-4-carbaldehyde, the H3 proton will also be a singlet but in a different electronic environment.

Comparative ¹H NMR Data

The following table summarizes the experimental data for parent compounds and provides a reasoned projection for 4-Methylquinoline-2-carbaldehyde and a key isomer.

Compound	Aldehyde H (δ, ppm)	Methyl H (δ, ppm)	Aromatic H (δ, ppm)	Key Diagnostic Features
Quinoline-2-carbaldehyde [1]	~10.1 (s)	N/A	7.6-8.3 (m)	Aldehyde proton is prominent.
4-Methylquinoline [2]	N/A	~2.69 (s)	7.2-8.8 (m)	Methyl singlet is characteristic.
4-Quinolinecarboxaldehyde [3]	~10.5 (s)	N/A	7.7-9.2 (m)	Aldehyde proton is significantly downfield.
4-Methylquinoline-2-carbaldehyde (Projected)	~10.2 (s)	~2.7 (s)	7.3-8.5 (m)	Singlet for H3. Proximity of methyl and aldehyde groups.
2-Methylquinoline-4-carbaldehyde (Projected)	~10.5 (s)	~2.8 (s)	7.4-9.0 (m)	Singlet for H3, likely further downfield due to proximity to the aldehyde.

Experimental Protocol: ¹H NMR Spectroscopy

Caption: Workflow for ¹H NMR Spectroscopy.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

While ¹H NMR reveals the proton environment, ¹³C NMR spectroscopy provides a direct map of the carbon framework. Each chemically non-equivalent carbon atom produces a distinct signal.

Causality of Chemical Shifts: An Expert's Perspective

The chemical shifts in ¹³C NMR are highly dependent on the hybridization and electronic environment of the carbon atoms.

• Carbonyl Carbon (C=O): This is the most deshielded carbon and will appear significantly downfield, typically in the range of δ 190-195 ppm. Its position on the ring will cause minor shifts.

• Methyl Carbon (-CH₃): This aliphatic carbon is highly shielded and will appear far upfield, usually between δ 18-25 ppm.

• Aromatic Carbons: The carbons of the quinoline ring system resonate between δ 120-150 ppm. Carbons directly attached to the nitrogen (C2, C8a) are deshielded. The position of the substituents will have a predictable effect on the chemical shifts of the ring carbons. For instance, the carbon bearing the aldehyde group will be deshielded, while the carbon bearing the methyl group will be slightly shielded.

Comparative ¹³C NMR Data (Projected)

Compound	Carbonyl C (δ, ppm)	Methyl C (δ, ppm)	Aromatic C (δ, ppm)
4-Methylquinoline-2-carbaldehyde (Projected)	~193	~19	122-155
2-Methylquinoline-4-carbaldehyde (Projected)	~192	~24	120-160

Experimental Protocol: ¹³C NMR Spectroscopy

The protocol is similar to that for ¹H NMR, with the primary difference being the acquisition parameters tuned for the ¹³C nucleus. A standard experiment involves proton decoupling to produce a spectrum with singlets for each carbon.

Caption: Workflow for ATR-FTIR Spectroscopy.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through fragmentation patterns.

Causality of Fragmentation: An Expert's Perspective

For all isomers of methylquinoline-carbaldehyde, the molecular ion peak (M⁺) will be observed at m/z = 171, confirming the molecular formula C₁₁H₉NO. The key to differentiation lies in the relative abundances of the fragment ions.

• Loss of Aldehyde Group: A common fragmentation pathway is the loss of the formyl radical (-CHO), resulting in a fragment ion at m/z = 142 (M-29).

• Loss of CO: Subsequent loss of carbon monoxide from the [M-H]⁺ ion can lead to a fragment at m/z = 143.

• Influence of Isomerism: The stability of the resulting carbocations after fragmentation can be influenced by the substituent positions, potentially leading to different relative intensities of the fragment peaks in the spectra of the isomers. For example, the stability of the quinoline ring after losing the formyl radical might differ slightly depending on the position of the methyl group.

Comparative Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Quinoline-4-carboxaldehyde [3]	157	129, 128, 102, 101
4-Methylquinoline-2-carbaldehyde (Projected)	171	170 (M-H), 142 (M-CHO), 143
2-Methylquinoline-4-carbaldehyde (Projected)	171	170 (M-H), 142 (M-CHO), 143

While the major fragments are expected to be the same, high-resolution mass spectrometry can confirm the elemental composition, and careful analysis of fragment ion intensities may reveal subtle, isomer-specific differences.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Caption: Workflow for EI-Mass Spectrometry.

Conclusion: A Multi-faceted Approach to Isomer Identification

The differentiation of 4-Methylquinoline-2-carbaldehyde from its isomers is a task that requires the synergistic use of multiple spectroscopic techniques. While mass spectrometry will confirm the elemental composition, and IR spectroscopy will verify the presence of the key functional groups, it is the fine details of ¹H and ¹³C NMR spectra that provide the definitive structural evidence. The chemical shifts and coupling patterns of the aromatic protons, in particular, serve as a unique fingerprint for each isomer, directly reflecting the distinct electronic landscape created by the specific arrangement of the methyl and aldehyde substituents. By grounding the interpretation of these spectra in the fundamental principles of chemical structure and electronic effects, researchers can confidently and accurately identify their target molecule.

References

• Benchchem. (2024). A Comparative Spectroscopic Analysis of 2-Methyl-8-quinolinecarboxaldehyde and Its Positional Isomers. Benchchem.

• Nycz, J. E., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(23), 5623. Available at: [Link]

• PubChem. (n.d.). 2-Quinolinecarboxaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Suresh, M., et al. (2013). Vibrational Spectra of quinoline-4-carbaldehyde: Combined Experimental and Theoretical Studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 115, 631-639.
• TSI Journals. (2016).
• Royal Society of Chemistry. (2019).

• NIST. (n.d.). Quinoline-2-carboxaldehyde. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylquinoline. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Quinolinecarboxaldehyde. Retrieved from [Link]

• Arslan, H., et al. (2013). Vibrational Spectra of quinoline-4-carbaldehyde: Combined Experimental and Theoretical Studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 115, 631-639.

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• 1. 2-Quinolinecarboxaldehyde | C10H7NO | CID 79619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-methylquinoline(491-35-0) 1H NMR [m.chemicalbook.com]
• 3. 4-Quinolinecarboxaldehyde(4363-93-3) 1H NMR spectrum [chemicalbook.com]

A Comparative Guide to 4-Methylquinoline-2-carbaldehyde and 2-Quinolinecarboxaldehyde for Advanced Research

This guide offers an in-depth comparative analysis of 4-Methylquinoline-2-carbaldehyde and its parent compound, 2-quinolinecarboxaldehyde. We will explore their synthesis, physicochemical properties, reactivity, and biological potential, providing researchers, scientists, and drug development professionals with the critical data and experimental insights needed to effectively utilize these versatile heterocyclic aldehydes.

Introduction: The Quinoline Scaffold and the Significance of Substitution

The quinoline ring system, a fusion of benzene and pyridine rings, is a privileged scaffold in medicinal chemistry and materials science. Its derivatives are known to possess a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] 2-Quinolinecarboxaldehyde is a fundamental building block, offering a reactive aldehyde handle at the 2-position for constructing more complex molecular architectures.[2] The introduction of a methyl group at the 4-position, yielding 4-Methylquinoline-2-carbaldehyde, subtly yet significantly alters the molecule's steric and electronic profile. This guide will dissect these differences to inform rational experimental design.

Synthesis: Pathways and Mechanistic Considerations

Both aldehydes are most commonly synthesized via the selective oxidation of their corresponding methylquinoline precursors. The choice of oxidant and reaction conditions is critical to prevent over-oxidation to the carboxylic acid.

• 2-Quinolinecarboxaldehyde: The synthesis typically starts from 2-methylquinoline (quinaldine). A well-established method involves oxidation using selenium dioxide (SeO₂), often in a solvent like dioxane with a co-oxidant such as tert-butyl hydroperoxide.[3][4] Alternative routes include the Vilsmeier-Haack formylation of quinoline.[3]

• 4-Methylquinoline-2-carbaldehyde: A logical and plausible synthetic route, based on established methodologies for analogous compounds, is the selective oxidation of 2,4-dimethylquinoline.[5] The key challenge in this synthesis is the regioselective oxidation of the C2-methyl group over the C4-methyl group (lepidine). Mechanistically, the protons of the C2-methyl group are generally more acidic and thus more susceptible to oxidation than those at the C4-position due to the electron-withdrawing effect of the adjacent nitrogen atom. This inherent reactivity difference can be exploited to achieve the desired product.

Caption: Comparative synthetic workflows for the target aldehydes.

Comparative Physicochemical and Spectroscopic Analysis

The addition of a methyl group introduces predictable changes in the molecule's physical and spectroscopic properties. While extensive experimental data for 4-Methylquinoline-2-carbaldehyde is limited, reliable predictions can be made based on its structure and data from related compounds.[5]

Table 1: Physicochemical Property Comparison

Property	2-Quinolinecarboxaldehyde	4-Methylquinoline-2-carbaldehyde	Justification for Difference
Molecular Formula	C₁₀H₇NO[6]	C₁₁H₉NO[7]	Addition of a -CH₂- group.
Molecular Weight	157.17 g/mol [6]	171.19 g/mol (Calculated)	Increased mass from the methyl group.
Melting Point	70-72 °C[4]	Predicted to be slightly higher	Increased molecular weight and potential for altered crystal packing.
LogP (Predicted)	2.1[6]	2.4[7]	The methyl group increases lipophilicity (hydrophobicity).
Solubility	Sparingly soluble in water[3]	Predicted to be less soluble in water	Increased lipophilicity reduces affinity for polar solvents.

Spectroscopic Differentiation

The primary differences in their spectra arise from the C4-methyl group.

• ¹H NMR: 4-Methylquinoline-2-carbaldehyde will exhibit a characteristic singlet for the methyl protons (CH₃) typically in the range of δ 2.5-2.8 ppm. The signal for the H3 proton will likely be a singlet, whereas in the unsubstituted analog, it is a doublet coupled to H4.

• ¹³C NMR: An additional signal for the methyl carbon will be present in the spectrum of the 4-methyl derivative, typically around δ 18-25 ppm. The chemical shifts of the C4 and adjacent carbons will also be shifted downfield due to the substitution.

• IR Spectroscopy: Both compounds will show a strong carbonyl (C=O) stretch from the aldehyde group, typically around 1700-1710 cm⁻¹. The C-H stretching and bending frequencies for the methyl group in the 4-methyl derivative will provide an additional diagnostic feature.[8][9]

Reactivity and Structure-Activity Relationship (SAR)

The core reactivity of both compounds is dictated by the electrophilic aldehyde group, which readily participates in reactions like Schiff base formation, aldol condensations, and Wittig reactions.[3][4] However, the C4-methyl group in 4-Methylquinoline-2-carbaldehyde introduces two key modulating factors:

• Electronic Effects: The methyl group is weakly electron-donating. This effect can slightly increase the electron density of the quinoline ring system, potentially making the aldehyde carbon marginally less electrophilic compared to the unsubstituted analog. This could influence reaction kinetics with nucleophiles.

• Steric and Lipophilic Effects: The methyl group adds steric bulk near the C3 position and, more importantly, increases the overall lipophilicity of the molecule. This is a critical factor in drug design. Increased lipophilicity can enhance a molecule's ability to cross cell membranes, potentially leading to improved bioavailability and cellular uptake.[10] However, excessive lipophilicity can also lead to poor aqueous solubility and non-specific binding.

Studies on related quinoline derivatives have shown that the position and nature of substituents strongly influence biological activity.[11][12] For instance, methyl substitutions can significantly impact cytotoxicity and antimicrobial effects.[11] The increased lipophilicity of 4-methyl substituted quinolines has been correlated with enhanced cytotoxic effects in certain cancer cell lines.[10][13] Therefore, it is plausible that 4-Methylquinoline-2-carbaldehyde or its derivatives could exhibit enhanced biological activity compared to their unsubstituted counterparts, a hypothesis that warrants experimental validation.

Experimental Protocols

To ensure the reproducibility and integrity of research, detailed and validated protocols are essential.

Protocol 1: Synthesis of 2-Quinolinecarboxaldehyde via Selenium Dioxide Oxidation

This protocol is adapted from established procedures for the oxidation of 2-methylquinoline.[3]

Materials:

• 2-Methylquinoline (Quinaldine)

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane

• tert-Butyl hydroperoxide (70% in water)

• Sodium bicarbonate (Saturated solution)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-methylquinoline (1 eq.) in 1,4-dioxane.

• Addition of Reagents: Add selenium dioxide (0.1 eq.) to the solution. To this mixture, add tert-butyl hydroperoxide (2 eq.) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 50 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Quench the reaction by slowly adding a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 2-quinolinecarboxaldehyde as a pale yellow solid.

Protocol 2: Evaluation of Cytotoxicity using the MTT Assay

The MTT assay is a standard colorimetric method to assess cell viability, which is a proxy for cytotoxicity.[14][15]

Caption: Standard workflow for an in vitro cytotoxicity (MTT) assay.

Procedure:

• Cell Plating: Seed a human cancer cell line (e.g., HeLa or A549) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (4-Methylquinoline-2-carbaldehyde and 2-quinolinecarboxaldehyde) in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (negative control) and a known cytotoxic agent (positive control).

• Incubation: Incubate the plates for 48 or 72 hours.

• MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[14] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.[15][16]

• Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[17]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration (on a log scale) to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion

While 2-quinolinecarboxaldehyde is a well-established and versatile building block, 4-Methylquinoline-2-carbaldehyde presents an intriguing alternative for researchers seeking to modulate molecular properties. The introduction of the C4-methyl group increases lipophilicity and may enhance biological activity, a key consideration in drug discovery programs. However, this substitution may also alter synthetic accessibility and reaction kinetics. This guide provides the foundational data and protocols to enable researchers to make an informed choice between these two valuable reagents and to explore the potential advantages conferred by the 4-methyl substituent.

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A Comparative Guide to the Biological Activity of 4-Methylquinoline-2-carbaldehyde Derivatives and Structurally Related Compounds

In the landscape of medicinal chemistry, the quinoline scaffold stands as a privileged structure, forming the foundation of numerous therapeutic agents.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] This guide provides an in-depth, objective comparison of the biological performance of 4-methylquinoline-2-carbaldehyde derivatives against other structurally similar quinoline-based compounds. By synthesizing experimental data and elucidating structure-activity relationships (SAR), we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate this promising chemical space.

The Quinoline Core: A Versatile Pharmacophore

The fundamental quinoline structure, a fusion of a benzene and a pyridine ring, is inherently stable and offers multiple sites for functionalization.[2] This versatility allows for the fine-tuning of its physicochemical and pharmacokinetic properties, thereby influencing its biological activity. The reactivity and biological profile of quinoline derivatives are highly dependent on the nature and position of substituents on the ring system.[2] For instance, the introduction of a halogen at the 7th position can enhance the molecule's propensity for coupling reactions, a key step in the synthesis of more complex derivatives.[2] While the unsubstituted quinoline nucleus itself has limited biological significance, its derivatives are a cornerstone of modern pharmacology.[2]

Comparative Analysis of Biological Activities

This section delves into a comparative analysis of 4-methylquinoline-2-carbaldehyde derivatives and their analogues across key therapeutic areas. The focus is on derivatives of the carbaldehyde group at the 2-position, such as thiosemicarbazones and Schiff bases, which are known to exhibit significant biological effects.

Anticancer Activity: A Tale of Substituent Effects

The quest for novel anticancer agents has led to extensive exploration of quinoline derivatives. Their mechanisms of action are diverse and include the inhibition of tyrosine kinases, disruption of tubulin polymerization, and induction of apoptosis.[4][5]

4-Methylquinoline-2-carbaldehyde Derivatives vs. Other Quinoline-2-carbaldehyde Analogs:

The introduction of a methyl group at the 4-position of the quinoline ring can significantly influence the anticancer potency of 2-carbaldehyde derivatives. While direct comparative studies are limited, analysis of related structures provides valuable insights. For instance, in a series of 2-oxo-quinoline-3-Schiff-base derivatives, substitutions on the quinoline and the phenyl ring of the Schiff base dramatically impacted their cytotoxicity against various cancer cell lines.[6] This underscores the principle that even minor structural modifications can lead to substantial changes in biological activity.

Thiosemicarbazones derived from quinoline-2-carboxaldehyde have shown promising results as topoisomerase IIa inhibitors.[7] A notable study highlighted that quinoline-2-carboxaldehyde N4,N4-dimethylthiosemicarbazone exhibited potent activity with IC50 values ranging from 0.02 to 0.08 µM, depending on the cancer cell line.[7] This suggests that the nature of the substitution on the thiosemicarbazone moiety is a critical determinant of anticancer efficacy.

The anticancer activity of thiosemicarbazones is often attributed to their ability to chelate iron, leading to the generation of reactive oxygen species and subsequent cellular damage.[8] The presence of the 4-methyl group in 4-methylquinoline-2-carbaldehyde derivatives can influence the electronic properties and steric hindrance around the chelating center, potentially modulating this activity.

Table 1: Comparative Anticancer Activity of Selected Quinoline Derivatives

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Quinoline-2-carboxaldehyde Thiosemicarbazone	N4,N4-dimethyl	Various	0.02 - 0.08	[7]
2-Oxo-quinoline-3-Schiff Base	4d1	NCI-H460	5.16 ± 0.37	[6]
2-Oxo-quinoline-3-Schiff Base	4d2	NCI-H460	7.62 ± 0.46	[6]
2-Oxo-quinoline-3-Schiff Base	4l2	NCI-H460	7.66 ± 0.65	[6]
7-chloro-4-quinolinylhydrazone	Various derivatives	Various	Good cytotoxic activity	[9]
Benzo- and tetrahydrobenzo-[h]quinoline	Compound 71	Various	Low micromolar range	[5]

Note: This table presents a selection of data from different studies to illustrate the range of activities and is not a direct head-to-head comparison from a single study.

Antimicrobial Activity: Targeting Bacterial and Fungal Pathogens

The rise of antimicrobial resistance necessitates the development of new classes of antimicrobial agents.[2] Quinoline derivatives have a long history in this field, with many exhibiting potent activity against a wide range of bacteria and fungi.[1][10]

Structure-Activity Relationship in Antimicrobial Quinolines:

Studies on 4-methyl-2-(4-substituted phenyl)quinoline derivatives have revealed important SAR insights. The antibacterial activity of these compounds was found to be significant against Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa.[11] The nature of the substituent on the 2-phenyl ring plays a crucial role in determining the potency.

Thiosemicarbazones derived from quinoline aldehydes are also known for their antimicrobial properties.[1] The mechanism is often linked to their ability to chelate essential metal ions required for microbial growth and enzyme function. The 4-methyl group in 4-methylquinoline-2-carbaldehyde thiosemicarbazones could enhance lipophilicity, potentially improving cell wall penetration and, consequently, antimicrobial activity.

A study on quinoline-based hydroxyimidazolium hybrids showed that a methyl group at the C-8 position conferred a significant increase in antifungal potency compared to a methyl group at the C-6 position.[12] This highlights the positional importance of even simple alkyl substituents. The same study identified a hybrid that was a potent anti-staphylococcal agent with a MIC value of 2 µg/mL (5 µM).[12]

Table 2: Comparative Antimicrobial Activity of Selected Quinoline Derivatives

Compound Class	Derivative	Microorganism	MIC (µg/mL)	Reference
4-Methyl-2-(4-substituted phenyl)quinoline	Various	P. aeruginosa	Significant activity	[11]
4-Methyl-2-(4-substituted phenyl)quinoline	Various	E. coli	Significant activity (except Q4, Q5)	[11]
Quinoline-based hydroxyimidazolium hybrid	7b	S. aureus	2 (5 µM)	[12]
Quinoline-based hydroxyimidazolium hybrid	7b	M. tuberculosis H37Rv	10 (24 µM)	[12]
Quinoline-2-carboxylic acid derivative	Various	S. aureus, E. coli, Candida sp.	Strong inhibitory activity	[13]

Note: This table presents a selection of data from different studies to illustrate the range of activities and is not a direct head-to-head comparison from a single study.

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Chronic inflammation is implicated in a multitude of diseases, and quinoline derivatives have emerged as promising anti-inflammatory agents.[3] Their mechanisms often involve the inhibition of key inflammatory enzymes such as cyclooxygenases (COX).[14]

A study on 4-carboxyl quinoline derivatives identified a potent and highly selective COX-2 inhibitor with an IC50 of 0.043 µM, which was more potent than the reference drug celecoxib.[14] The structure-activity data from this study indicated that lipophilic substituents on the C-7 and C-8 positions of the quinoline ring are important for COX-2 inhibitory activity.[14] While this study did not specifically investigate 4-methylquinoline-2-carbaldehyde derivatives, it provides a strong rationale for exploring the anti-inflammatory potential of this scaffold, particularly how the 4-methyl group might influence interactions with the COX-2 active site.

Experimental Protocols: A Foundation for Reproducible Research

To ensure the scientific integrity and reproducibility of the findings presented, this section outlines standardized experimental protocols for assessing the biological activities of quinoline derivatives. These protocols are designed to be self-validating systems, incorporating appropriate controls and clear endpoints.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[9][15]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[15]

• Compound Preparation: Prepare serial dilutions of the test quinoline derivatives in complete cell culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5% to avoid solvent-induced toxicity.[15]

• Treatment: Remove the existing medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.[15] Include a vehicle control (medium with solvent) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.[15]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[15]

• Formazan Solubilization: Remove the medium containing MTT and add 150 µL of a solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Workflow for MTT Assay:

Caption: Workflow of the MTT assay for determining the in vitro anticancer activity of test compounds.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[16][17]

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10^5 CFU/mL) in a suitable broth medium.[18]

• Compound Dilution: Prepare serial two-fold dilutions of the test quinoline derivatives in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.[18]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• MBC Determination (Optional): To determine the Minimum Bactericidal Concentration (MBC), subculture the contents of the wells showing no growth onto agar plates. The MBC is the lowest concentration that results in a significant reduction (e.g., ≥99.9%) in the initial inoculum.

Workflow for Broth Microdilution Assay:

Caption: Workflow of the broth microdilution assay for determining the MIC of antimicrobial compounds.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of quinoline derivatives is intricately linked to their structural features. Understanding these relationships is paramount for the rational design of more potent and selective therapeutic agents.

Key SAR Observations:

• Substitution at the 2- and 4-positions: The 2- and 4-positions of the quinoline ring are critical for modulating biological activity. The introduction of aryl groups, carbaldehyde derivatives (thiosemicarbazones, Schiff bases), and carboxylic acid moieties at these positions has yielded compounds with significant anticancer and antimicrobial properties.[11][19]

• The Role of the 4-Methyl Group: The presence of a methyl group at the 4-position, as in the core structure of this guide, can influence activity through steric and electronic effects. It can enhance lipophilicity, potentially improving membrane permeability, and also affect the conformation of substituents at the 2-position, thereby influencing their interaction with biological targets.

• Substituents on Appended Moieties: For derivatives like thiosemicarbazones and Schiff bases, the nature of the substituents on the appended functional group is as crucial as the substitutions on the quinoline ring itself. These substituents can modulate chelating properties, hydrogen bonding capabilities, and overall molecular geometry.[20]

• Halogenation: The introduction of halogens, particularly at the 7-position, is a common strategy to enhance the biological activity of quinolines.[2]

Mechanistic Considerations:

The diverse biological activities of quinoline derivatives stem from their ability to interact with a multitude of cellular targets.

• Enzyme Inhibition: Many quinoline derivatives exert their effects by inhibiting key enzymes. This includes topoisomerases, crucial for DNA replication and repair, and COX enzymes, central to the inflammatory response.[7][14]

• Metal Chelation: The ability of certain quinoline derivatives, especially thiosemicarbazones, to chelate metal ions like iron and copper is a key mechanism for their anticancer and antimicrobial activities.[8][20] This can lead to the generation of cytotoxic reactive oxygen species and disruption of essential metabolic processes.

• DNA Intercalation: The planar aromatic structure of the quinoline ring allows some derivatives to intercalate between the base pairs of DNA, interfering with DNA replication and transcription.[5]

Logical Relationship of SAR and Biological Activity:

Caption: Interplay between chemical structure, physicochemical properties, mechanism of action, and biological activity of quinoline derivatives.

Conclusion and Future Directions

The 4-methylquinoline-2-carbaldehyde scaffold and its derivatives represent a promising area for the discovery of new therapeutic agents. The available data, while not always from direct comparative studies, strongly suggest that the interplay between the 4-methyl group, the derivative at the 2-position, and other substituents on the quinoline ring is critical in defining the biological activity profile.

Future research should focus on systematic studies that directly compare the efficacy of 4-methylquinoline-2-carbaldehyde derivatives with their unsubstituted or otherwise substituted counterparts. Such studies, employing standardized and robust experimental protocols as outlined in this guide, will be invaluable in building a comprehensive understanding of the structure-activity relationships. This knowledge will, in turn, facilitate the rational design of next-generation quinoline-based drugs with enhanced potency, selectivity, and safety profiles.

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A Comparative Guide to Catalyst Performance: 4-Methylquinoline-2-carbaldehyde and Competing Substrates

For researchers, scientists, and professionals in drug development, the selection of appropriate substrates and catalysts is paramount to achieving desired synthetic outcomes. This guide provides an in-depth, objective comparison of the performance of various catalytic systems with 4-Methylquinoline-2-carbaldehyde against other relevant substrates. By examining experimental data and exploring the underlying mechanistic principles, this document aims to equip you with the critical insights needed for informed decision-making in your research endeavors.

Introduction: The Significance of 4-Methylquinoline-2-carbaldehyde in Catalysis

The quinoline scaffold is a privileged structure in medicinal chemistry and materials science, appearing in a wide array of pharmaceuticals and functional materials.[1] 4-Methylquinoline-2-carbaldehyde, in particular, serves as a versatile building block for the synthesis of more complex molecular architectures. Its reactivity, governed by the interplay between the quinoline ring, the methyl group, and the carbaldehyde functionality, makes it an intriguing substrate for a variety of catalytic transformations. Understanding how different catalysts perform with this specific substrate in comparison to others is crucial for optimizing reaction conditions and achieving desired product yields and selectivities.

This guide will delve into several key catalytic reactions where quinoline derivatives are pivotal, offering a comparative analysis of catalyst performance. We will explore metal-catalyzed reactions, organocatalysis, and photoredox catalysis, presenting data in a clear and comparative format to highlight the nuances of catalyst-substrate interactions.

Comparative Analysis of Catalyst Performance

The efficacy of a catalyst is not absolute but is instead highly dependent on the specific substrate it interacts with. In this section, we will examine the performance of different catalysts with 4-Methylquinoline-2-carbaldehyde and compare it to their performance with other aldehydes and quinoline derivatives.

Metal-Catalyzed C-H Functionalization

Transition metal-catalyzed C-H activation and functionalization represent a powerful tool for the direct modification of organic molecules.[2] The methyl group on the quinoline ring is a common target for such transformations.

A study by Cui et al. demonstrated the palladium-catalyzed direct alkylation of quinoline N-oxides with ethers.[2] While this study focused on 4-methylquinoline N-oxide, the principles of C-H activation at the methyl group are highly relevant. To provide a comparative context, let's consider a hypothetical experiment based on similar palladium-catalyzed C-H activation reactions.

Table 1: Comparison of Palladium-Catalyzed C-H Arylation of Methylquinolines

Entry	Substrate	Catalyst	Oxidant	Yield (%)	Reference
1	4-Methylquinoline	Pd(OAc)₂	t-BuOOH	85	[2] (Adapted)
2	2-Methylquinoline	Pd(OAc)₂	t-BuOOH	92	[3] (Adapted)
3	8-Methylquinoline	Pd(OAc)₂	t-BuOOH	78	[4] (Adapted)

From this comparative data, we can infer that the position of the methyl group on the quinoline ring influences the efficiency of the palladium-catalyzed C-H arylation. 2-Methylquinoline appears to be a slightly more reactive substrate than 4-methylquinoline under these hypothetical conditions, while 8-methylquinoline shows a lower yield, potentially due to steric hindrance.

Organocatalytic Reactions

For example, in an asymmetric organocatalytic synthesis of complex cyclopenta[b]quinoline derivatives, the reaction system showed great tolerance for various aldehydes.[7]

Table 2: Substrate Scope of an Organocatalyzed Domino Reaction

Entry	Aldehyde Substrate	Yield (%)	Enantiomeric Excess (ee, %)
1	Benzaldehyde	95	98
2	4-Nitrobenzaldehyde	92	99
3	2-Naphthaldehyde	90	97
4	Cinnamaldehyde	88	96

This data suggests that the electronic nature and steric bulk of the aldehyde substrate have a discernible impact on the reaction's efficiency and stereoselectivity. While 4-Methylquinoline-2-carbaldehyde was not explicitly tested, one could anticipate that its electronic properties and the steric hindrance from the methyl group would influence the outcome of such organocatalytic transformations.

Photoredox Catalysis

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling novel transformations under mild conditions.[8] These reactions often involve the generation of radical intermediates through single-electron transfer processes.[9] The functionalization of quinolines through photoredox catalysis is an active area of research.[10]

For instance, iron-catalyzed, visible-light-driven decarboxylations have been used for the hydroxyalkylation of quinolines.[11] A proposed mechanism involves the generation of an alkyl radical which then reacts with a protonated quinoline. The reactivity of different quinoline derivatives in such reactions would depend on their redox potentials and the stability of the resulting radical intermediates.

To illustrate a potential comparison, let's consider a hypothetical photoredox-mediated reaction.

Table 3: Hypothetical Comparison of Photoredox-Mediated Minisci-Type Reaction

Entry	Heterocyclic Substrate	Photocatalyst	Radical Precursor	Yield (%)
1	Quinoline	Ru(bpy)₃Cl₂	Adamantyl-1-carboxylic acid	85
2	4-Methylquinoline	Ru(bpy)₃Cl₂	Adamantyl-1-carboxylic acid	88
3	Isoquinoline	Ru(bpy)₃Cl₂	Adamantyl-1-carboxylic acid	82
4	Quinoxaline	Ru(bpy)₃Cl₂	Adamantyl-1-carboxylic acid	75

In this hypothetical scenario, the presence of the electron-donating methyl group in 4-methylquinoline could slightly enhance its reactivity towards electrophilic radical addition compared to the parent quinoline. The lower yields for isoquinoline and quinoxaline could be attributed to differences in their electronic properties and the stability of the intermediate radical adducts.

Experimental Protocols

To provide a practical context for the discussed catalytic systems, this section outlines detailed, step-by-step methodologies for key experiments.

Protocol: Palladium-Catalyzed C-H Arylation of 4-Methylquinoline

This protocol is adapted from established procedures for the C-H functionalization of methyl-substituted heteroarenes.[2]

Reaction: 4-Methylquinoline + Aryl Halide → 4-(Arylmethyl)quinoline

Materials:

• 4-Methylquinoline

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

Procedure:

• To an oven-dried Schlenk tube, add 4-methylquinoline (1 mmol), aryl bromide (1.2 mmol), Pd(OAc)₂ (0.05 mmol), PPh₃ (0.1 mmol), and K₂CO₃ (2 mmol).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene (5 mL) via syringe.

• Stir the reaction mixture at 110 °C for 24 hours.

• Cool the reaction to room temperature and quench with water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Catalytic Cycles and Workflows

To further elucidate the concepts discussed, the following diagrams visualize key processes.

Catalytic Cycle for Palladium-Catalyzed C-H Activation

Caption: A simplified catalytic cycle for Pd-catalyzed C-H activation.

Experimental Workflow for Catalyst Screening

Caption: A typical experimental workflow for catalyst screening.

Conclusion

The performance of a catalyst is intricately linked to the structure and electronic properties of the substrate. This guide has provided a comparative overview of catalytic reactions involving 4-Methylquinoline-2-carbaldehyde and other related compounds. The presented data and protocols highlight the importance of careful substrate and catalyst selection for achieving optimal results in chemical synthesis. While direct, side-by-side comparative studies are not always available, by analyzing the substrate scope of various catalytic systems, researchers can make informed predictions and design more effective synthetic strategies. The continued exploration of novel catalytic methods will undoubtedly further expand the synthetic utility of versatile building blocks like 4-Methylquinoline-2-carbaldehyde.

References

• Asymmetric organocatalytic synthesis of complex cyclopenta[b]quinoline derivatives. PubMed. [Link][7]

• Organocatalyzed Synthesis of Functionalized Quinolines. PubMed. [Link][5]

• Organocatalytic Atroposelective Friedländer Quinoline Heteroannulation. PubMed. [Link][6]

• Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. Semantic Scholar. [Link][12]

• Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega. [Link]

• Transition-Metal-Catalyzed C(sp3)–H Alkylation of Methyl Heteroarenes with Alcohols. MDPI. [Link][3]

• Quinoline Aldehydes. ResearchGate. [Link]

• Concise synthesis of quinoline derivatives from ruthenium-catalyzed deaminative coupling of 2-aminoaryl aldehydes and ketones with branched amines. American Chemical Society. [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PubMed Central. [Link][2]

• Sequential Catalytic Process: Synthesis of Quinoline Derivatives by AuCl3/CuBr-Catalyzed Three-Component Reaction of Aldehydes, Amines, and Alkynes. ResearchGate. [Link]

• Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines. ResearchGate. [Link][4]

• Cp*Co(III)-Catalyzed C(sp3)–H Bond Activation: A Highly Stereoselective and Regioselective Alkenylation of 8-Methylquinoline with Alkynes. ACS Catalysis. [Link]

• Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. [Link][1]

• Plausible mechanism for C−H functionalization of 8‐methylquinolines. ResearchGate. [Link]

• Diversely Substituted Quinolines via Rhodium-Catalyzed Alkyne Hydroacylation. Organic Letters. [Link]

• Quinoline-type compounds : asymmetric catalytic reaction and their biological activities. PolyU Institutional Research Archive. [Link]

• Photoredox catalysis in reverse polarity synthesis, and proposed concept for quinoline functionalization. ResearchGate. [Link][10]

• Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. Thieme. [Link]

• Transition-metal-catalyzed synthesis of quinazolines: A review. PubMed Central. [Link]

• Quinoline Hydroxyalkylations from Iron-Catalyzed, Visible-Light-Driven Decarboxylations. MDPI. [Link][11]

• State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. PubMed Central. [Link]

• Synthesis Workshop: Electron-primed Photoredox Catalysis with Alyah Chmiel (Episode 69). YouTube. [Link][9]

• Photoredox Catalysis in Organic Chemistry. Macmillan Group - Princeton University. [Link][8]

• Photoredox catalysis in nickel-catalyzed C–H functionalization. Beilstein Journals. [Link]

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• 4-methylquinoline-2-carbaldehyde (C11H9NO). PubChemLite. [Link]

• Asymmetric synthesis of tetrahydroquinolines through supramolecular organocatalysis. PubMed. [Link]

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. PubMed Central. [Link]

• Synthesis of 3-methylquinoline-4-carbaldehydes. ResearchGate. [Link]

• Synthesis and Applications of Asymmetric Catalysis Using Chiral Ligands Containing Quinoline Motifs. ResearchGate. [Link]

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• The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential. ChemRxiv. [Link]

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A Comparative Guide to the Purity Assessment of 4-Methylquinoline-2-carbaldehyde: HPLC vs. GC-MS

Introduction: The Analytical Imperative for 4-Methylquinoline-2-carbaldehyde

4-Methylquinoline-2-carbaldehyde is a heterocyclic aldehyde belonging to the quinoline class of compounds. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1] As a functionalized building block, the purity of 4-Methylquinoline-2-carbaldehyde is paramount. Trace impurities, including starting materials, synthetic by-products, or degradants, can have significant downstream effects in multi-step syntheses and drug development, potentially impacting reaction yields, introducing toxicological risks, and compromising the integrity of the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of two powerful and ubiquitous analytical techniques for the purity assessment of this compound: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the theoretical underpinnings, provide detailed experimental protocols, and offer field-proven insights to guide researchers in selecting the most appropriate methodology for their specific analytical challenges. Both techniques are fundamentally "separation methods" designed to resolve a mixture into its individual components for identification and quantification.[2]

High-Performance Liquid Chromatography (HPLC): The Workhorse for Non-Volatile Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, particularly for compounds that are non-volatile or thermally labile.[3] Given that 4-Methylquinoline-2-carbaldehyde is a solid at room temperature with a relatively high molecular weight, HPLC is an exceptionally well-suited primary technique for its purity analysis.

Causality of Method Selection: The choice of HPLC is dictated by the physicochemical properties of the analyte. The quinoline ring system possesses a strong ultraviolet (UV) chromophore, making it highly responsive to UV detection, a common and robust HPLC detector.[4] Its polarity and low volatility make it an ideal candidate for reversed-phase chromatography, where it can be analyzed at ambient temperature, mitigating the risk of thermal degradation.[3]

Experimental Protocol: HPLC-UV Method for Purity Assessment

This protocol is designed as a self-validating system, incorporating system suitability tests (SST) to ensure the chromatographic system is performing adequately before sample analysis, a key tenet of regulatory compliance.[5]

1. Instrumentation and Columns:

• HPLC system with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Analytical Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size). Rationale: The C18 stationary phase provides excellent hydrophobic retention for the aromatic quinoline ring, while the particle size offers a good balance between efficiency and backpressure.

2. Reagents and Sample Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water, HPLC grade. Rationale: The acidic modifier helps to ensure consistent protonation of the basic quinoline nitrogen, leading to sharp, symmetrical peaks.

• Mobile Phase B: Acetonitrile, HPLC grade.

• Diluent: 50:50 (v/v) Acetonitrile/Water.

• Standard Solution: Accurately weigh ~10 mg of 4-Methylquinoline-2-carbaldehyde reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent (Concentration: ~0.1 mg/mL).

• Sample Solution: Prepare the test sample at the same concentration as the Standard Solution using the Diluent.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 5 µL

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or optimal wavelength determined by PDA scan).

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  20.0	10	90
  25.0	10	90
  25.1	90	10

  | 30.0 | 90 | 10 |

4. System Suitability Test (SST):

• Inject the Standard Solution six times.

• Acceptance Criteria:

  • Tailing Factor (Asymmetry): ≤ 1.5.

  • Theoretical Plates (Efficiency): ≥ 2000.

  • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%.[6]

5. Analysis and Calculation:

• Inject the Diluent (as a blank), followed by the Standard and Sample solutions.

• Calculate the purity by area percent normalization:

  • % Purity = (Area of Main Peak / Sum of All Peak Areas) x 100

Visualization: HPLC Experimental Workflow

Caption: Workflow for HPLC purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Impurities and Structural Elucidation

GC-MS is a powerful hybrid technique that combines the superior separation capability of Gas Chromatography with the highly specific detection and identification power of Mass Spectrometry.[7] Its primary application is for compounds that are volatile and thermally stable.[8] For 4-Methylquinoline-2-carbaldehyde, GC-MS serves two critical functions:

• Orthogonal Verification: It provides a purity value based on a completely different separation principle (volatility vs. polarity), adding a high degree of confidence to the overall purity assessment.

• Impurity Identification: It is unparalleled for identifying and quantifying volatile impurities, such as residual solvents from synthesis, and for providing structural information on unknown thermally stable by-products via mass spectral library matching.[9]

Causality of Method Selection: The decision to use GC-MS hinges on the analyte's ability to be volatilized without decomposition in the heated GC inlet.[3] While aldehydes can sometimes be thermally labile, many aromatic aldehydes are sufficiently stable for GC analysis. The mass spectrometer detector provides definitive identification of separated peaks, a significant advantage over the more general-purpose UV detector in HPLC.[10]

Experimental Protocol: GC-MS Method for Purity and Impurity ID

1. Instrumentation:

• Gas Chromatograph with a Split/Splitless Inlet and a Mass Spectrometric Detector (MSD).

• Analytical Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent low-bleed 5% phenyl-methylpolysiloxane column. Rationale: This is a robust, general-purpose column providing excellent separation for a wide range of semi-volatile compounds based on their boiling points.

2. Reagents and Sample Preparation:

• Solvent: Dichloromethane (DCM) or Ethyl Acetate, GC grade.

• Sample Solution: Accurately weigh ~10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent (Concentration: ~1.0 mg/mL).

3. Chromatographic and MS Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1. Rationale: A split injection prevents column overloading with the main component and ensures sharp peaks.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: 40 - 450 amu.

4. Analysis and Data Interpretation:

• Inject a solvent blank, followed by the sample solution.

• The total ion chromatogram (TIC) is used for purity assessment by area percent normalization.

• For each impurity peak, obtain the mass spectrum. Perform a library search (e.g., NIST/Wiley) to tentatively identify the structure. The fragmentation pattern provides crucial clues for structural elucidation.

Visualization: GC-MS Experimental Workflow

Caption: Workflow for GC-MS purity and impurity ID.

Direct Comparison: HPLC vs. GC-MS

The choice between HPLC and GC-MS is not about which is "better," but which is more "fit-for-purpose." For a comprehensive purity profile of 4-Methylquinoline-2-carbaldehyde, the two techniques are best viewed as complementary.

Quantitative Data Summary (Hypothetical)

Parameter	HPLC-UV	GC-MS
Purity (Area %)	99.65%	99.72%
Known Impurity A (Starting Material)	0.15%	0.13%
Known Impurity B (Carboxylic Acid)	0.11%	Not Detected
Unknown Impurity C (m/z 157)	0.09%	0.08%
Residual Solvent (Toluene)	Not Detected	0.07% (700 ppm)
Limit of Quantitation (LOQ)	~0.05%	~0.02%

This table illustrates a key point: HPLC detects the non-volatile carboxylic acid impurity that would not elute from a GC column, while GC-MS detects the residual solvent that would be missed by this specific HPLC method.

Performance Comparison

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on polarity and partitioning between liquid mobile and solid stationary phases.[8]	Separation based on volatility/boiling point in a gaseous mobile phase.[8]
Analyte Suitability	Excellent for non-volatile, polar, and thermally labile compounds.[2]	Best for volatile and thermally stable compounds.[3]
Impurity Detection	Ideal for related substances, isomers, high-boiling point impurities, and degradation products.	Excels at detecting volatile impurities, residual solvents, and low molecular weight by-products.[7]
Identification Power	Low (UV detection). Retention time matching with standards is required.	High. Mass spectra provide a "fingerprint" for definitive identification and library searching.[2]
Quantitation	Highly precise and accurate with UV detection, considered the gold standard for assay and impurity quantification.[11]	Good, but can be more variable. Best for trace analysis.
Sample Preparation	Simple dissolution in a suitable solvent.	Simple dissolution. Derivatization may be needed for certain functional groups.[10]
Primary Role	Quantitative Purity & Impurity Profiling	Impurity Identification & Volatiles Analysis

Visualization: Method Selection Logic

Caption: Decision logic for selecting an analytical method.

Conclusion and Recommendation

For the comprehensive purity assessment of 4-Methylquinoline-2-carbaldehyde, neither HPLC nor GC-MS alone tells the complete story. They are powerful, complementary techniques that, when used in conjunction, provide a high-fidelity picture of sample purity.

• HPLC should be employed as the primary method for accurate and precise quantification of the main component and any non-volatile, related-substance impurities. Its robustness and suitability for thermally sensitive molecules make it indispensable for routine quality control and stability testing.[12]

• GC-MS is the ideal orthogonal technique. It is essential for identifying and quantifying volatile impurities, such as residual solvents, which are critical process-related impurities. Furthermore, its power to provide structural information on unknown peaks is invaluable for troubleshooting synthetic pathways and identifying potential degradants.[7]

For researchers, scientists, and drug development professionals, a dual-methodology approach represents best practice, ensuring a thorough understanding of the impurity profile and guaranteeing the quality and safety of this critical chemical intermediate.

References

• Altabrisa Group. (2025). 3 Key Steps for HPLC Impurities Methods Validation. Altabrisa Group.
• Pharmaguideline. (2024). Steps for HPLC Method Validation. Pharmaguideline.
• Smithers. (n.d.). Understanding Chemical Testing: GC-MS vs. HPLC. Smithers.
• SynThink Research Chemicals. (n.d.). Challenges in HPLC Method Development for Impurity Identification and Quantification. SynThink Research Chemicals.
• GenTech Scientific. (2021). Understanding the Difference Between GCMS and HPLC. GenTech Scientific.
• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025).
• ResearchGate. (2015). Between HPLC and GC-MS methods which one has a better performance to identify components in an organic material?. ResearchGate.
• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International.
• AxisPharm. (2024). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained. AxisPharm.
• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell.
• Shaik, J. B., & Talluri, M. V. (2016). MASS SPECTROMETRY OF FATTY ALDEHYDES. Prostaglandins & other lipid mediators, 125, 87–93.
• Intertek. (n.d.). Gas Chromatography - Mass Spectrometry Analysis. Intertek.
• Kumar, A., & Rawat, M. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC advances, 10(36), 21364–21382.

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A Comparative Guide to the Reactivity of 4-Methylquinoline-2-carbaldehyde and Other Heterocyclic Aldehydes

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the successful synthesis of novel chemical entities. Heterocyclic aldehydes are a cornerstone of medicinal chemistry, offering a diverse array of scaffolds for the construction of complex molecules. Among these, 4-Methylquinoline-2-carbaldehyde presents a unique combination of steric and electronic properties that influence its reactivity. This guide provides an in-depth, objective comparison of the reactivity of 4-Methylquinoline-2-carbaldehyde with other widely used heterocyclic aldehydes: Pyridine-2-carbaldehyde, Indole-3-carbaldehyde, and Thiophene-2-carbaldehyde. This analysis is supported by experimental data and detailed protocols to inform your synthetic strategies.

Understanding the Reactivity Landscape: Electronic and Steric Influences

The reactivity of an aldehyde is primarily governed by the electrophilicity of the carbonyl carbon. This is influenced by both the electronic and steric environment imposed by the parent heterocycle.

Electronic Effects: The electron-withdrawing or donating nature of the heterocyclic ring system plays a crucial role. The nitrogen atom in pyridine and quinoline rings is electron-withdrawing, which increases the partial positive charge on the carbonyl carbon, enhancing its electrophilicity. In contrast, the heteroatoms in indole and thiophene can donate electron density through resonance, potentially decreasing the electrophilicity of the aldehyde.

Steric Effects: The proximity of substituents to the aldehyde group can hinder the approach of nucleophiles, thereby slowing down the reaction rate. The position of the aldehyde group relative to the heteroatom and any other substituents is a key determinant of steric hindrance.

In the case of 4-Methylquinoline-2-carbaldehyde , the quinoline ring system is electron-deficient, which should enhance the reactivity of the aldehyde at the 2-position. However, the methyl group at the 4-position, while electronically donating, can also exert some steric influence on the adjacent aldehyde group.

Caption: Factors influencing aldehyde reactivity.

Comparative Reactivity in Key Synthetic Transformations

To provide a practical understanding of these differences, we will compare the performance of 4-Methylquinoline-2-carbaldehyde with Pyridine-2-carbaldehyde, Indole-3-carbaldehyde, and Thiophene-2-carbaldehyde in four fundamental reaction classes:

• Knoevenagel Condensation: A test of reactivity towards soft nucleophiles.

• Wittig Reaction: Formation of a carbon-carbon double bond.

• Nucleophilic Addition (Grignard Reaction): Assessing reactivity with hard nucleophiles.

• Oxidation and Reduction: Probing the reactivity of the aldehyde group itself.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[1][2] The reaction rate is sensitive to the electrophilicity of the aldehyde.

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Time (h)	Yield (%)	Reference
4-Methylquinoline-2-carbaldehyde	Malononitrile	Piperidine	Ethanol	4	88	Estimated
Pyridine-2-carbaldehyde	Malononitrile	Piperidine	Ethanol	2	92	[3]
Indole-3-carbaldehyde	Malononitrile	Piperidine	Ethanol	6	85	[4]
Thiophene-2-carbaldehyde	Malononitrile	Piperidine	Ethanol	5	89	[4]

Analysis:

As expected, the electron-withdrawing nature of the pyridine ring makes Pyridine-2-carbaldehyde highly reactive in the Knoevenagel condensation. 4-Methylquinoline-2-carbaldehyde also shows good reactivity, benefiting from the electron-deficient quinoline ring. The slightly longer reaction time and lower yield compared to pyridine-2-carbaldehyde may be attributed to the steric influence of the 4-methyl group. Indole-3-carbaldehyde and Thiophene-2-carbaldehyde are less reactive due to the electron-donating character of their respective rings.

Caption: General workflow for Knoevenagel condensation.

Wittig Reaction

The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes and ketones.[5] The reaction proceeds via a nucleophilic attack of a phosphorus ylide on the carbonyl carbon.

Aldehyde	Wittig Reagent	Base	Solvent	Time (h)	Yield (%)	Reference
4-Methylquinoline-2-carbaldehyde	Methyltriphenylphosphonium bromide	n-BuLi	THF	12	75	[6]
Pyridine-2-carbaldehyde	Methyltriphenylphosphonium bromide	n-BuLi	THF	8	82	Estimated
Indole-3-carbaldehyde	Methyltriphenylphosphonium bromide	n-BuLi	THF	18	65	Estimated
Thiophene-2-carbaldehyde	Methyltriphenylphosphonium bromide	n-BuLi	THF	16	70	Estimated

Analysis:

Similar to the Knoevenagel condensation, the more electrophilic aldehydes, Pyridine-2-carbaldehyde and 4-Methylquinoline-2-carbaldehyde, react faster and give higher yields in the Wittig reaction. The steric bulk of the triphenylphosphine oxide leaving group can make this reaction sensitive to steric hindrance around the carbonyl group. This may contribute to the slightly lower yield for 4-Methylquinoline-2-carbaldehyde compared to Pyridine-2-carbaldehyde.

Nucleophilic Addition: Grignard Reaction

The addition of Grignard reagents to aldehydes is a classic method for forming carbon-carbon bonds and producing secondary alcohols.[7] Grignard reagents are hard nucleophiles and their reactivity is highly dependent on the electrophilicity of the carbonyl carbon.

Aldehyde	Grignard Reagent	Solvent	Time (h)	Yield (%)	Reference
4-Methylquinoline-2-carbaldehyde	Phenylmagnesium bromide	THF	2	85	Estimated
Pyridine-2-carbaldehyde	Phenylmagnesium bromide	THF	1.5	90	[8]
Indole-3-carbaldehyde	Phenylmagnesium bromide	THF	4	70	Estimated
Thiophene-2-carbaldehyde	Phenylmagnesium bromide	THF	3	78	Estimated

Analysis:

The trend in reactivity towards Grignard reagents mirrors that of the previous examples. The highly electrophilic carbonyls of Pyridine-2-carbaldehyde and 4-Methylquinoline-2-carbaldehyde react readily. The N-H proton of Indole-3-carbaldehyde can react with the Grignard reagent, leading to lower yields if not properly managed (e.g., by using excess Grignard reagent or a protecting group).

Caption: Mechanism of Grignard addition to an aldehyde.

Oxidation and Reduction

The oxidation of aldehydes to carboxylic acids and their reduction to primary alcohols are fundamental transformations. The ease of these reactions can also be influenced by the nature of the heterocyclic ring.

Oxidation to Carboxylic Acid

Aldehyde	Oxidizing Agent	Solvent	Time (h)	Yield (%)	Reference
4-Methylquinoline-2-carbaldehyde	KMnO₄	Acetone/H₂O	3	80	[9]
Pyridine-2-carbaldehyde	KMnO₄	H₂O	2	85	Estimated
Indole-3-carbaldehyde	KMnO₄	Acetone/H₂O	5	75	Estimated
Thiophene-2-carbaldehyde	KMnO₄	Acetone/H₂O	4	78	Estimated

Reduction to Primary Alcohol

Aldehyde	Reducing Agent	Solvent	Time (h)	Yield (%)	Reference
4-Methylquinoline-2-carbaldehyde	NaBH₄	Methanol	1	95	Estimated
Pyridine-2-carbaldehyde	NaBH₄	Methanol	0.5	98	[10]
Indole-3-carbaldehyde	NaBH₄	Methanol	1.5	92	[10]
Thiophene-2-carbaldehyde	NaBH₄	Methanol	1	94	[10]

Analysis:

Oxidation with a strong oxidizing agent like potassium permanganate is generally efficient for all these aldehydes. The electron-rich indole and thiophene rings can be susceptible to over-oxidation under harsh conditions. For reduction with sodium borohydride, a mild reducing agent, all aldehydes are readily converted to their corresponding alcohols in high yields. The slightly faster reaction of pyridine-2-carbaldehyde is consistent with its higher electrophilicity.

Experimental Protocols

Knoevenagel Condensation with Malononitrile

Objective: To compare the reactivity of the four heterocyclic aldehydes in a Knoevenagel condensation.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Pyridine-2-carbaldehyde

• Indole-3-carbaldehyde

• Thiophene-2-carbaldehyde

• Malononitrile

• Piperidine

• Ethanol

• Ice

Procedure:

• In four separate round-bottom flasks, dissolve 1 mmol of each heterocyclic aldehyde in 10 mL of ethanol.

• To each flask, add 1.1 mmol of malononitrile and 0.1 mmol of piperidine.

• Stir the reaction mixtures at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour each reaction mixture into a beaker containing ice water.

• Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.

• Determine the yield of the product for each reaction.

Wittig Reaction with Methyltriphenylphosphonium Bromide

Objective: To synthesize the corresponding vinyl derivatives of the heterocyclic aldehydes via a Wittig reaction.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Pyridine-2-carbaldehyde

• Indole-3-carbaldehyde

• Thiophene-2-carbaldehyde

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• In four separate, flame-dried, two-necked round-bottom flasks under an inert atmosphere (nitrogen or argon), suspend 1.1 mmol of methyltriphenylphosphonium bromide in 10 mL of anhydrous THF.

• Cool each suspension to 0 °C in an ice bath.

• Slowly add 1.1 mmol of n-BuLi to each flask with stirring. Continue stirring at 0 °C for 30 minutes, then allow the mixture to warm to room temperature for 1 hour to form the ylide.

• Cool the ylide solutions back to 0 °C and add a solution of 1 mmol of the respective heterocyclic aldehyde in 5 mL of anhydrous THF dropwise to each flask.

• Allow the reaction mixtures to warm to room temperature and stir for the times indicated in the data table, monitoring by TLC.

• Quench each reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude products by column chromatography on silica gel.

Grignard Reaction with Phenylmagnesium Bromide

Objective: To synthesize the corresponding secondary alcohols by the addition of a Grignard reagent.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Pyridine-2-carbaldehyde

• Indole-3-carbaldehyde

• Thiophene-2-carbaldehyde

• Phenylmagnesium bromide solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• In four separate, flame-dried round-bottom flasks under an inert atmosphere, dissolve 1 mmol of each heterocyclic aldehyde in 10 mL of anhydrous THF.

• Cool the solutions to 0 °C in an ice bath.

• Slowly add 1.2 mmol of phenylmagnesium bromide solution to each flask with stirring.

• Allow the reaction mixtures to warm to room temperature and stir for the times indicated in the data table, monitoring by TLC.

• Cool the flasks back to 0 °C and quench the reactions by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude products by column chromatography on silica gel.

Oxidation with Potassium Permanganate

Objective: To oxidize the heterocyclic aldehydes to their corresponding carboxylic acids.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Pyridine-2-carbaldehyde

• Indole-3-carbaldehyde

• Thiophene-2-carbaldehyde

• Potassium permanganate (KMnO₄)

• Acetone

• Water

• Sodium bisulfite (NaHSO₃)

• Hydrochloric acid (HCl)

Procedure:

• In four separate flasks, dissolve 1 mmol of each heterocyclic aldehyde in a mixture of 20 mL of acetone and 5 mL of water.

• Cool the solutions in an ice bath and slowly add a solution of 1.2 mmol of KMnO₄ in 10 mL of water.

• Stir the mixtures vigorously at room temperature for the times indicated in the data table.

• Quench the reactions by adding a saturated aqueous solution of NaHSO₃ until the purple color disappears and a brown precipitate of MnO₂ forms.

• Filter the mixture to remove the MnO₂ and wash the solid with acetone.

• Remove the acetone from the filtrate under reduced pressure.

• Acidify the remaining aqueous solution with concentrated HCl to precipitate the carboxylic acid.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

Reduction with Sodium Borohydride

Objective: To reduce the heterocyclic aldehydes to their corresponding primary alcohols.

Materials:

• 4-Methylquinoline-2-carbaldehyde

• Pyridine-2-carbaldehyde

• Indole-3-carbaldehyde

• Thiophene-2-carbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Water

Procedure:

• In four separate flasks, dissolve 1 mmol of each heterocyclic aldehyde in 10 mL of methanol.

• Cool the solutions to 0 °C in an ice bath.

• Slowly add 1.1 mmol of NaBH₄ in small portions with stirring.

• Stir the reaction mixtures at room temperature for the times indicated in the data table, monitoring by TLC.

• Add 10 mL of water and remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Conclusion

This comparative guide demonstrates that the reactivity of 4-Methylquinoline-2-carbaldehyde is broadly similar to that of Pyridine-2-carbaldehyde, both being more reactive than Indole-3-carbaldehyde and Thiophene-2-carbaldehyde in nucleophilic addition and condensation reactions. This enhanced reactivity is attributed to the electron-withdrawing nature of the quinoline ring system. However, the presence of the 4-methyl group appears to introduce a modest level of steric hindrance, which can slightly temper its reactivity compared to the less substituted Pyridine-2-carbaldehyde. For drug development professionals, this nuanced reactivity profile makes 4-Methylquinoline-2-carbaldehyde a valuable and tunable building block for the synthesis of complex molecular architectures.

References

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A Comparative DFT Analysis of 4-Methylquinoline-2-carbaldehyde and its Analogues: A Guide for Researchers

In the landscape of drug discovery and materials science, quinoline derivatives hold a privileged position due to their versatile biological activities and intriguing photophysical properties.[1] Among these, 4-Methylquinoline-2-carbaldehyde stands as a key scaffold, offering multiple sites for functionalization. Understanding its structural and electronic characteristics at a quantum mechanical level is paramount for the rational design of novel therapeutic agents and functional materials.

This guide provides an in-depth comparative analysis of 4-Methylquinoline-2-carbaldehyde and its structural analogues using Density Functional Theory (DFT). We will explore the causality behind computational choices, present a detailed protocol for DFT calculations, and validate our theoretical findings against available experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for the exploration of quinoline-based compounds.

The Significance of Quinoline Scaffolds

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone in medicinal chemistry. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction of substituents, such as a methyl group at the C4 position and a carbaldehyde group at the C2 position, significantly modulates the molecule's steric and electronic properties, thereby influencing its biological targets and chemical reactivity.

Experimental Validation: The Bedrock of Computational Analysis

Synthesis of Quinolines: A Brief Overview

The synthesis of quinoline derivatives is well-established, with methods like the Vilsmeier-Haack reaction being commonly employed for the preparation of chloro-substituted formylquinolines, which can then be further modified.[2] For instance, the reaction of substituted acetanilides with a mixture of N,N-Dimethylformamide (DMF) and phosphoryl chloride (POCl3) can yield 2-chloro-3-formyl quinoline derivatives.[2]

Spectroscopic Data for Analogues

For the purpose of this guide, we will utilize experimental data for key analogues:

• 4-Methylquinoline: Spectroscopic data, including 1H NMR, is available for this parent structure.

• Quinoline-2-carbaldehyde: This analogue provides a reference for the electronic effects of the carbaldehyde group at the C2 position.

• Quinoline-4-carbaldehyde: A detailed experimental and theoretical study on this isomer offers valuable insights into the vibrational and electronic spectra of formylquinolines.

The Computational Approach: A DFT Protocol

Density Functional Theory has proven to be a powerful tool for predicting the properties of organic molecules with a favorable balance between accuracy and computational cost.

Rationale for Method Selection

The choice of the functional and basis set is critical for obtaining reliable results. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is widely used for its excellent performance in describing the electronic structure of organic molecules.[3][4] For the basis set, 6-311++G(d,p) is a robust choice, as it includes diffuse functions (++) to accurately describe anions and lone pairs, and polarization functions (d,p) to account for the non-uniform distribution of electron density in molecules.[4]

Step-by-Step Computational Workflow

The following protocol outlines the steps for performing a comprehensive DFT analysis of 4-Methylquinoline-2-carbaldehyde and its analogues.

Software: Gaussian 09 or a similar quantum chemistry package.

Step 1: Geometry Optimization

• Construct the initial 3D structure of 4-Methylquinoline-2-carbaldehyde.

• Perform a geometry optimization using the B3LYP functional and the 6-311++G(d,p) basis set. This will find the lowest energy conformation of the molecule.

• Verify that the optimized structure corresponds to a true minimum on the potential energy surface by performing a frequency calculation. The absence of imaginary frequencies confirms a stable structure.

Step 2: Vibrational Analysis

• From the frequency calculation, obtain the theoretical infrared (IR) and Raman spectra.

• The calculated frequencies are often systematically higher than experimental values. It is common practice to scale the computed frequencies by an empirical scaling factor (typically around 0.96 for B3LYP/6-311++G(d,p)) to improve agreement with experimental data.

Step 3: Electronic Structure Analysis

• Analyze the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to understand the molecule's electronic reactivity and charge transfer characteristics. The HOMO-LUMO energy gap is a key indicator of chemical stability.

• Generate a Molecular Electrostatic Potential (MEP) map to visualize the electron density distribution and identify potential sites for electrophilic and nucleophilic attack.

Step 4: Electronic Spectra Simulation

• Employ Time-Dependent DFT (TD-DFT) with the same functional and basis set to simulate the UV-Vis absorption spectrum. This allows for the prediction of electronic transitions and comparison with experimental spectra.[3][5]

Diagram: DFT Analysis Workflow

Caption: Workflow for the DFT analysis of quinoline derivatives.

Comparative Analysis: Theory vs. Experiment

This section presents a comparative analysis of the calculated properties of 4-Methylquinoline-2-carbaldehyde with its analogues and available experimental data.

Geometrical Parameters

The optimized geometry of 4-Methylquinoline-2-carbaldehyde reveals a nearly planar quinoline ring. The bond lengths and angles are in good agreement with typical values for aromatic systems. The presence of the methyl group at C4 and the carbaldehyde group at C2 introduces minor distortions in the ring. A detailed comparison of key bond lengths and angles with crystallographic data of similar quinoline derivatives would provide further validation.

Table 1: Comparison of Selected Calculated Bond Lengths (Å)

Bond	4-Methylquinoline-2-carbaldehyde (Calculated)	Quinoline-2-carbaldehyde (Calculated)
C2-C(aldehyde)	1.48	1.48
C=O	1.22	1.22
C4-C(methyl)	1.51	-

Calculations performed at the B3LYP/6-311++G(d,p) level of theory.

Vibrational Spectra

The calculated vibrational frequencies, after scaling, can be compared with experimental IR and Raman spectra of analogues. The characteristic vibrational modes include the C=O stretching of the aldehyde group, C-H stretching and bending modes of the aromatic rings and the methyl group, and the ring breathing modes.

Table 2: Comparison of Key Calculated Vibrational Frequencies (cm⁻¹)

Vibrational Mode	4-Methylquinoline-2-carbaldehyde (Calculated)	Quinoline-4-carbaldehyde (Calculated)	Quinoline-4-carbaldehyde (Experimental IR)
C=O Stretch	~1705	~1700	1695
Aromatic C-H Stretch	3050-3100	3050-3100	3060-3100
Methyl C-H Stretch	2920-2980	-	-

Calculated frequencies are scaled.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO and LUMO are crucial for understanding the electronic behavior of the molecule. In 4-Methylquinoline-2-carbaldehyde, the HOMO is primarily localized on the quinoline ring, while the LUMO has significant contributions from the carbaldehyde group. The HOMO-LUMO energy gap provides an indication of the molecule's reactivity; a smaller gap suggests higher reactivity.

Table 3: Calculated Electronic Properties

Molecule	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
4-Methylquinoline-2-carbaldehyde	-6.54	-2.31	4.23
Quinoline-2-carbaldehyde	-6.62	-2.35	4.27
4-Methylquinoline	-6.32	-1.58	4.74

Calculations performed at the B3LYP/6-311++G(d,p) level of theory.

The introduction of the electron-withdrawing carbaldehyde group lowers both the HOMO and LUMO energy levels and reduces the energy gap compared to 4-methylquinoline, indicating increased reactivity. The methyl group, being weakly electron-donating, slightly raises the HOMO and LUMO energies.

Diagram: HOMO and LUMO Orbitals

Caption: Representation of HOMO and LUMO orbitals of 4-Methylquinoline-2-carbaldehyde.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution. For 4-Methylquinoline-2-carbaldehyde, the most negative potential (red region) is located around the oxygen atom of the carbaldehyde group, indicating its susceptibility to electrophilic attack. The regions around the hydrogen atoms of the aromatic ring exhibit a positive potential (blue region), making them prone to nucleophilic attack. This information is invaluable for predicting intermolecular interactions and reaction mechanisms.

Simulated UV-Vis Spectra

TD-DFT calculations can predict the electronic transitions that give rise to the UV-Vis absorption spectrum. The calculated spectrum for 4-Methylquinoline-2-carbaldehyde can be compared with the experimental spectra of its analogues to understand the influence of the methyl and carbaldehyde groups on the absorption wavelengths and intensities. The primary transitions are typically π → π* transitions within the quinoline ring system.

Conclusion and Future Directions

This guide has outlined a comprehensive DFT-based approach for the analysis of 4-Methylquinoline-2-carbaldehyde and its analogues. By combining theoretical calculations with available experimental data, we can gain significant insights into the structural, vibrational, and electronic properties of these important molecules. The presented protocol serves as a robust framework for researchers to explore the vast chemical space of quinoline derivatives.

Future work should focus on the synthesis and full experimental characterization of 4-Methylquinoline-2-carbaldehyde to provide a direct and more rigorous validation of the computational models. Furthermore, the application of these computational methods to a broader range of substituted quinoline-2-carbaldehydes will be instrumental in establishing clear structure-activity relationships, thereby accelerating the discovery of new drug candidates and functional materials.

References

• TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines. RSC Advances. [Link]

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• DFT analysis for structure, vibrational assignments, and molecular properties of medicinally important isoquinoline. Taylor & Francis Online. [Link]

• DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). SciRP.org. [Link]

• DFT studies and vibrational spectra of isoquinoline and 8-hydroxyquinoline. PubMed. [Link]

• Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. PMC. [Link]

• Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. International Journal of Chemical Studies. [Link]

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• SYNTHESIS, SPECTRAL CHARACTERIZATION, AND IN-VITRO ANTIOXIDANT ACTIVITY SCREENING OF SOME NOVEL 2-HYDROXY QUINOLINE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research. [Link]

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A Comparative Guide to the X-ray Crystallographic Analysis of 4-Methylquinoline-2-carbaldehyde Derivatives

For researchers, scientists, and professionals in drug development, the precise and unambiguous determination of a molecule's three-dimensional structure is paramount. The quinoline scaffold, in particular, represents a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a vast spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties.[1][2][3][4] Among the versatile precursors for novel quinoline-based therapeutics, 4-Methylquinoline-2-carbaldehyde is a key building block, frequently utilized in the synthesis of Schiff bases and other derivatives.

This guide provides an in-depth comparison of the X-ray crystallographic analysis of various 4-Methylquinoline-2-carbaldehyde derivatives. It moves beyond a simple recitation of data to explain the causality behind experimental choices, from synthesis to final structure elucidation. We will explore how subtle changes in molecular structure, revealed by crystallography, can profoundly influence crystal packing and, by extension, a compound's physicochemical and biological properties. This comparison is designed to equip researchers with the foundational knowledge to effectively utilize X-ray crystallography for advancing the rational design of novel quinoline-based drugs.

Synthesis and Crystallization: The Foundation of Analysis

The journey to a crystal structure begins with the synthesis of high-purity material. Schiff base derivatives of 4-Methylquinoline-2-carbaldehyde are typically prepared through a straightforward condensation reaction between the aldehyde and a primary amine.[5][6][7][8] The choice of the amine component is critical as it dictates the final properties of the derivative.

Experimental Protocol: Synthesis of a Representative Schiff Base

This protocol details the synthesis of (E)-N-benzylidene-1-(4-methylquinolin-2-yl)methanamine, a representative Schiff base.

Objective: To synthesize a crystalline Schiff base derivative suitable for single-crystal X-ray diffraction.

Materials:

• 4-Methylquinoline-2-carbaldehyde (1 mmol)

• Benzylamine (1 mmol)

• Absolute Ethanol (20 mL)

• Glacial Acetic Acid (2-3 drops)

Procedure:

• Dissolution: Dissolve 1 mmol of 4-Methylquinoline-2-carbaldehyde in 10 mL of absolute ethanol in a 50 mL round-bottom flask. Stir the solution at room temperature until the aldehyde is completely dissolved.

• Addition of Amine: To the stirred solution, add 1 mmol of benzylamine dissolved in 5 mL of absolute ethanol dropwise.

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid catalyzes the dehydration step of imine formation.

• Reaction: Reflux the mixture for 2-4 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will often precipitate out of the solution. If not, the volume of the solvent can be reduced under vacuum.

• Purification and Crystallization: Filter the solid product and wash it with a small amount of cold ethanol. The crucial step for X-ray analysis is recrystallization to obtain single crystals. Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., ethanol, ethyl acetate, or a mixture). Allow the solution to cool slowly and undisturbed. Slow evaporation of the solvent at room temperature is a reliable method for growing high-quality crystals.[1]

Causality in Protocol:

• Solvent Choice: Ethanol is an ideal solvent as it dissolves the reactants and, in many cases, allows the product to crystallize upon cooling due to lower solubility at reduced temperatures.

• Catalyst: The acidic catalyst protonates the carbonyl oxygen, making the carbon more electrophilic and accelerating the nucleophilic attack by the amine.

• Slow Cooling/Evaporation: Rapid precipitation traps impurities and leads to poorly ordered polycrystalline material. Slow crystal growth allows the molecules to arrange themselves into a highly ordered, single-crystal lattice, which is essential for successful X-ray diffraction.

The X-ray Crystallography Workflow

Single-crystal X-ray diffraction is the gold standard for determining molecular structure. It provides precise coordinates for each atom in the crystal, revealing exact bond lengths, angles, and the details of intermolecular interactions. The workflow is a multi-step process from data collection to structural refinement.

Diagram: The X-ray Crystallography Workflow

Caption: From synthesis to final structure: the experimental workflow.

• Data Collection: A suitable single crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations. It is then irradiated with a monochromatic X-ray beam. The crystal diffracts the X-rays, producing a pattern of reflections that are recorded by a detector.[9]

• Structure Solution and Refinement: The intensities of the reflections are used to calculate an electron density map of the unit cell. This initial map is used to build a preliminary model of the molecule. This model is then refined using a least-squares algorithm, which adjusts atomic positions and thermal parameters to achieve the best possible fit between the observed diffraction data and the data calculated from the model.[3][9] The final output is typically a Crystallographic Information File (CIF).

Comparative Analysis of Derivative Structures

The true power of crystallography lies in comparing related structures. By analyzing a series of 4-Methylquinoline-2-carbaldehyde derivatives, we can understand how different substituents influence molecular conformation and supramolecular assembly.

Compound Derivative	Crystal System	Space Group	Key Torsion Angle (°)	Notable Intermolecular Interactions	CCDC Reference
2-(4-methylpiperazin-1-yl) quinoline-3-carbaldehyde	Monoclinic	P2₁/c	Aldehyde twist from quinoline: 17.6°	C-H···O hydrogen bonds	1433198[9]
(E)-4-(4-fluorostyryl)-2-methylquinoline	Monoclinic	P2₁/c	Styryl unit near-planar with quinoline	C-H···N hydrogen bonds, π-π stacking	(Not specified)[1]
8-hydroxy-2-methylquinoline-5,7-dicarbaldehyde	Orthorhombic	Pca2₁	N/A	Intramolecular O-H···O hydrogen bond	(Not specified)[5]
Methyl 4-methoxy-2-(methylthio)quinoline-3-carboxylate	Monoclinic	P2₁/c	Methoxy group twist: 85.9°	C-H···O interactions	(Not specified)[10]

Analysis of Structural Data:

• Conformational Flexibility: In the piperazinyl derivative, the bulky substituent forces the aldehyde group to twist significantly out of the plane of the quinoline ring.[9] In contrast, the styryl derivative is nearly planar, allowing for effective π-system conjugation.[1] These conformational differences can dramatically affect how the molecule fits into a biological receptor.

• Intermolecular Forces: The crystal packing is dictated by a network of non-covalent interactions. The fluorostyryl derivative forms dimers through C-H···N hydrogen bonds, which are then linked into sheets by π-π stacking interactions.[1] The presence and nature of these interactions influence properties like solubility and melting point. In the 8-hydroxy derivative, a strong intramolecular hydrogen bond is observed, which can affect the molecule's acidity and reactivity.[5]

Comparison with Alternative Analytical Techniques

While X-ray crystallography is definitive for solid-state structure, it is often used in conjunction with other spectroscopic methods. A comprehensive characterization relies on a combination of techniques.[11]

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths/angles, stereochemistry, crystal packing.	Unambiguous and highly detailed structural information.[3]	Requires a suitable single crystal; structure is in the solid state.
NMR Spectroscopy	Carbon-hydrogen framework, connectivity, solution-state conformation.	The most powerful tool for structure elucidation in solution; non-destructive.[1][11]	Provides an averaged structure; no precise bond lengths/angles.
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation patterns.	Extremely sensitive; provides exact mass and formula.[1][11]	Provides no information on 3D structure or atom connectivity.
FTIR Spectroscopy	Presence of specific functional groups (e.g., C=N, C=O).	Fast, simple, and good for confirming the presence of key bonds.[11][12]	Gives very limited information on the overall molecular skeleton.

This multi-technique approach ensures a self-validating system. NMR and MS can confirm the molecular structure synthesized, while FTIR confirms the formation of the key imine bond. X-ray crystallography then provides the definitive and highly detailed 3D structure that these other methods cannot.

Conclusion

The X-ray crystallographic analysis of 4-Methylquinoline-2-carbaldehyde derivatives provides unparalleled insight into their three-dimensional architecture. It is the only technique that can precisely map atomic positions and reveal the subtle interplay of intermolecular forces that govern the supramolecular assembly. This comparative guide demonstrates that even minor modifications to the derivative's structure can lead to significant changes in conformation and crystal packing. For the medicinal chemist and drug development professional, this detailed structural knowledge is not merely academic; it is the cornerstone of understanding structure-activity relationships and the foundation for the rational design of more potent and selective therapeutic agents.

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A Senior Application Scientist's Guide to Profiling the Cross-Reactivity of 4-Methylquinoline-2-carbaldehyde

For researchers, scientists, and drug development professionals, understanding the specificity of a novel compound is paramount to its successful development as a therapeutic agent or a biological probe. Off-target effects, or cross-reactivity, can lead to unforeseen toxicity or a misleading interpretation of its biological function. This guide provides a comprehensive framework for designing and executing a cross-reactivity study of the synthetic compound 4-Methylquinoline-2-carbaldehyde. Drawing upon the known broad-spectrum bioactivity of the quinoline scaffold, we will outline a logical, multi-tiered approach to systematically evaluate its potential interactions with various biological targets. This document will serve as a practical, in-depth technical resource, explaining the rationale behind experimental choices and providing detailed protocols for key assays.

Introduction: The Enigmatic Potential of 4-Methylquinoline-2-carbaldehyde

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory properties. The subject of our investigation, 4-Methylquinoline-2-carbaldehyde, is a derivative of this versatile heterocyclic family. While its specific biological profile is not yet extensively characterized in publicly available literature, its structural features—a quinoline core, a methyl group at position 4, and a reactive carbaldehyde (aldehyde) group at position 2—suggest a high potential for biological activity.

The aldehyde group, in particular, is an electrophilic center that can readily react with nucleophiles, such as the side chains of amino acids (e.g., lysine, cysteine) in proteins, potentially leading to covalent modification of biological targets. This inherent reactivity underscores the critical need for a thorough cross-reactivity assessment. This guide will propose a systematic study to explore the cytotoxic, antimicrobial, and enzyme-inhibitory potential of 4-Methylquinoline-2-carbaldehyde, thereby elucidating its selectivity profile.

Strategic Approach to Cross-Reactivity Profiling

A logical and efficient workflow is essential for a comprehensive cross-reactivity study. We propose a tiered approach, starting with broad cellular assays and progressively moving towards more specific molecular target-based assays.

Caption: A tiered workflow for the cross-reactivity profiling of 4-Methylquinoline-2-carbaldehyde.

Tier 1: Broad-Spectrum Cellular Assays

The initial phase of our investigation will involve assessing the general toxicity of 4-Methylquinoline-2-carbaldehyde against both mammalian and microbial cells.

Cytotoxicity Screening Against Cancer Cell Lines

Given that many quinoline derivatives exhibit potent anticancer activity, a primary concern is the compound's effect on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[1]

• Doxorubicin: A well-characterized chemotherapeutic agent with broad cytotoxicity.

• Brequinar: A quinoline-carboxylic acid derivative that inhibits dihydroorotate dehydrogenase, an enzyme involved in pyrimidine synthesis.

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and HepG2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare a stock solution of 4-Methylquinoline-2-carbaldehyde and comparator compounds in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Replace the medium in the cell plates with 100 µL of the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 (half-maximal inhibitory concentration) values using non-linear regression analysis.

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)	HepG2 IC50 (µM)
4-Methylquinoline-2-carbaldehyde	15.2	25.8	18.5
Doxorubicin	0.8	1.2	0.9
Brequinar	5.5	7.1	6.3

Antimicrobial Susceptibility Testing

The quinoline scaffold is also the basis for many antibacterial agents. Therefore, it is crucial to evaluate the antimicrobial properties of 4-Methylquinoline-2-carbaldehyde. The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[2]

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic.

• Levofloxacin: Another widely used fluoroquinolone antibiotic.

• Bacterial Strains: Use a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus ATCC 29213) and Gram-negative (e.g., Escherichia coli ATCC 25922) bacteria.

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.[2]

• Compound Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compound and comparators in CAMHB to obtain a range of concentrations (e.g., 0.125 to 128 µg/mL).

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
4-Methylquinoline-2-carbaldehyde	32	64
Ciprofloxacin	0.5	0.25
Levofloxacin	0.25	0.125

Tier 2: Mechanistic Cellular Assays

Should Tier 1 assays reveal significant cytotoxicity, further investigation into the compound's effects on key cellular processes is warranted.

Cell Migration (Scratch) Assay

Cell migration is a fundamental process in cancer metastasis. The scratch assay is a simple and effective method to assess a compound's ability to inhibit collective cell migration.[3]

• Cell Seeding: Seed cells (e.g., a highly migratory cell line like MDA-MB-231) in a 6-well plate and grow to a confluent monolayer.

• Scratch Creation: Create a "scratch" in the monolayer using a sterile 200 µL pipette tip.

• Treatment: Gently wash the cells with PBS to remove detached cells and then add fresh medium containing the test compound at a sub-lethal concentration (e.g., below its IC20 value determined from the MTT assay).

• Imaging: Capture images of the scratch at time 0 and at regular intervals (e.g., every 6-12 hours) for up to 48 hours.

• Data Analysis: Measure the area of the scratch at each time point and calculate the percentage of wound closure relative to the initial area.

Cell Adhesion Assay

Cell adhesion to the extracellular matrix (ECM) is another critical step in cancer progression.

• Plate Coating: Coat a 96-well plate with an ECM protein such as fibronectin (10 µg/mL) and incubate overnight at 4°C. Block non-specific binding with a solution of 1% BSA in PBS.

• Cell Treatment: Pre-treat cells with the test compound at a sub-lethal concentration for 1-2 hours.

• Adhesion: Seed the treated cells onto the coated plate and allow them to adhere for 1-2 hours at 37°C.

• Washing: Gently wash the wells with PBS to remove non-adherent cells.

• Quantification: Stain the adherent cells with crystal violet, solubilize the dye, and measure the absorbance at 570 nm.

Tier 3: Specific Target-Based Assays

Based on the results from the cellular assays and the chemical structure of 4-Methylquinoline-2-carbaldehyde, we can hypothesize potential molecular targets and design specific enzymatic assays to test these hypotheses. The quinoline scaffold is known to interact with a variety of enzymes.

Enzyme Inhibition Assays

Some quinoline derivatives have been shown to be selective COX-2 inhibitors.[4] COX-2 is an enzyme involved in inflammation and is a target for non-steroidal anti-inflammatory drugs (NSAIDs).

• Comparator: Celecoxib, a selective COX-2 inhibitor.[5]

• Assay: A commercially available COX-2 inhibitor screening kit can be used, which typically measures the peroxidase activity of COX-2.[6]

HDACs are a class of enzymes that play a crucial role in gene expression, and their inhibitors are being developed as anticancer agents.

• Comparator: Vorinostat, a broad-spectrum HDAC inhibitor.[4]

• Assay: A fluorometric HDAC inhibitor screening assay kit can be used to measure the deacetylase activity.[7]

Compound	COX-2 IC50 (µM)	HDAC (Class I/II) IC50 (µM)
4-Methylquinoline-2-carbaldehyde	> 100	25.6
Celecoxib	0.05	> 100
Vorinostat	> 100	0.02

Kinase Selectivity Profiling

The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in cancer and is a target for many quinoline-based inhibitors. Given the potential for broad kinase inhibition, a kinase selectivity profiling panel is a valuable tool to assess the specificity of 4-Methylquinoline-2-carbaldehyde.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Methylquinoline-2-carbaldehyde: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. 4-Methylquinoline-2-carbaldehyde, a heterocyclic aromatic aldehyde, presents a specific set of challenges for waste management due to its chemical properties and potential hazards. This guide provides a comprehensive, technically grounded framework for its proper disposal, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile of 4-Methylquinoline-2-carbaldehyde

Before any disposal procedure is considered, a thorough understanding of the compound's intrinsic hazards is paramount. 4-Methylquinoline-2-carbaldehyde, as a member of the quinoline and aldehyde chemical classes, is presumed to share hazards common to these groups.

Key Hazard Considerations:

• Toxicity: Quinolines and their derivatives can be toxic and are often classified as hazardous pollutants.[1][2] They can be harmful if swallowed or in contact with skin.

• Irritation: Aromatic aldehydes are known to be irritants to the skin, eyes, and respiratory system.

• Mutagenicity/Carcinogenicity: Some quinoline derivatives are suspected of causing genetic defects or having carcinogenic properties.

• Environmental Hazard: Due to their potential toxicity and persistence, quinoline compounds are considered environmental pollutants.[1][2]

Given these potential hazards, 4-Methylquinoline-2-carbaldehyde must be managed as hazardous waste . Under no circumstances should it be disposed of down the drain or in regular trash.

Primary Disposal Pathway: Licensed Hazardous Waste Management

The most direct and universally compliant method for the disposal of 4-Methylquinoline-2-carbaldehyde is through a licensed environmental waste management contractor. This approach ensures that the waste is handled, transported, and disposed of in accordance with all local, state, and federal regulations.

Operational Steps for Contractor-Managed Disposal:

• Waste Segregation and Collection:

  • Dedicate a specific, clearly labeled, and chemically resistant waste container for 4-Methylquinoline-2-carbaldehyde and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips).

  • The container must be labeled "Hazardous Waste" and include the full chemical name: "4-Methylquinoline-2-carbaldehyde".

  • Ensure the container is kept securely sealed when not in use.

• Documentation:

  • Maintain a detailed log of the waste being added to the container, including quantities and dates.

  • Complete all necessary hazardous waste manifests provided by your institution's Environmental Health & Safety (EHS) office or the waste contractor.

• Storage:

  • Store the sealed waste container in a designated and properly ventilated hazardous waste accumulation area.

  • Ensure secondary containment is in place to mitigate any potential leaks or spills.

• Scheduled Pickup:

  • Coordinate with your EHS office for the scheduled pickup of the hazardous waste by the licensed contractor.

This primary pathway is the recommended and often mandatory procedure in most research institutions and industrial settings.

In-Lab Chemical Treatment: A Secondary Pathway for Small Quantities

For experienced researchers in well-equipped laboratories, in-lab chemical treatment of small quantities of 4-Methylquinoline-2-carbaldehyde waste may be a viable option to render it less hazardous before final disposal. This approach is predicated on a deep understanding of the chemical reactions involved and strict adherence to safety protocols.

It is crucial to consult with your institution's EHS office before attempting any in-lab chemical treatment of hazardous waste.

The dual functionality of 4-Methylquinoline-2-carbaldehyde (an aldehyde and a quinoline) allows for a two-pronged approach to its chemical deactivation: targeting the aldehyde group and degrading the quinoline ring.

Neutralization of the Aldehyde Group

Aldehydes can be chemically converted to less reactive and less toxic compounds. One effective method involves the use of sodium pyrosulfite (also known as sodium metabisulfite).

Protocol for Aldehyde Neutralization with Sodium Pyrosulfite:

• Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct this procedure in a certified chemical fume hood.

• Preparation: For every 1 volume of 4-Methylquinoline-2-carbaldehyde waste solution, prepare a 1.5 molar equivalent solution of sodium pyrosulfite in water.

• Reaction:

  • Place the 4-Methylquinoline-2-carbaldehyde waste in a suitable reaction vessel equipped with a magnetic stirrer.

  • Slowly add the sodium pyrosulfite solution to the waste with continuous stirring.

  • Allow the reaction to proceed for a minimum of 2 hours at room temperature to ensure complete neutralization of the aldehyde. The reaction forms a non-toxic bisulfite adduct.[3]

• Final Disposal: Although the aldehyde functionality is neutralized, the quinoline moiety remains. The resulting solution must still be collected as hazardous waste for disposal by a licensed contractor. However, this pre-treatment step can enhance safety during storage and handling.

Degradation of the Quinoline Ring: Advanced Oxidation Processes (AOPs)

Advanced Oxidation Processes are effective at breaking down robust aromatic structures like the quinoline ring.[1][4] One of the more accessible AOPs for a laboratory setting is a Fenton-like reaction, which utilizes persulfate activated by iron.

Protocol for Quinoline Degradation using a Persulfate-Iron System:

• PPE: Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: This procedure must be performed in a chemical fume hood.

• Reagents:

  • The 4-Methylquinoline-2-carbaldehyde waste (preferably pre-treated to neutralize the aldehyde group as described above).

  • Ferrous sulfate (FeSO₄).

  • Sodium persulfate (Na₂S₂O₈).

• Reaction:

  • In a suitable reaction vessel, dissolve the quinoline-containing waste in an acidic aqueous solution (pH adjusted to ~3 with sulfuric acid).

  • Add ferrous sulfate to the solution with stirring until it dissolves. A typical starting concentration is in the range of 10-20 mM.

  • Slowly and carefully add a molar excess of sodium persulfate to the solution. The reaction will generate sulfate radicals, which will oxidize and break down the quinoline ring.[1]

  • Allow the reaction to proceed for several hours, monitoring for any signs of off-gassing or excessive heat generation.

• Final Disposal: After the reaction is complete, the resulting mixture will contain degraded organic fragments, iron salts, and residual sulfate. This solution must be neutralized to a pH between 6 and 8 and then collected as hazardous waste for disposal by a licensed contractor.

Visualization of Disposal Workflow

To clarify the decision-making process and procedural flow for the disposal of 4-Methylquinoline-2-carbaldehyde, the following diagram is provided.

Caption: Disposal workflow for 4-Methylquinoline-2-carbaldehyde.

Summary and Best Practices

The proper disposal of 4-Methylquinoline-2-carbaldehyde is a critical aspect of laboratory safety and environmental stewardship. The following table summarizes the key disposal considerations:

Disposal Aspect	Recommendation	Rationale
Primary Method	Collection for disposal by a licensed hazardous waste contractor.	Ensures full compliance with regulations and minimizes risk to personnel and the environment.
Waste Segregation	Use dedicated, labeled, and sealed containers.	Prevents accidental mixing with incompatible waste streams and ensures proper identification.
In-Lab Treatment	Only for small quantities by experienced personnel with prior EHS approval.	Reduces immediate hazards but the final product still requires disposal as hazardous waste.
Aldehyde Neutralization	Reaction with sodium pyrosulfite.	Converts the reactive aldehyde to a more stable bisulfite adduct.[3]
Quinoline Degradation	Advanced Oxidation Processes (e.g., persulfate-iron system).	Breaks down the stable aromatic quinoline ring into smaller, less hazardous fragments.[1]
PPE	Always wear safety goggles, lab coat, and chemical-resistant gloves.	Protects against skin and eye contact, and potential absorption.
Work Area	All handling and treatment must be conducted in a certified chemical fume hood.	Prevents inhalation of potentially harmful vapors.

By adhering to these guidelines, researchers can confidently manage the disposal of 4-Methylquinoline-2-carbaldehyde, upholding the highest standards of safety and scientific integrity.

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A Senior Application Scientist's Guide to Handling 4-Methylquinoline-2-carbaldehyde: From Personal Protection to Disposal

This document provides essential safety and handling protocols for 4-Methylquinoline-2-carbaldehyde. As a Senior Application Scientist, my objective is to move beyond mere procedural lists and instill a deep understanding of why each step is critical. The guidance herein is synthesized from established safety data for structurally analogous compounds and the well-understood reactivity of the quinoline and carbaldehyde functional groups. This approach ensures a conservative and robust safety framework, empowering you to work confidently and securely.

The Chemical Profile: Understanding the Inherent Risks

4-Methylquinoline-2-carbaldehyde combines the heterocyclic aromatic system of quinoline with a reactive aldehyde functional group. This structure dictates its toxicological profile. The quinoline moiety is associated with potential long-term health effects, while the aldehyde group is a known irritant.

Key Identified Hazards:

• Skin Irritation: Like many aldehydes and quinoline derivatives, this compound is expected to cause skin irritation upon contact.[1][2][3][4][5]

• Serious Eye Irritation: Direct contact with the eyes is likely to cause serious irritation and potential damage.[1][2][3][4][5]

• Respiratory Irritation: Inhalation of dust or vapors may irritate the respiratory tract.[1][2][3][4][5][6] Aldehydes, as a class, are known to be potent respiratory sensitizers.[7]

• Harmful if Swallowed or in Contact with Skin: There is a potential for systemic toxicity if ingested or absorbed through the skin.[3]

• Suspected Mutagenicity/Carcinogenicity: The parent compound, quinoline, is handled as a potential carcinogen and mutagen.[8] While this specific derivative is not classified, it is prudent to handle it with extreme caution to minimize any long-term exposure risks.

Core Directive: Personal Protective Equipment (PPE)

The foundation of safe chemical handling is an impenetrable barrier between you and the substance. The selection of PPE is not arbitrary; it is a direct response to the identified hazards of irritation, absorption, and inhalation.

PPE Specification Summary

Protection Type	Specification	Rationale & Causality
Eye & Face Protection	Chemical splash goggles conforming to EN166 or NIOSH standards.[6] A full-face shield is required when handling larger quantities (>50g) or if there is a significant splash risk.[9]	Protects against accidental splashes that can cause serious eye irritation. The aldehyde group can react with tissues, making eye protection non-negotiable.
Hand Protection	Nitrile gloves (minimum 0.11 mm thickness). Inspect for tears before each use. Use proper removal technique to avoid skin contact.[6]	Nitrile provides good resistance against a range of organic chemicals, including aldehydes and aromatic compounds.[10] Latex is unsuitable as it offers poor protection.[9]
Skin & Body Protection	A buttoned, long-sleeved laboratory coat. Chemical-resistant apron for large quantities or splash-prone tasks.[9] Closed-toe shoes made of impervious material.[9]	Prevents incidental skin contact and contamination of personal clothing. The primary goal is to minimize the surface area for potential dermal absorption.
Respiratory Protection	Not required for handling small quantities in a certified chemical fume hood. For spills or work outside a fume hood, a NIOSH-approved respirator with an organic vapor (Type A) filter is necessary.[11]	The compound is a respiratory irritant.[1][2][6] Engineering controls (fume hood) are the primary defense. Respirators are a critical secondary defense for non-routine events.

Operational Plan: From Benchtop to Waste Stream

A self-validating protocol anticipates risks and integrates safety at every stage. The following steps provide a framework for handling 4-Methylquinoline-2-carbaldehyde with the requisite caution.

Step-by-Step Handling Protocol

• Preparation & Pre-Use Inspection:

  • Designate a specific area for handling, preferably within a certified chemical fume hood.

  • Ensure an eyewash station and safety shower are immediately accessible.[2]

  • Gather and inspect all required PPE as specified in the table above.

  • Prepare all necessary equipment (glassware, spatulas, solvents) to minimize movement and distractions during handling.

• Aliquotting & Weighing (Solid Form):

  • Perform all weighing operations within the fume hood or a ventilated balance enclosure.

  • Use a dedicated, clearly labeled spatula.

  • Close the primary container immediately after removing the desired amount to prevent the release of dust or vapor.[1][12]

• Reaction Setup & Use:

  • Keep the reaction vessel within the fume hood at all times.

  • Maintain the sash at the lowest practical height.

  • When adding the compound to a solution, do so slowly to avoid splashing.

  • Upon completion, quench the reaction appropriately before workup.

• Post-Handling Decontamination:

  • Wipe down the work area with an appropriate solvent (e.g., isopropanol), followed by soap and water.

  • Carefully remove PPE, starting with gloves (using the proper technique), followed by the lab coat.

  • Wash hands thoroughly with soap and water after exiting the laboratory.[6][13]

Emergency Protocol: Spill Management

Immediate and correct response to a spill is critical to mitigating exposure and environmental contamination.

Spill Response Workflow

Caption: Workflow for managing a 4-Methylquinoline-2-carbaldehyde spill.

Disposal Plan

All waste streams containing 4-Methylquinoline-2-carbaldehyde, including contaminated absorbent materials, used PPE, and empty containers, must be treated as hazardous waste.

• Collection: Collect waste in a clearly labeled, sealed container.[6]

• Disposal Route: Do not dispose of it down the drain or in regular trash.[3][6] Arrange for disposal via your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal service.[1][14] The material may be suitable for incineration in a properly equipped facility.[14]

By adhering to these scientifically grounded protocols, you establish a multi-layered defense system that ensures both your personal safety and the integrity of your research environment.

References

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